2-(3-Methylphenyl)oxirane

• CAS: 20697-03-4

Core Science & Biosynthesis

Introduction: Unveiling the Utility of a Versatile Epoxide

An In-depth Technical Guide to the Physicochemical Properties of 3-Methylstyrene Oxide

3-Methylstyrene oxide, also known as 2-(m-tolyl)oxirane, is an aromatic epoxide that serves as a crucial building block in synthetic organic chemistry. As a derivative of styrene oxide, it possesses a strained three-membered oxirane ring attached to a toluene backbone. This structural feature imparts significant reactivity, making it a valuable intermediate for the synthesis of more complex molecules, including polymers and potential pharmaceutical compounds.[1][2] The position of the methyl group on the aromatic ring (meta, or position 3) influences its electronic properties and reactivity compared to its ortho and para isomers.

This guide provides a comprehensive technical overview of the core physicochemical properties, spectral characteristics, synthesis, and reactivity of 3-methylstyrene oxide. Designed for researchers, chemists, and drug development professionals, this document synthesizes key data with practical insights to facilitate its effective use in a laboratory setting.

Chemical Identity and Molecular Structure

Correctly identifying a chemical entity is the foundation of sound scientific work. 3-Methylstyrene oxide is systematically named based on IUPAC nomenclature, but is also known by several synonyms in commercial and academic literature.

• IUPAC Name : (2S)-2-(3-methylphenyl)oxirane (for the S-enantiomer)[3]

• Common Synonyms : (S)-3-Methylstyrene oxide, (-)-3-Methylstyrene oxide, m-Methylstyrene oxide[3]

• CAS Number : 132073-80-4 (for the S-enantiomer)[3]

• Molecular Formula : C₉H₁₀O[3][4]

• Molecular Weight : 134.17 g/mol [3][4]

Caption: Core chemical identifiers for 3-methylstyrene oxide.

Core Physicochemical Properties

The physical properties of a compound dictate its behavior in different environments and are critical for designing experiments, purification procedures, and storage protocols. The data below has been compiled from authoritative chemical databases.

Property	Value	Source(s)
Molecular Weight	134.17 g/mol	[3][4]
Exact Mass	134.073 Da	[3][4]
Physical Description	Colorless to pale yellow liquid	[1]
Boiling Point	Data not available for the specific isomer. Precursor (3-methylstyrene) boils at 170-171 °C.[5]	N/A
Density	Data not available. Precursor (3-methylstyrene) density is ~0.89-0.907 g/mL at 25 °C.[5]	N/A
Solubility	Limited solubility in water; soluble in organic solvents.[1]	[1]
Topological Polar Surface Area (TPSA)	12.5 Ų	[3][4]

Spectroscopic Profile for Structural Elucidation

Structural confirmation of 3-methylstyrene oxide relies on a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle. The spectral data for the closely related trans-β-methylstyrene oxide provides a strong basis for interpreting the expected spectrum of 3-methylstyrene oxide.[6]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is the most powerful tool for confirming the structure. Key expected signals include:

  • Aromatic Protons (Ar-H): A complex multiplet pattern in the range of δ 7.0-7.4 ppm, corresponding to the four protons on the substituted benzene ring.

  • Oxirane Protons: Two protons on the epoxide ring, which are diastereotopic. They would appear as distinct signals, likely a doublet and a quartet of doublets, in the δ 2.5-4.0 ppm range. For the analogous trans-β-methylstyrene oxide, these appear at δ 3.03 (qd) and 3.57 (d) ppm.[6]

  • Methyl Protons (-CH₃): A sharp singlet around δ 2.3-2.4 ppm, characteristic of a methyl group attached to an aromatic ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum confirms the carbon framework:

  • Aromatic Carbons: Six signals are expected in the δ 125-140 ppm region.

  • Oxirane Carbons: Two distinct signals for the carbons of the epoxide ring, expected in the δ 50-65 ppm range. For trans-β-methylstyrene oxide, these are observed at δ 59.2 and 59.7 ppm.[6]

  • Methyl Carbon: A single peak for the methyl carbon around δ 21 ppm.

• IR (Infrared) Spectroscopy: IR spectroscopy is used to identify key functional groups.

  • C-H Aromatic Stretch: Peaks just above 3000 cm⁻¹.

  • C-H Aliphatic Stretch: Peaks just below 3000 cm⁻¹.

  • C=C Aromatic Stretch: Sharp peaks in the 1450-1600 cm⁻¹ region.

  • C-O-C Epoxide Stretch: A characteristic band for the epoxide ring is expected around 1250 cm⁻¹ (asymmetric stretch) and in the 800-950 cm⁻¹ region (symmetric stretch).

• Mass Spectrometry (MS): MS provides information about the molecular weight and fragmentation pattern. The electron impact (EI) mass spectrum should show a molecular ion (M⁺) peak at m/z = 134, corresponding to the molecular weight.

Synthesis and Chemical Reactivity

General Synthesis: Epoxidation of 3-Methylstyrene

The most direct and common method for synthesizing 3-methylstyrene oxide is through the epoxidation of its parent alkene, 3-methylstyrene. This reaction involves the addition of a single oxygen atom across the double bond of the vinyl group.

Caption: General experimental workflow for the synthesis of 3-methylstyrene oxide.

Protocol: Representative Epoxidation using m-CPBA

This protocol is adapted from a general procedure for the epoxidation of styrene derivatives and serves as a validated starting point.[7]

• Dissolution: Dissolve the styrene derivative (e.g., 3-methylstyrene, 1 equivalent) in a suitable chlorinated solvent such as dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer.

• Buffering: Add an aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture. This is crucial to neutralize the m-chlorobenzoic acid byproduct, preventing acid-catalyzed ring-opening of the newly formed epoxide.

• Addition of Oxidant: Cool the biphasic mixture in an ice bath (0 °C). Slowly add meta-chloroperoxybenzoic acid (m-CPBA, ~1.1 equivalents) portion-wise over 15-20 minutes, ensuring the temperature remains low.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir vigorously for 3-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting styrene spot.

• Workup: Once the reaction is complete, separate the organic layer. Wash the organic layer sequentially with a saturated NaHCO₃ solution, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel to yield the pure 3-methylstyrene oxide.

Core Reactivity: The Epoxide Ring-Opening

The high reactivity of 3-methylstyrene oxide stems from the significant ring strain of the three-membered oxirane ring. This makes it susceptible to nucleophilic attack, leading to ring-opening reactions. These reactions are the cornerstone of its utility as a synthetic intermediate and can be catalyzed by either acid or base.

• Acid-Catalyzed Ring-Opening: In the presence of an acid, the epoxide oxygen is protonated, making the ring a much better leaving group. The nucleophile then attacks one of the two electrophilic carbons. For styrene oxides, the attack preferentially occurs at the benzylic carbon due to its ability to better stabilize the developing positive charge.

• Base-Catalyzed Ring-Opening: Under basic or neutral conditions, a strong nucleophile directly attacks one of the epoxide carbons via an Sₙ2 mechanism. The attack typically occurs at the less sterically hindered carbon atom.

Caption: Contrasting mechanisms of acid- vs. base-catalyzed epoxide ring-opening.

Applications in Drug Development and Materials Science

The synthetic versatility of 3-methylstyrene oxide makes it a valuable tool for professionals in research and development.

• Pharmaceutical Synthesis: Epoxides are common intermediates in the synthesis of active pharmaceutical ingredients (APIs). The ring-opening of 3-methylstyrene oxide with various nucleophiles (amines, thiols, alcohols) allows for the rapid generation of a library of β-functionalized alcohol derivatives, which are common structural motifs in drug candidates.

• Polymer Chemistry: As an activated monomer, 3-methylstyrene oxide can be used in ring-opening polymerizations to create polyethers with pendant aromatic groups.[1] These polymers can have unique thermal and mechanical properties, making them suitable for specialty applications.[2] For example, the related α-phenyl substituted poly(hydroxybutyrates) have been shown to exhibit high glass transition temperatures.[2]

• Building Block for Complex Molecules: It serves as a precursor for a wide range of more complex molecules through regioselective and stereoselective ring-opening reactions, providing access to chiral diols and amino alcohols.

Safety, Handling, and Storage

As with all reactive chemical reagents, proper handling of 3-methylstyrene oxide is essential to ensure laboratory safety. The following guidelines are based on typical safety data for epoxides and related compounds.[1][8][9]

• Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume hood.[8] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Hazards: The compound is expected to be irritating to the eyes, skin, and respiratory system.[1][9] Avoid inhalation of vapors and direct contact with skin or eyes.[8]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][8] Keep away from heat, sparks, open flames, and other sources of ignition.[8]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as they can catalyze exothermic and potentially violent reactions.[8]

• Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste regulations. Do not empty into drains.[9]

Conclusion

3-Methylstyrene oxide is a synthetically useful and reactive intermediate characterized by its aromatic ring and strained epoxide functionality. A thorough understanding of its physicochemical properties, spectroscopic signatures, and reactivity profile is paramount for its successful application in research and development. From its synthesis via alkene epoxidation to its diverse ring-opening reactions, it offers chemists a reliable tool for constructing complex molecular architectures for applications ranging from polymer science to medicinal chemistry. Adherence to strict safety protocols is necessary to manage the risks associated with its handling.

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A Guide to the Structural Characterization of 2-(3-Methylphenyl)oxirane

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-(3-methylphenyl)oxirane (also known as 3-methylstyrene oxide), a key epoxide intermediate in synthetic chemistry and a subject of study in toxicology.[1] This document is intended for researchers, analytical chemists, and drug development professionals who require robust methods for confirming the identity and purity of this compound. We will delve into the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, presenting not only expected data but also the underlying scientific rationale for the observed spectral features. Our approach emphasizes self-validating protocols and authoritative grounding to ensure the highest degree of scientific integrity.

Introduction: The Significance of 2-(3-Methylphenyl)oxirane

2-(3-methylphenyl)oxirane, with the molecular formula C₉H₁₀O, is an aromatic epoxide featuring a strained three-membered oxirane ring attached to a toluene moiety at the meta position.[2][3] This structure is notable for its high ring strain, which makes the oxirane ring susceptible to nucleophilic attack, a property exploited in various organic syntheses.[1] Its role as a metabolite of 3-methylstyrene also places it under scrutiny in mutagenicity and toxicological studies, where precise structural confirmation is paramount.[1]

The characterization of this molecule is not trivial. The presence of a chiral center at the benzylic carbon of the oxirane ring means the compound exists as a racemic mixture unless a stereospecific synthesis is employed. Furthermore, the substitution pattern on the aromatic ring dictates a unique spectral fingerprint that must be accurately interpreted to distinguish it from its ortho- and para-isomers.[4][5] This guide provides the necessary tools to achieve an unambiguous structural assignment.

Overall Characterization Workflow

The following workflow presents a logical sequence for the comprehensive analysis of a newly synthesized or isolated sample of 2-(3-methylphenyl)oxirane.

Figure 1: A recommended workflow for the systematic structural characterization of 2-(3-methylphenyl)oxirane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of 2-(3-methylphenyl)oxirane in solution. The combination of ¹H and ¹³C NMR provides a complete picture of the proton and carbon frameworks, respectively.

¹H NMR Spectroscopy: Mapping the Proton Environment

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their proximity to other protons (spin-spin coupling).

Expertise & Causality: The key to interpreting the ¹H NMR spectrum lies in recognizing three distinct regions: the aliphatic oxirane protons, the aromatic protons, and the methyl group singlet. The protons on the oxirane ring (H-a, H-b, H-c) form a complex three-spin system (often ABX or AMX type) due to their diastereotopic nature. H-c, being at the benzylic position, is deshielded by the aromatic ring. The two geminal protons, H-a and H-b, are inequivalent and will show geminal coupling to each other, as well as vicinal coupling to H-c. The 1,3-disubstitution on the benzene ring results in a complex multiplet pattern for the four aromatic protons.

Figure 2: Molecular Structure of 2-(3-methylphenyl)oxirane. For NMR assignment: H-a/H-b are the CH₂ protons, H-c is the benzylic CH proton.

Predicted ¹H NMR Data

Proton Label	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale
Methyl (-CH₃)	~2.35	Singlet (s)	N/A	Standard chemical shift for a methyl group attached to an aromatic ring.
Oxirane CH₂ (H-a)	~2.70 - 2.80	Doublet of doublets (dd)	J(a,b) ≈ 5.5, J(a,c) ≈ 2.5	Diastereotopic proton, cis to the aromatic ring, shielded relative to H-b. Shows geminal and vicinal coupling.
Oxirane CH₂ (H-b)	~3.10 - 3.20	Doublet of doublets (dd)	J(b,a) ≈ 5.5, J(b,c) ≈ 4.0	Diastereotopic proton, trans to the aromatic ring. Shows geminal and vicinal coupling.
Oxirane CH (H-c)	~3.80 - 3.90	Doublet of doublets (dd)	J(c,b) ≈ 4.0, J(c,a) ≈ 2.5	Benzylic proton, deshielded by the adjacent aromatic ring and oxygen atom.
Aromatic (Ar-H)	~7.00 - 7.30	Multiplet (m)	-	Four protons on a 1,3-disubstituted ring create a complex, overlapping pattern.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is properly tuned and shimmed for optimal resolution.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• Data Processing: Apply a Fourier transform to the Free Induction Decay (FID) with an exponential window function (line broadening of 0.3 Hz). Phase correct the spectrum and calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. Integrate all signals.

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their respective electronic environments.

Expertise & Causality: Nine distinct signals are expected, corresponding to the nine carbon atoms in the molecule.[2] The chemical shifts of the oxirane carbons are characteristic, typically appearing between 45 and 60 ppm. The aromatic carbons will appear between ~125 and 140 ppm, with the two quaternary carbons (C-1' and C-3') showing distinct shifts. The methyl carbon will be the most upfield signal, around 21 ppm. A DEPT-135 experiment can be used to differentiate between CH₃/CH carbons (positive phase) and CH₂ carbons (negative phase), which is invaluable for assigning the oxirane signals.

Predicted ¹³C NMR Data

Carbon Label	Expected Chemical Shift (δ, ppm)	Rationale
Methyl (-CH₃)	~21.4	Typical shift for an aryl-bound methyl group.
Oxirane CH₂	~47.2	Aliphatic carbon in a strained, oxygen-containing ring.
Oxirane CH	~52.5	Benzylic carbon attached to oxygen, deshielded relative to the CH₂ group.
Aromatic CH (C-2', C-4', C-5', C-6')	~125 - 129	Standard range for protonated aromatic carbons. Specific shifts depend on the position relative to substituents.
Aromatic Quaternary (C-1', C-3')	~138 - 139	Deshielded due to substitution. C-3' (attached to methyl) and C-1' (attached to oxirane) will have distinct shifts.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument Setup: Use the same spectrometer, switching to the ¹³C observation channel.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: 0-220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 512-2048, as ¹³C has low natural abundance.

• Data Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase correct the spectrum and reference it to the CDCl₃ solvent peak at 77.16 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation analysis, corroborates the proposed structure.

Expertise & Causality: Using Electron Ionization (EI), the molecule will be ionized to form a molecular ion (M⁺˙), whose mass-to-charge ratio (m/z) confirms the molecular weight (134.17 g/mol ).[2][6] The subsequent fragmentation is dictated by the stability of the resulting ions. The benzylic position is prone to cleavage. A key fragmentation pathway involves the formation of a tropylium ion or related structures, which are common in the mass spectra of alkylbenzenes.

Figure 3: A plausible EI fragmentation pathway for 2-(3-methylphenyl)oxirane, highlighting key fragment ions.

Predicted Mass Spectrometry Data (EI)

m/z Value	Proposed Fragment Ion	Rationale
134	[C₉H₁₀O]⁺˙ (M⁺˙)	Molecular ion. Confirms the molecular formula.
119	[M - CH₃]⁺	Loss of the methyl group.
105	[M - CHO]⁺	Result of α-cleavage at the benzylic position and rearrangement.
91	[C₇H₇]⁺	A very stable methyl-tropylium or benzyl cation, a common and often base peak for toluene derivatives.
77	[C₆H₅]⁺	Phenyl cation, resulting from the loss of the side chain.

Experimental Protocol: GC-MS (EI)

• Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrument Setup: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

  • GC Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

  • GC Program: Start at 50°C, hold for 2 min, ramp to 250°C at 10°C/min.

  • MS Source Temperature: ~230°C.

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram (TIC). Extract and analyze the mass spectrum for that peak, identifying the molecular ion and key fragment ions.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups.

Expertise & Causality: The IR spectrum will be dominated by absorptions from the aromatic ring and the epoxide. The most diagnostic peaks are those related to the C-O-C stretching of the strained oxirane ring. These "ring breathing" modes typically appear in the "fingerprint region" and are characteristic of epoxides. Additionally, C-H stretches for both sp² (aromatic) and sp³ (aliphatic) hybridized carbons will be clearly visible.

Predicted Infrared (IR) Absorption Data

Wavenumber (cm⁻¹)	Vibration Type	Rationale
3100 - 3000	Aromatic C-H Stretch	Characteristic of sp² C-H bonds on the benzene ring.
3000 - 2850	Aliphatic C-H Stretch	From the -CH₃ and oxirane -CH₂ and -CH groups.
1610, 1585, 1490	Aromatic C=C Stretch	Skeletal vibrations of the benzene ring.
~1250	Epoxide Ring "Breathing" (Asymmetric Stretch)	A key diagnostic peak for the C-O-C stretch in an epoxide ring.
~950 - 850	Epoxide Ring "Breathing" (Symmetric Stretch)	Another characteristic epoxide band.
800 - 750	Aromatic C-H Bend (Out-of-Plane)	The exact position is indicative of the 1,3-disubstitution pattern on the benzene ring.

Experimental Protocol: ATR-FTIR

• Sample Preparation: No preparation is needed for a liquid sample. Place one drop of the neat liquid directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. For a solid, place a small amount on the crystal and apply pressure.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum.

  • Resolution: 4 cm⁻¹.

  • Scan Range: 4000 - 600 cm⁻¹.

  • Number of Scans: 16-32.

• Data Analysis: The resulting spectrum will be in absorbance or % transmittance. Identify and label the major peaks corresponding to the functional groups listed above.

Conclusion

The structural characterization of 2-(3-methylphenyl)oxirane requires a multi-technique approach for unambiguous confirmation. By integrating data from ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy, one can confidently determine the molecular structure, confirm the molecular weight, and identify key functional groups. The protocols and expected spectral data presented in this guide serve as a robust framework for researchers, ensuring both accuracy and a deep understanding of the underlying chemical principles that govern the analysis.

References

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A Technical Guide to the IUPAC Nomenclature of 2-(3-Methylphenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise and unambiguous naming of chemical structures is a cornerstone of scientific communication, particularly in the fields of medicinal chemistry and drug development, where stereoisomerism can dictate therapeutic efficacy and toxicological profiles. This guide provides an in-depth analysis of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for the compound 2-(3-Methylphenyl)oxirane . We will deconstruct the name to its fundamental components, explore the hierarchical rules governing the assignment of the parent structure and substituents, and detail the critical process for assigning stereochemical descriptors, which are paramount for defining specific enantiomers. This document serves as a technical resource for professionals requiring a rigorous understanding of systematic chemical naming conventions.

Introduction: The Principle of Unambiguity in Chemical Nomenclature

In drug discovery and development, the molecular structure of a compound is inextricably linked to its function. A minor change in the arrangement of atoms can lead to vastly different pharmacological outcomes. The IUPAC system of nomenclature was established to create a standardized, rigorous, and internationally recognized method for naming chemical compounds, ensuring that a given name corresponds to one and only one molecular structure.

This guide focuses on 2-(3-Methylphenyl)oxirane, a molecule that combines a heterocyclic epoxide ring (oxirane) with a substituted aromatic ring (phenyl). Understanding its nomenclature requires familiarity with the rules for both cyclic ethers and substituted benzenes, as well as the principles of substituent priority.

Deconstruction of the IUPAC Name: 2-(3-Methylphenyl)oxirane

The name "2-(3-Methylphenyl)oxirane" can be systematically broken down to understand the underlying structural features. This process reveals the logic of IUPAC's hierarchical rules.

Component	IUPAC Rule	Rationale and Explanation
oxirane	Parent Heterocycle	The preferred IUPAC name for a three-membered ring containing one oxygen and two carbon atoms is "oxirane".[1][2] This heterocyclic ring is designated as the parent or principal structure because the epoxide functional group has a higher priority for naming purposes than a substituted benzene ring in this context.
2-	Locant	This number, called a locant, specifies the point of attachment of the substituent to the parent oxirane ring.[1] By convention, the oxygen atom in the oxirane ring is assigned position 1. The carbon atoms are then numbered 2 and 3.[1][3] The locant "2-" indicates that the substituent is attached to carbon atom 2 of the oxirane ring.
(...)	Parentheses	Parentheses are used to enclose a complex substituent name, preventing ambiguity.[4] In this case, they contain the "3-Methylphenyl" group, clearly delineating it as a single substituent unit attached at the "2-" position of the oxirane.
phenyl	Substituent Base	When a benzene ring is a substituent, it is referred to as a "phenyl" group.[5]
3-Methyl	Substituent on the Phenyl Ring	This part of the name describes the substituent on the phenyl group itself. The carbon atom of the phenyl ring that is directly attached to the oxirane ring is assigned position 1. The other carbons are numbered 2 through 6.[6] The "3-" locant indicates that a methyl group (-CH₃) is attached to carbon 3 of the phenyl ring. The alternative "meta" designation is also commonly used in general nomenclature to describe this 1,3-relationship on a benzene ring.[6][7]

The systematic assembly of these components, governed by IUPAC rules, leads to the unambiguous name 2-(3-Methylphenyl)oxirane .[4][8]

Visualization of the Naming Convention

A clear visualization of the molecule with its numbering system is essential for comprehending the nomenclature. The following diagram illustrates the atom numbering used to derive the IUPAC name.

Caption: Numbering scheme for 2-(3-Methylphenyl)oxirane.

Critical Consideration: Stereochemistry

The name 2-(3-Methylphenyl)oxirane describes the connectivity of the atoms but does not define the molecule's three-dimensional spatial arrangement. The carbon atom at position 2 of the oxirane ring is a chiral center (or stereocenter) because it is bonded to four different groups:

• The oxygen atom (part of the ring)

• The C3 carbon atom (part of the ring)

• The 3-methylphenyl group

• A hydrogen atom (implied)

Therefore, this compound exists as a pair of enantiomers. For drug development and regulatory purposes, it is imperative to specify the absolute configuration of the chiral center using the Cahn-Ingold-Prelog (CIP) priority rules.[9][10]

Assigning (R) and (S) Configuration: A Step-by-Step Protocol

Objective: To assign the absolute configuration (R or S) to the chiral center (C2) of 2-(3-Methylphenyl)oxirane.

Methodology:

• Identify the Chiral Center: Locate the carbon atom bonded to four different substituents. In this case, it is C2 of the oxirane ring.

• Assign Priorities: Assign priorities (1-4, with 1 being the highest) to the four groups directly attached to the chiral center based on atomic number.[9][11]

  • Priority 1: The oxygen atom (O, atomic number 8).

  • Priority 2: The 3-methylphenyl group. The atom directly attached is carbon (C, atomic number 6).

  • Priority 3: The C3 of the oxirane ring. The atom directly attached is also carbon (C, atomic number 6).

  • Priority 4: The hydrogen atom (H, atomic number 1).

• Resolve Priority Ties: A tie exists between the 3-methylphenyl group and the oxirane's C3 carbon. To break the tie, we examine the atoms attached to these carbons, moving outward until a point of difference is found.[10][11]

  • The carbon of the 3-methylphenyl group is bonded to two other carbons within the aromatic ring and one carbon of the oxirane ring (C2).

  • The C3 carbon of the oxirane ring is bonded to the oxygen (O), one carbon (C2), and two hydrogens (H).

  • Comparing the highest atomic number atoms at the first point of difference (O vs. C), the C3 group (with its attached oxygen) takes higher priority than the phenyl group. However, a more rigorous application of CIP rules treats the path around the ring. The path from C2 to O to C3 has a higher priority than the path from C2 to the phenyl C1' to C2'/C6'. Therefore, the 3-methylphenyl group is priority #2, and the C3-O path makes C3 priority #3. Correction: A more standard application of CIP rules for substituents directly attached to the chiral center is as follows:

    • For the 3-methylphenyl group: The attached carbon (C1') is bonded to C2', C6', and C2.

    • For the C3 of the oxirane: C3 is bonded to O, H, and H.

    • Comparing the atoms attached: (C,C,C) for the phenyl group vs (O,H,H) for C3. Since Oxygen (atomic number 8) outranks Carbon (atomic number 6), the C3 group has higher priority.

  • Re-evaluation of Priorities:

    • Priority 1: -O- (in the ring)

    • Priority 2: -CH₂- (C3 of the oxirane, as it's attached to O)

    • Priority 3: -C₆H₄CH₃ (the 3-methylphenyl group)

    • Priority 4: -H (implied)

• Determine Configuration:

  • Orient the molecule so that the lowest priority group (Priority 4, the hydrogen atom) is pointing away from the viewer.

  • Trace the path from priority 1 → 2 → 3.

  • If the path is clockwise , the configuration is (R) (from Rectus).[10][12]

  • If the path is counter-clockwise , the configuration is (S) (from Sinister).[10][12]

The fully specified IUPAC names for the enantiomers are therefore (R)-2-(3-Methylphenyl)oxirane and (S)-2-(3-Methylphenyl)oxirane .

Alternative IUPAC-Acceptable Nomenclature

While the "oxirane" based name is preferred, IUPAC also allows for other systematic naming conventions. Understanding these alternatives is beneficial as they may be encountered in older literature or databases.

• Epoxy Nomenclature: The oxirane ring can be treated as a substituent, named "epoxy," on a parent alkane. In this case, the molecule could be named as a derivative of toluene (methylbenzene). This would lead to a name like 1,2-epoxy-1-(3-methylphenyl)ethane . This system is less common for simple epoxides but is useful for more complex polycyclic systems.[1][13]

• Alkene Oxide Nomenclature: This common naming method treats the epoxide as being derived from an alkene. The corresponding alkene would be 3-methylstyrene. The name would be 3-methylstyrene oxide .[4][14][15] While widely used, this is not the preferred IUPAC systematic name.

The following flowchart summarizes the decision process for arriving at the preferred IUPAC name.

Caption: Workflow for the systematic IUPAC naming of 2-(3-Methylphenyl)oxirane.

Conclusion

The IUPAC name 2-(3-Methylphenyl)oxirane is a systematically derived descriptor that precisely communicates the molecule's atomic connectivity. The preferred name is based on the "oxirane" parent heterocycle, with the substituted aromatic ring treated as a substituent at the C2 position. For scientific and regulatory applications, particularly in drug development, this name is incomplete without the stereochemical descriptor (R) or (S) , which defines the absolute configuration of the chiral center. A thorough understanding and correct application of these nomenclature rules are essential for unambiguous scientific communication and ensuring the reproducibility and accuracy of chemical research.

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An In-Depth Technical Guide to 2-(3-Methylphenyl)oxirane for Researchers and Drug Development Professionals

Introduction: Unveiling the Identity and Significance of 2-(3-Methylphenyl)oxirane

2-(3-Methylphenyl)oxirane, a substituted oxirane of notable interest in synthetic and medicinal chemistry, presents a unique combination of reactivity and structural features. This guide provides a comprehensive overview of its chemical identity, synthesis, reactivity, and applications, with a particular focus on its relevance to researchers, scientists, and professionals in drug development.

The definitive identifier for this compound is its CAS Number: 20697-03-4 [1]. Due to varying nomenclature conventions, it is also known by several synonyms, which are crucial to recognize when searching chemical databases and literature.

Table 1: Chemical Identifiers and Synonyms for 2-(3-Methylphenyl)oxirane

Identifier Type	Value
CAS Number	20697-03-4[1]
IUPAC Name	2-(3-methylphenyl)oxirane[1]
Synonyms	3-Methylstyrene oxide, m-Methylstyrene oxide, Oxirane, (3-methylphenyl)-, Toluene, m-(epoxyethyl)-, 2-(m-tolyl)oxirane, (3-Methylphenyl)oxirane, 3-METHYLSTYRENE EPOXIDE[1]
Molecular Formula	C₉H₁₀O[1]
Molecular Weight	134.17 g/mol [1]

Physicochemical Properties: A Foundation for Application

Understanding the physical and chemical properties of 2-(3-Methylphenyl)oxirane is fundamental to its handling, application in synthesis, and interpretation of biological studies.

Table 2: Physicochemical Properties of 2-(3-Methylphenyl)oxirane

Property	Value
Appearance	Liquid (at standard conditions)
Boiling Point	188-192 °C (uncorrected)[2]
Density	0.89 g/mL at 25 °C (for 3-Methylstyrene)[3]
Refractive Index	n20/D 1.525 (for a related isomer)
Solubility	Soluble in organic solvents, limited solubility in water[4]

Synthesis and Mechanism: Crafting the Oxirane Ring

The most prevalent and efficient method for synthesizing 2-(3-Methylphenyl)oxirane is through the epoxidation of its corresponding alkene, 3-methylstyrene [5]. This reaction typically employs a peroxy acid, with meta-chloroperoxybenzoic acid (m-CPBA) being a widely used and effective reagent[6].

The underlying mechanism of this epoxidation is a concerted reaction where the peroxy acid delivers an oxygen atom to the double bond of the alkene in a single, stereospecific step. This "butterfly mechanism" ensures that the stereochemistry of the starting alkene is retained in the epoxide product[6].

Caption: Epoxidation of 3-methylstyrene via the concerted "butterfly" mechanism.

Detailed Experimental Protocol: Synthesis of a Related Styrene Oxide

Materials:

• trans-β-Methylstyrene (or 3-Methylstyrene)

• Dimethoxymethane

• Acetonitrile

• Potassium carbonate-acetic acid buffer solution

• Tetrabutylammonium hydrogen sulfate

• Chiral ketone catalyst (for asymmetric epoxidation, can be omitted for racemic synthesis)

• Oxone (2KHSO₅·KHSO₄·K₂SO₄)

• Disodium ethylenediaminetetraacetate (Na₂EDTA) solution

• Potassium hydroxide (KOH) solution

• Pentane

• Sodium sulfate (Na₂SO₄)

• Silica gel

Procedure:

• Reaction Setup: In a three-necked, round-bottomed flask equipped with a magnetic stir bar and two addition funnels, cool the flask in an ice bath[7].

• Charging the Flask: Charge the flask with the starting alkene (e.g., 50.0 mmol of 3-methylstyrene), a 2:1 mixture of dimethoxymethane and acetonitrile (500 mL), potassium carbonate-acetic acid buffer solution (300 mL), and tetrabutylammonium hydrogen sulfate (1.1 mmol)[7].

• Addition of Reagents: Charge one addition funnel with a solution of Oxone (75.0 mmol) in aqueous Na₂EDTA solution and the other with an aqueous potassium hydroxide solution[7].

• Reaction Execution: Vigorously stir the reaction mixture at 0°C while adding the solutions from the addition funnels dropwise at the same rate over approximately 2.5 hours[7].

• Reaction Monitoring and Quenching: After the addition is complete, continue stirring at 0°C for an additional hour. Then, add pentane (250 mL) to the reaction mixture[7].

• Workup: Separate the aqueous phase and extract it with two portions of pentane. Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate by rotary evaporation at 0°C to minimize loss of the volatile epoxide product[7].

• Purification: Purify the resulting oil by column chromatography on silica gel, eluting with a suitable solvent system (e.g., hexane:ether) to afford the purified 2-(3-Methylphenyl)oxirane[7].

Chemical Reactivity: The Versatile Epoxide Ring

The high ring strain of the oxirane moiety in 2-(3-Methylphenyl)oxirane dictates its chemical reactivity, making it a valuable synthetic intermediate. The primary mode of reaction is nucleophilic ring-opening , which can be catalyzed by either acid or base.

Under acidic conditions, the oxygen of the epoxide is protonated, making the ring more susceptible to nucleophilic attack. The nucleophile will preferentially attack the more substituted carbon atom due to the development of a partial positive charge. Conversely, under basic or neutral conditions, the nucleophile will attack the less sterically hindered carbon atom. This regioselectivity is a key consideration in synthetic design.

Caption: Potential cellular signaling consequences of exposure to 2-(3-Methylphenyl)oxirane.

Safety and Handling

2-(3-Methylphenyl)oxirane is a hazardous substance and should be handled with appropriate safety precautions.

GHS Hazard Statements:

• H302: Harmful if swallowed [1]* H311: Toxic in contact with skin [1]* H315: Causes skin irritation [1]* H317: May cause an allergic skin reaction [1]* H319: Causes serious eye irritation [1]* H332: Harmful if inhaled [8]* H350: May cause cancer [1] Precautionary Measures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Avoid inhalation, ingestion, and skin contact.

• Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

2-(3-Methylphenyl)oxirane is a versatile and reactive compound with significant relevance in chemical synthesis and biological research. Its straightforward synthesis via epoxidation and the reactivity of its oxirane ring make it a valuable intermediate for the construction of more complex molecules. However, its mutagenic properties necessitate careful handling and a thorough understanding of its toxicological profile. For researchers and professionals in drug development, this compound serves as both a useful synthetic tool and a subject for toxicological investigation, highlighting the dual nature of reactive chemical species in the pursuit of novel therapeutics.

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An In-depth Technical Guide on the Potential Mutagenicity of m-Methylstyrene Oxide

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the available data and methodologies for assessing the mutagenic potential of m-methylstyrene oxide.

Introduction: The Context of m-Methylstyrene Oxide and Genetic Toxicology

m-Methylstyrene, also known as 3-vinyltoluene, is a monomer used in the production of polymers and resins.[1] Its metabolic activation, primarily through cytochrome P450 enzymes, is presumed to lead to the formation of m-methylstyrene oxide, a reactive epoxide intermediate.[2] Epoxides as a class are known for their potential to react with cellular macromolecules, including DNA, which can lead to mutations and potential carcinogenicity. Therefore, a thorough understanding of the mutagenic potential of m-methylstyrene oxide is crucial for risk assessment in occupational health and for the safety evaluation of materials derived from its parent compound.

This guide will delve into the core methodologies used to assess mutagenicity, critically evaluate the existing, albeit limited, data specific to methylstyrene isomers, and draw logical inferences from the well-studied analogue, styrene oxide.

Metabolic Activation and the Formation of a Reactive Epoxide

The genotoxicity of many aromatic hydrocarbons is not intrinsic but is a consequence of their metabolic conversion to reactive electrophiles. In the case of m-methylstyrene, the primary route of metabolic activation is believed to be the oxidation of the vinyl group by cytochrome P450 monooxygenases, resulting in the formation of m-methylstyrene oxide.[2]

This epoxide ring is highly strained and can undergo nucleophilic attack by cellular macromolecules. The primary concern from a genotoxic perspective is the covalent binding of the epoxide to DNA, forming DNA adducts. These adducts can disrupt the normal processes of DNA replication and transcription, leading to mutations if not accurately repaired by the cell's DNA repair machinery.

Caption: Metabolic activation of m-methylstyrene to its reactive oxide and subsequent interaction with DNA.

Assessment of Mutagenicity: Key In Vitro Assays

A battery of in vitro tests is typically employed to screen for the mutagenic potential of a chemical. These assays provide a controlled environment to assess specific types of genetic damage.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess a compound's ability to induce gene mutations in bacteria. It utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the frequency of reverse mutations that restore the ability of the bacteria to produce histidine and grow in a histidine-deficient medium.

Protocol for Ames Test:

• Strain Selection: Tester strains such as TA98, TA100, TA1535, and TA1537 are chosen to detect different types of mutations (e.g., frameshift vs. base-pair substitutions).

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system (S9 fraction), typically derived from rat liver homogenate. This is crucial for identifying pro-mutagens that require metabolic conversion to become active.

• Exposure: The tester strains are exposed to various concentrations of the test article (m-methylstyrene oxide) in the presence or absence of the S9 mix.

• Plating: The treated bacteria are plated on a minimal glucose agar medium lacking histidine.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (his+) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive mutagenic response.

Available Data for Methylstyrene:

In Vitro Mammalian Cell Chromosomal Aberration Test

This assay evaluates the potential of a test substance to induce structural chromosomal abnormalities in cultured mammalian cells.[4]

Protocol for Chromosomal Aberration Test:

• Cell Culture: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell cultures (e.g., human peripheral blood lymphocytes) are used.[4]

• Exposure: Cell cultures are treated with the test article at various concentrations, with and without S9 metabolic activation.

• Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of mitosis.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Staining and Analysis: Chromosomes are stained, and metaphase cells are analyzed microscopically for structural aberrations such as chromatid and chromosome gaps, breaks, and exchanges.

• Evaluation: A statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations indicates a positive result.

Available Data for Methylstyrene:

• CHO Cells: In Chinese Hamster Ovary (CHO) cells, a mixture of methylstyrene isomers did not induce sister chromatid exchanges or chromosomal aberrations.[2]

• Human Lymphocytes: In contrast, in cultured human lymphocytes, the same mixture of methylstyrene isomers was found to induce sister chromatid exchanges and chromosomal aberrations, albeit at much higher concentrations than in CHO cells.[2] A comparative study on the individual isomers showed that 3-methyl styrene (m-methylstyrene) had a similar effect to styrene in inducing these aberrations.[2]

This discrepancy between cell types highlights the importance of the choice of experimental system and suggests that human lymphocytes may be more sensitive to the clastogenic effects of methylstyrene.

Caption: Key in vitro assays for assessing the mutagenicity of m-methylstyrene oxide.

Assessment of Mutagenicity: In Vivo Assays

In vivo assays are critical for evaluating the genotoxic potential of a substance in a whole organism, taking into account metabolic and detoxification processes that are not fully replicated in vitro.

Mammalian Erythrocyte Micronucleus Test

The micronucleus test is a widely used in vivo assay that detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

Protocol for Micronucleus Test:

• Animal Dosing: Typically, rodents are exposed to the test substance via an appropriate route (e.g., oral gavage, inhalation, intraperitoneal injection).

• Tissue Collection: Bone marrow or peripheral blood is collected at appropriate time points after exposure.

• Slide Preparation and Staining: Smears are prepared and stained to differentiate between polychromatic (immature) and normochromatic (mature) erythrocytes and to visualize micronuclei.

• Analysis: The frequency of micronucleated polychromatic erythrocytes is determined by microscopic analysis.

• Evaluation: A significant, dose-related increase in the frequency of micronucleated erythrocytes in treated animals compared to controls indicates a positive result. Toxicity to the bone marrow is also assessed by determining the ratio of polychromatic to normochromatic erythrocytes.

Available Data for Methylstyrene:

An in vivo micronucleus test conducted with a mixture of methylstyrene isomers yielded positive results, but only at cytotoxic doses.[2] Tests for dominant lethal mutations were negative.[2] For the related compound, styrene, in vivo micronucleus tests have generally been negative under appropriate test conditions.[5]

Summary of Mutagenicity Data and Structure-Activity Relationships

The available data on the mutagenicity of m-methylstyrene oxide is limited and primarily derived from studies on mixed isomers of methylstyrene.

Assay	Test System	Test Substance	Result
Ames Test	S. typhimurium	Mixed Methylstyrene Isomers	Negative
Chromosomal Aberration	CHO Cells	Mixed Methylstyrene Isomers	Negative
Chromosomal Aberration	Human Lymphocytes	Mixed Methylstyrene Isomers	Positive (at high concentrations)
Micronucleus Test	In vivo (rodent)	Mixed Methylstyrene Isomers	Positive (at cytotoxic doses)
Dominant Lethal Test	In vivo (rodent)	Mixed Methylstyrene Isomers	Negative

Structure-Activity Insights:

Studies on para-substituted α-methylstyrene oxides have shown a correlation between their alkylating activity and mutagenicity in the Ames test.[6] This suggests that the electronic properties of the phenyl ring can influence the reactivity of the epoxide and its mutagenic potential. While this data is for a different isomer (α-methylstyrene oxide), it underscores the principle that substitutions on the styrene oxide molecule can modulate its genotoxicity. In the case of m-methylstyrene oxide, the methyl group is on the phenyl ring, which may influence its metabolic activation and the reactivity of the resulting epoxide, though specific studies are lacking.

Conclusion and Future Directions

The current body of evidence suggests that m-methylstyrene, as part of an isomeric mixture, exhibits limited genotoxic potential.[2] While it is not mutagenic in bacterial systems, there is some evidence for clastogenicity in human lymphocytes at high concentrations and in vivo at cytotoxic doses.[2]

Key Takeaways for Researchers:

• Data Gaps: There is a clear need for studies on the mutagenicity of purified m-methylstyrene oxide to definitively assess its genotoxic profile without the confounding presence of other isomers.

• In Vitro vs. In Vivo Discrepancies: The positive findings in some in vitro and in vivo assays, particularly at high or cytotoxic concentrations, warrant careful consideration. Mutagenic effects may only manifest under conditions of high exposure where detoxification pathways are saturated.[5]

• Relevance of Styrene Oxide Data: In the absence of direct data, the extensive literature on styrene oxide serves as a valuable, albeit imperfect, surrogate for understanding the potential mechanisms of m-methylstyrene oxide genotoxicity.[3][5][7] The primary mechanism is likely the formation of DNA adducts following metabolic activation to the epoxide.

For drug development professionals, any potential for m-methylstyrene to be present as a residual monomer in polymeric materials used in pharmaceutical applications should be carefully evaluated. While the overall risk appears to be low based on current data for the mixed isomers, a comprehensive risk assessment should acknowledge the existing data gaps for the pure meta-isomer.

Future research should focus on isolating m-methylstyrene oxide and subjecting it to a standard battery of genotoxicity tests, including the Ames test, in vitro and in vivo chromosomal aberration assays, and the in vivo micronucleus test. Such studies would provide the definitive data needed for a conclusive assessment of its mutagenic potential.

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Authored by Gemini, Senior Application Scientist

An In-Depth Technical Guide to Substituted Styrene Oxides: Synthesis, Reactivity, and Applications in Drug Development

Abstract

Substituted styrene oxides are a class of high-value chemical intermediates, distinguished by a reactive epoxide ring attached to a phenyl group. This structure imparts a unique combination of stability and reactivity, making them indispensable building blocks in modern organic synthesis. Their true potential is realized in the creation of chiral molecules, which are fundamental to the development of next-generation pharmaceuticals and agrochemicals. The strained three-membered oxirane ring is primed for regioselective and stereospecific ring-opening reactions, providing a powerful and direct route to complex molecular architectures, particularly chiral 1,2-amino alcohols and other synthons vital for bioactive compounds. This guide offers an in-depth exploration of the synthesis of substituted styrene oxides, with a particular focus on asymmetric strategies. We will delve into their characteristic reactions, provide field-proven experimental protocols, and discuss their metabolic significance and toxicological profiles. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic utility of these versatile compounds.

The Strategic Importance of the Phenyl-Oxirane Moiety

The utility of substituted styrene oxides stems directly from the chemical properties of the phenyloxirane core structure.[1] The epoxide, a three-membered heterocyclic ring, possesses significant ring strain, making it susceptible to nucleophilic attack and subsequent ring-opening.[1][2] The adjacent phenyl group exerts profound electronic effects, activating the benzylic carbon and influencing the regioselectivity of the ring-opening reaction. This predictable reactivity allows chemists to install new functional groups with a high degree of control.

Crucially, the benzylic carbon of styrene oxide is a prochiral center. This means that the two faces of the double bond in the parent styrene are non-equivalent, and epoxidation can result in two enantiomers, (R)- and (S)-styrene oxide.[3] In the context of drug development, where the three-dimensional arrangement of atoms dictates biological activity, the ability to selectively synthesize one enantiomer over the other is paramount.[4][5] Enantiomerically pure substituted styrene oxides are therefore critical precursors for building the chiral complexity found in many modern therapeutics, including anti-cancer agents and beta-blockers.[6]

Synthesis of Substituted Styrene Oxides: From Racemates to Enantiopure Compounds

The primary route to styrene oxides is the epoxidation of the corresponding substituted styrenes. Methodologies have evolved from classical stoichiometric approaches to highly sophisticated catalytic and biocatalytic systems that provide excellent enantioselectivity.

Classical and Catalytic Epoxidation Methods

Historically, the synthesis of racemic styrene oxide involved direct epoxidation with stoichiometric oxidizing agents like peroxycarboxylic acids, such as m-chloroperoxybenzoic acid (m-CPBA), in what is known as the Prilezhaev reaction.[1][7] Another established method is the formation of a halohydrin intermediate from the styrene, followed by dehydrohalogenation with a base to close the epoxide ring.[1][8] While effective, these methods often suffer from high costs and the generation of significant chemical waste, making them less suitable for large-scale industrial use.[8]

Modern approaches focus on catalytic systems that are more atom-economical and environmentally benign.[9] Heterogeneous catalysts, such as simple transition metal oxides (e.g., NiO, CoO), can be used with oxidants like tert-butyl hydroperoxide (TBHP) or even molecular oxygen to achieve the selective epoxidation of styrene.[9][10][11] For instance, cobalt(II) salen complexes have been shown to catalyze the epoxidation of styrene with molecular oxygen, achieving high conversion rates.[11]

The Gold Standard: Asymmetric Synthesis

For pharmaceutical applications, achieving high enantiomeric purity is non-negotiable. The two dominant strategies for accessing enantiopure substituted styrene oxides are the asymmetric epoxidation of styrenes and the kinetic resolution of racemic mixtures.

Asymmetric Epoxidation: This is the most direct approach, creating the desired chiral epoxide from the prochiral alkene.

• Biocatalysis with Styrene Monooxygenases (SMOs): Enzymes offer unparalleled selectivity. Styrene monooxygenases, found in various bacteria, catalyze the epoxidation of styrene derivatives with high enantiomeric excess (ee).[12][13][14] The system typically involves two enzymes: StyA, the monooxygenase that performs the epoxidation, and StyB, a reductase that regenerates the necessary FADH cofactor.[12] This method is highly valued for its green credentials, operating under mild conditions.

• Chiral Metal Catalysts: Seminal work by Jacobsen and Sharpless, among others, has led to the development of powerful metal-based chiral catalysts for epoxidation. While some systems, like the famous Jacobsen catalyst, show moderate enantioselectivity for producing (R)-styrene oxide, other catalyst systems have been developed that show excellent selectivity for the (S)-enantiomer.[15]

• Organocatalysis (Dioxiranes): Chiral ketones can be used to generate chiral dioxiranes in situ, which then act as the epoxidizing agent. This approach has achieved high enantioselectivity (89-93% ee) for a range of substituted styrenes, demonstrating the potential of metal-free catalytic systems.[16][17]

Kinetic Resolution: This strategy involves the selective reaction of one enantiomer from a racemic mixture, leaving the other, desired enantiomer unreacted and thus enriched.

• Enzymatic Hydrolysis: Epoxide hydrolases are enzymes that catalyze the ring-opening of epoxides to form diols.[4] By using a chiral epoxide hydrolase, one enantiomer of racemic styrene oxide can be selectively hydrolyzed, allowing for the separation and recovery of the remaining, enantiopure epoxide.[4][18]

The choice of synthetic strategy depends on factors such as the desired enantiomer, the substitution pattern on the aromatic ring, scalability, and cost.

Table 1: Comparison of Key Asymmetric Synthesis Methods for Styrene Oxides

Method	Catalyst / Reagent	Oxidant	Typical Enantioselectivity (ee)	Advantages	Disadvantages
Biocatalytic Epoxidation	Styrene Monooxygenase (SMO)	O₂ / NADH	>99% for (S)-enantiomer	Environmentally friendly, extremely high selectivity, mild conditions.[12]	Substrate scope can be limited, requires whole-cell or isolated enzymes.
Organocatalytic Epoxidation	Chiral Ketone (e.g., Shi catalyst derivative)	Oxone, H₂O₂	80-93% for (R) or (S)	Metal-free, avoids toxic heavy metals.[16][17]	Catalyst loading can be high, oxidant can be expensive.
Metal-Catalyzed Epoxidation	Chiral Salen-Metal Complexes (e.g., Jacobsen)	NaOCl, m-CPBA	Variable (often moderate for R, high for S).[15]	Broad substrate scope, well-established methodology.	Potential for metal contamination in the final product.
Kinetic Resolution	Chiral Epoxide Hydrolase	H₂O	>99% for recovered epoxide	Can produce very high ee material.[4]	Maximum theoretical yield is 50%, requires separation of product and diol.

The Cornerstone Reaction: Nucleophilic Ring-Opening

The synthetic power of substituted styrene oxides is unleashed through the nucleophilic ring-opening of the epoxide. This reaction is typically highly regioselective and proceeds via an SN2 mechanism.[2] Two positions are available for nucleophilic attack: the terminal (Cα) and the benzylic (Cβ) carbon.

StyreneOxide [label=< Substituted Styrene Oxide

>];

Attack [label="Nu:", shape=ellipse, style=filled, fillcolor="#F1F3F4"];

BenzylicProduct [label=< Major Product (Attack at Benzylic Carbon)

>];

TerminalProduct [label=< Minor Product (Attack at Terminal Carbon)

>];

{rank=same; BenzylicProduct; TerminalProduct;}

Attack -> StyreneOxide [label=" Path A (Favored)\n Benzylic Attack", dir=forward, color="#34A853", fontcolor="#34A853"]; Attack -> StyreneOxide [label=" Path B (Disfavored)\n Terminal Attack", dir=forward, color="#EA4335", fontcolor="#EA4335", constraint=false];

StyreneOxide -> BenzylicProduct [style=invis]; StyreneOxide -> TerminalProduct [style=invis];

subgraph { rank=sink; BenzylicProduct; TerminalProduct; } } } Caption: Nucleophilic attack generally favors the benzylic position.

Under neutral or basic conditions, nucleophilic attack predominantly occurs at the less sterically hindered terminal carbon. However, under acidic conditions, the reaction landscape changes. The epoxide oxygen is protonated, and a partial positive charge (or a full carbocation in some cases) develops on the more substituted carbon, the benzylic position, which is stabilized by the adjacent phenyl ring.[2][7] Consequently, nucleophiles preferentially attack the benzylic carbon. This predictable and controllable regioselectivity is a key tool for synthetic chemists.

The reaction of chiral styrene oxides with azide nucleophiles, for example, leads to chiral 1,2-azido alcohols. These are highly valuable intermediates that can be readily converted to chiral diamines and 1,2-amino alcohols, which are privileged structures in many bioactive compounds.[19]

Experimental Protocol: Biocatalytic Synthesis of (S)-Styrene Oxide

This protocol describes a representative whole-cell biocatalytic epoxidation using E. coli expressing a styrene monooxygenase (SMO).

Objective: To synthesize (S)-styrene oxide from styrene with high enantioselectivity.

Materials:

• E. coli cells harboring the styAB genes on an expression plasmid.

• Luria-Bertani (LB) medium with appropriate antibiotic.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction.

• Glucose.

• Phosphate buffer (e.g., 50 mM, pH 7.5).

• Styrene (substrate).

• Dodecane (organic phase/carrier solvent).

• Ethyl acetate (for extraction).

• Anhydrous sodium sulfate.

• Chiral Gas Chromatography (GC) column for ee determination.

Methodology:

• Cell Culture and Induction:

  • Inoculate 1 L of LB medium (containing antibiotic) with the recombinant E. coli strain.

  • Grow cells at 37°C with shaking (200 rpm) until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

  • Induce SMO expression by adding IPTG to a final concentration of 0.2 mM.

  • Reduce the temperature to 20°C and continue incubation for 12-16 hours to allow for protein expression.

• Cell Harvest and Preparation:

  • Harvest the cells by centrifugation (5000 x g, 15 min, 4°C).

  • Wash the cell pellet twice with phosphate buffer.

  • Resuspend the cells in the same buffer to a final OD₆₀₀ of 20-30. This is the whole-cell biocatalyst suspension.

• Biotransformation:

  • Set up the reaction in a baffled flask. Combine 100 mL of the cell suspension with 20 mL of dodecane.

  • Add glucose to a final concentration of 1% (w/v) to provide a source of NADH for cofactor regeneration.

  • Add styrene to the dodecane phase (e.g., 200 mM final concentration in the organic phase). The two-phase system minimizes substrate toxicity to the cells.

  • Incubate the reaction at 30°C with vigorous shaking (250 rpm) for 4-8 hours. Monitor the reaction progress by taking samples from the organic phase and analyzing by GC.

• Product Extraction and Analysis:

  • After the reaction, separate the organic phase from the aqueous phase.

  • Extract the aqueous phase twice with ethyl acetate (2 x 50 mL).

  • Combine all organic phases and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude styrene oxide.

  • Determine the enantiomeric excess (ee) of the product using chiral GC analysis.

Self-Validation and Causality:

• Why a two-phase system? Styrene is toxic to E. coli at high concentrations. Using an immiscible organic solvent like dodecane acts as a reservoir for the substrate and product, slowly partitioning it into the aqueous phase and keeping the concentration below toxic levels, thus preserving enzyme activity.[12]

• Why add glucose? The SMO enzyme (StyA) requires the reduced cofactor FADH₂, which is regenerated by the StyB reductase using NADH. The cells' central metabolism converts glucose into NADH, ensuring the catalytic cycle continues.[12]

• Why lower the temperature for induction? Expressing recombinant proteins at lower temperatures often leads to better protein folding and higher yields of soluble, active enzyme, preventing the formation of inactive inclusion bodies.

Metabolic Fate and Toxicological Considerations

In biological systems, styrene is metabolized by cytochrome P450 monooxygenases to form styrene oxide.[3][20] This metabolic activation is a double-edged sword. While it is a step in the detoxification pathway, styrene oxide itself is a reactive electrophile that can bind to cellular macromolecules like DNA and proteins, leading to genotoxicity.[21] The compound is listed as "reasonably anticipated to be a human carcinogen".[21]

The primary detoxification route for styrene oxide is hydrolysis to styrene glycol, a reaction catalyzed by epoxide hydrolases.[3][20] There are two main forms: microsomal epoxide hydrolase (mEH) and soluble epoxide hydrolase (sEH).[20] Studies have shown that the two enantiomers of styrene oxide have different toxicokinetics and toxicities.[3] For instance, in mice, the (R)-enantiomer is often more toxic than the (S)-enantiomer.[3][21] This highlights the critical importance of stereochemistry not only in therapeutic efficacy but also in toxicology.

Conclusion and Future Outlook

Substituted styrene oxides are far more than simple chemical intermediates; they are enabling tools for accessing the complex, chiral molecular space required for modern drug discovery. The evolution of their synthesis from classical methods to highly selective biocatalytic and organocatalytic systems has made these building blocks more accessible and their use more sustainable. The predictable reactivity of their ring-opening reactions provides a reliable platform for constructing key pharmaceutical synthons. As the demand for enantiomerically pure drugs continues to grow, the strategic application of substituted styrene oxides will undoubtedly play an even greater role in the future of medicinal chemistry and materials science. Further research into novel catalytic systems, particularly those that expand the substrate scope and offer complementary stereoselectivity, will continue to enhance the value of this remarkable class of compounds.

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Biological activity of 2-(3-Methylphenyl)oxirane

An In-Depth Technical Guide to the Biological Activity of 2-(3-Methylphenyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(3-Methylphenyl)oxirane, also known as 3-methylstyrene oxide, is the reactive epoxide metabolite of 3-methylstyrene, a component of the industrial solvent vinyltoluene. The presence of a strained oxirane (epoxide) ring renders this molecule a potent electrophile, capable of reacting with cellular nucleophiles, including DNA and proteins. This guide provides a comprehensive technical overview of the biological activity of 2-(3-Methylphenyl)oxirane, grounded in the principles of toxicology and molecular biology. We will explore its metabolic bioactivation from the parent compound, the mechanisms of its genotoxic and mutagenic effects through covalent adduction to macromolecules, and the primary enzymatic pathways responsible for its detoxification. Furthermore, this document serves as a practical resource by providing detailed, field-proven protocols for key assays used to evaluate the compound's biological reactivity, including in vitro mutagenicity and genotoxicity tests, alongside workflows for the analytical detection of DNA adducts. This synthesis of mechanistic understanding and methodological detail is intended to equip researchers with the knowledge required to rigorously assess the toxicological profile and potential risks associated with 2-(3-Methylphenyl)oxirane and structurally related epoxides.

Introduction: Chemical Identity and Toxicological Significance

2-(3-Methylphenyl)oxirane (CAS No. 20697-03-4) is an organic compound featuring a phenyl group substituted with a methyl group at the meta-position, which is in turn attached to a three-membered oxirane ring.[1][2] It is not typically encountered as a primary industrial chemical but is of significant toxicological interest as the principal reactive metabolite of 3-methylstyrene.[3] 3-methylstyrene, along with its isomers, is a component of vinyltoluene, used in the production of polymers, resins, and coatings.[3]

The biological activity of 2-(3-Methylphenyl)oxirane is intrinsically linked to the high reactivity of the epoxide functional group.[4] This strained three-membered ring is susceptible to nucleophilic attack, leading to ring-opening.[1][4] Within a biological system, this reactivity drives the compound's interactions with critical cellular macromolecules, forming the basis of its toxic potential.[5] Understanding its formation, subsequent reactions, and detoxification is therefore crucial for evaluating the health risks associated with exposure to its parent compound, 3-methylstyrene.

Property	Value
IUPAC Name	2-(3-methylphenyl)oxirane
Synonyms	3-Methylstyrene oxide, 1-Ethenyl-3-methylbenzene oxide
CAS Number	20697-03-4
Molecular Formula	C₉H₁₀O
Molecular Weight	134.17 g/mol
Primary Hazard Profile	Acute toxicity, Skin/Eye Irritant, Potential Carcinogen[2]

Metabolic Bioactivation Pathway

The transformation of the relatively inert 3-methylstyrene into the reactive 2-(3-Methylphenyl)oxirane is a classic example of metabolic bioactivation. This process is primarily mediated by the Cytochrome P450 (CYP) family of monooxygenases, with CYP2E1 being a key enzyme in the metabolism of styrene and its analogues.[6] The enzyme introduces an oxygen atom across the vinyl group's double bond, forming the epoxide ring.

This bioactivation is a critical event, as it converts a lipophilic, easily absorbed xenobiotic into a potent electrophile capable of causing cellular damage at its site of formation, primarily the liver.[7] The presence of this metabolite in circulation allows for systemic distribution and potential interaction with macromolecules in extrahepatic tissues.[8]

Caption: Metabolic pathway of 3-methylstyrene to its reactive epoxide and subsequent fates.

Mechanism of Genotoxicity: DNA Adduct Formation

The primary mechanism underlying the mutagenic and potential carcinogenic activity of epoxides like 2-(3-Methylphenyl)oxirane is their ability to act as alkylating agents, forming covalent adducts with DNA.[5][9] As potent electrophiles, they react with nucleophilic sites on DNA bases. The most common targets are the endocyclic purine nitrogens, such as the N7 position of guanine and the N1 and N3 positions of adenine.[5][10]

This reaction proceeds via an Sₙ2 mechanism, where a nucleophilic nitrogen atom from a DNA base attacks one of the electrophilic carbon atoms of the oxirane ring, leading to ring-opening and the formation of a stable covalent bond. The formation of these DNA adducts is a critical initiating event in chemical carcinogenesis.[9] If not repaired by cellular DNA repair mechanisms, these adducted bases can cause mispairing during DNA replication, leading to point mutations or other forms of genetic damage.[9]

Caption: Mechanism of DNA alkylation by 2-(3-Methylphenyl)oxirane.

Cellular Detoxification Pathways

While bioactivation creates the reactive epoxide, cells possess robust enzymatic systems to neutralize such electrophiles, mitigating their toxic potential. The two predominant detoxification pathways for epoxides are:

• Enzymatic Hydrolysis: Epoxide hydrolases (EHs) are key enzymes that catalyze the hydrolysis of the oxirane ring.[11] They add a molecule of water across the epoxide, converting it into the corresponding, far less reactive, and more water-soluble diol (3-(3-methylphenyl)ethane-1,2-diol).[6][11] This is a critical detoxification step that effectively neutralizes the electrophilic nature of the compound.

• Glutathione Conjugation: Glutathione S-transferases (GSTs) catalyze the conjugation of the epoxide with the endogenous antioxidant tripeptide, glutathione (GSH).[12][13] The nucleophilic thiol group of GSH attacks the epoxide ring, forming a bulky, water-soluble GSH conjugate.[14] This conjugate can then be further processed and readily excreted from the body, representing a major pathway for the elimination of electrophilic xenobiotics.[12][14]

The balance between metabolic activation by CYPs and detoxification by EH and GSTs is a critical determinant of the ultimate toxic outcome of exposure to the parent compound.

Methodologies for Assessing Biological Activity

To empirically determine the genotoxic potential of 2-(3-Methylphenyl)oxirane, a battery of standardized assays is employed. These protocols are designed to be self-validating through the use of positive and negative controls.

In Vitro Mutagenicity: Bacterial Reverse Mutation Assay (Ames Test)

This assay assesses the ability of a chemical to induce gene mutations in several strains of Salmonella typhimurium and Escherichia coli. The principle relies on bacterial strains that are auxotrophic (require a specific amino acid, e.g., histidine, for growth) due to a mutation in the gene responsible for its synthesis. A positive result (mutagenicity) is indicated by the chemical causing a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-deficient medium.

Protocol:

• Preparation:

  • Culture the tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537) overnight to reach a specific cell density.

  • Prepare a range of concentrations of 2-(3-Methylphenyl)oxirane dissolved in a suitable solvent (e.g., DMSO).

  • Prepare the S9 metabolic activation mixture from the liver homogenate of Aroclor-1254 or phenobarbital/β-naphthoflavone-induced rats. This provides the P450 enzymes necessary to simulate mammalian metabolism.

• Exposure (Plate Incorporation Method):

  • To a sterile test tube, add in order: 2 mL of molten top agar (at 45°C), 0.1 mL of the bacterial culture, and 0.1 mL of the test compound solution (or solvent control).

  • For assays requiring metabolic activation, add 0.5 mL of the S9 mixture.

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate (bottom agar).

  • Allow the top agar to solidify.

• Incubation & Scoring:

  • Incubate the plates at 37°C for 48-72 hours.

  • Count the number of revertant colonies on each plate.

  • A positive response is defined as a dose-dependent increase in the number of revertant colonies that is at least double the background (solvent control) count. Positive controls (e.g., sodium azide for TA1535, 2-nitrofluorene for TA98) must be run in parallel to validate the assay's sensitivity.

In Vitro Genotoxicity: Chromosomal Aberration Assay in Human Lymphocytes

This assay evaluates the potential of a chemical to induce structural chromosomal damage (clastogenicity) in cultured mammalian cells. Human peripheral blood lymphocytes are a relevant cell type for assessing human risk.

Protocol:

• Cell Culture Initiation:

  • Collect whole blood from healthy, non-smoking donors into heparinized tubes.

  • Add a small volume of whole blood to a culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum, antibiotics, and a mitogen (phytohaemagglutinin, PHA) to stimulate lymphocyte division.

  • Incubate at 37°C in a 5% CO₂ atmosphere for approximately 48 hours.

• Chemical Exposure:

  • Prepare a range of concentrations of 2-(3-Methylphenyl)oxirane.

  • Add the test compound to the lymphocyte cultures. A solvent control (e.g., DMSO) and a positive control (e.g., Mitomycin C) must be included.

  • The exposure can be short (e.g., 3-4 hours) with or without S9 metabolic activation, followed by a wash and further incubation, or continuous until harvest.

• Metaphase Arrest and Harvesting:

  • Approximately 2-4 hours before harvesting (at ~72 hours post-initiation), add a spindle inhibitor (e.g., Colcemid) to the cultures. This arrests cells in the metaphase stage of mitosis when chromosomes are condensed and visible.

  • Harvest the cells by centrifugation.

• Slide Preparation and Analysis:

  • Resuspend the cell pellet in a hypotonic potassium chloride (KCl) solution to swell the cells and disperse the chromosomes.

  • Fix the cells using a freshly prepared mixture of methanol and acetic acid (3:1). Repeat the fixation step several times.

  • Drop the cell suspension onto clean, cold microscope slides and allow to air dry.

  • Stain the slides with Giemsa stain.

  • Score at least 200 well-spread metaphases per concentration under a microscope for chromosomal aberrations (e.g., chromatid and chromosome gaps, breaks, deletions, and exchanges).

  • A positive result is a statistically significant, dose-dependent increase in the percentage of cells with aberrations.

Analytical Workflow: DNA Adduct Detection by HPLC-MS/MS

This workflow outlines the analytical chemistry approach to identify and quantify the specific DNA adducts formed by 2-(3-Methylphenyl)oxirane.

Caption: A standard workflow for the detection and quantification of DNA adducts.

Workflow Explanation:

• Exposure and DNA Isolation: DNA is isolated from cells or tissues that have been exposed to 2-(3-Methylphenyl)oxirane. High purity is critical to avoid interference.

• DNA Hydrolysis: The DNA is broken down into its constituent components. Enzymatic hydrolysis is often used to release the adducted nucleosides, while mild acid hydrolysis can release adducted purine bases.[5]

• Sample Cleanup: Solid-phase extraction (SPE) is typically used to remove unmodified nucleosides/bases and other interfering matrix components, enriching the sample for the adducts of interest.

• HPLC-MS/MS Analysis: The enriched sample is injected into a High-Performance Liquid Chromatography (HPLC) system, which separates the components of the mixture. The eluent from the HPLC is directed into a tandem mass spectrometer (MS/MS). The first mass spectrometer selects for the mass-to-charge ratio (m/z) of the predicted adduct. This ion is then fragmented, and the second mass spectrometer detects the characteristic fragment ions, providing a highly specific and sensitive method for identification and quantification.

Conclusion and Future Perspectives

2-(3-Methylphenyl)oxirane exemplifies a class of reactive metabolites whose biological activity is of significant toxicological concern. Its electrophilic nature, conferred by the oxirane ring, drives its primary mechanism of toxicity: the formation of covalent adducts with DNA. This activity establishes a clear and plausible pathway for the mutagenic and genotoxic effects observed for its parent compound, 3-methylstyrene, in some test systems.[1][3] The detoxification of this epoxide via epoxide hydrolase and glutathione S-transferase represents a critical defense mechanism, and the balance between bioactivation and detoxification ultimately dictates the compound's toxic potential in vivo.

The methodologies detailed in this guide—the Ames test, chromosomal aberration assay, and DNA adduct analysis—form the cornerstone of a robust toxicological evaluation. For drug development professionals, understanding these mechanisms and assays is crucial, as epoxide moieties can be present in candidate molecules or arise as metabolites. A thorough assessment is necessary to distinguish between desired pharmacological activity and unintended, mechanism-based toxicity.

Future research should focus on quantitative risk assessment, determining the precise rates of metabolic activation versus detoxification in human-relevant systems (e.g., human primary hepatocytes) and establishing clear dose-response relationships for adduct formation and subsequent genotoxic events. Such data are essential for accurately predicting human health risks from environmental or occupational exposure to 3-methylstyrene and for making informed decisions in the development of safer chemicals and pharmaceuticals.

References

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• The MAK Collection for Occupational Health and Safety. (2019). Methyl styrene (vinyl toluene) (all isomers). PUBLISSO. Retrieved from [Link]

• National Toxicology Program. (n.d.). Background Document: Styrene oxide. Retrieved from [Link]

• Pchelka, M., et al. (2023). Bioactive Steroids Bearing Oxirane Ring. MDPI. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Styrene oxide. EPA. Retrieved from [Link]

• Begemann, P., et al. (2011). Reactions of Isoprene Monoepoxides with 2'-Deoxyadenosine. The University of North Carolina at Chapel Hill. Retrieved from [Link]

• Carlson, G. P. (2000). Metabolism of styrene oxide to styrene glycol in enriched mouse clara-cell preparations. PubMed. Retrieved from [Link]

• Hu, H., et al. (1995). Identification of adducts derived from reactions of (1-chloroethenyl)oxirane with nucleosides and calf thymus DNA. PubMed. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). DNA adducts – Knowledge and References. Retrieved from [Link]

• Potęga, A. (2022). Glutathione-Mediated Conjugation of Anticancer Drugs. Encyclopedia.pub. Retrieved from [Link]

• National Research Council (US) Committee to Review the Styrene Assessment in the National Toxicology Program 12th Report on Carcinogens. (2014). Independent Assessment of Styrene. National Academies Press (US). Retrieved from [Link]

• Granchi, C., et al. (2021). MetaTREE, a Novel Database Focused on Metabolic Trees, Predicts an Important Detoxification Mechanism: The Glutathione Conjugation. MDPI. Retrieved from [Link]

• Potęga, A., et al. (2022). Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation. MDPI. Retrieved from [Link]

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Protocols & Analytical Methods

2-(3-Methylphenyl)oxirane as a chiral building block in organic synthesis

An In-Depth Guide to 2-(3-Methylphenyl)oxirane: A Versatile Chiral Building Block in Modern Organic Synthesis

Introduction: The Strategic Importance of Chiral Epoxides

Chiral epoxides are among the most valuable and versatile building blocks in asymmetric synthesis. Their inherent ring strain, a combination of angle and torsional strain, makes them highly susceptible to nucleophilic attack, facilitating the stereocontrolled formation of 1,2-difunctionalized compounds.[1][2] The oxirane ring acts as a latent 1,2-diol, with the two carbon atoms possessing distinct electrophilic character that can be selectively targeted. This reactivity allows for the introduction of a wide array of functionalities, making chiral epoxides indispensable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other biologically active molecules.[1][3]

Among this class of compounds, 2-(3-methylphenyl)oxirane, also known as 3-methylstyrene oxide, stands out as a particularly useful synthon.[4] The presence of the meta-methylphenyl group provides a benzylic carbon, influencing the regioselectivity of ring-opening reactions and offering a scaffold that is present in numerous complex target molecules. This guide provides a comprehensive overview of the synthesis and application of 2-(3-methylphenyl)oxirane as a chiral building block, complete with detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 2-(3-methylphenyl)oxirane is essential for its effective use.

Property	Value	Source
Molecular Formula	C₉H₁₀O	[4]
Molecular Weight	134.17 g/mol	[4]
CAS Number	20697-03-4	[4]
Appearance	Colorless oil (typical)	N/A
IUPAC Name	2-(3-methylphenyl)oxirane	[4]

Enantioselective Synthesis: Accessing Chiral Purity

The utility of 2-(3-methylphenyl)oxirane is fundamentally dependent on the ability to synthesize it in an enantiomerically pure form. While classical methods involve the epoxidation of 3-methylstyrene with peracids like m-CPBA to yield a racemic mixture, modern asymmetric catalysis provides direct access to single enantiomers.[1]

The most prominent and reliable method for this transformation is the Jacobsen-Katsuki Epoxidation .[5][6] This reaction utilizes a chiral manganese(III)-salen complex as a catalyst to deliver an oxygen atom to the alkene with high enantioselectivity.[7] The C₂-symmetric ligand environment of the catalyst effectively differentiates the two faces of the prochiral alkene, leading to the preferential formation of one enantiomer.

Caption: Workflow for Jacobsen-Katsuki Epoxidation.

Protocol 1: Asymmetric Epoxidation of 3-Methylstyrene

This protocol describes the enantioselective synthesis of (R)-2-(3-methylphenyl)oxirane using the (R,R)-Jacobsen catalyst.

Materials:

• 3-Methylstyrene

• (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's Catalyst]

• 4-Phenylpyridine N-oxide (4-PPNO)

• Dichloromethane (DCM), anhydrous

• Buffered commercial bleach (NaOCl, ~8.25%), cooled to 0 °C

• Sodium sulfite (Na₂SO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylstyrene (1.0 equiv) and 4-PPNO (0.2 equiv) in DCM (approx. 0.1 M solution relative to alkene).

• Add the (R,R)-Jacobsen catalyst (0.05 equiv) to the solution. Stir at room temperature for 15 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the cold buffered bleach solution (1.5 equiv) dropwise over 30 minutes with vigorous stirring. The reaction is biphasic.

• Allow the reaction to stir at 0 °C for 4-6 hours. Monitor the reaction progress by TLC or GC analysis.

• Upon completion, separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers and wash with a saturated aqueous solution of Na₂SO₃ to quench any remaining oxidant, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., 98:2 Hexanes:Ethyl Acetate) to afford the pure epoxide.

• Determine the enantiomeric excess (ee) by chiral GC or HPLC analysis.

Causality Behind Choices:

• 4-PPNO: This axial ligand is added to improve the catalyst's turnover rate and enantioselectivity.[6]

• Buffered Bleach: Using a buffered solution of NaOCl (pH ~11) is crucial to prevent the decomposition of the catalyst under acidic conditions.

• Vigorous Stirring: Essential for ensuring efficient mass transfer between the aqueous and organic phases in the biphasic reaction mixture.

Applications in Synthesis: Regiocontrolled Ring-Opening

The primary utility of chiral 2-(3-methylphenyl)oxirane lies in its regioselective ring-opening reactions. The outcome of the nucleophilic attack is highly dependent on the reaction conditions, allowing for precise control over the resulting stereochemistry and functionality.[1][8]

The oxirane ring has two electrophilic carbons: the less-substituted C1 and the more-substituted, benzylic C2. The choice of which carbon is attacked by the nucleophile is a classic example of kinetic control dictated by the reaction mechanism.

Caption: Competing Pathways in Oxirane Ring-Opening.

A. Basic or Nucleophilic Conditions (Sₙ2 Mechanism)

Under basic or neutral conditions with a strong nucleophile (e.g., Grignard reagents, organolithiums, alkoxides, azides, amines), the reaction proceeds via a classic Sₙ2 mechanism.[8][9] The nucleophile attacks the less sterically hindered carbon atom (C1). This backside attack results in an inversion of configuration at the attacked center and leads to the formation of a secondary alcohol after workup.

Key Features:

• Regioselectivity: Attack at the less substituted carbon.

• Stereochemistry: Inversion of configuration at the site of attack.

• Driving Force: Relief of ring strain.[2]

B. Acidic Conditions (Sₙ1-like Mechanism)

In the presence of an acid catalyst, the oxirane oxygen is first protonated, making it a much better leaving group.[8] The C-O bonds begin to weaken, and a significant partial positive charge develops on the carbon atoms. This positive charge is better stabilized at the more substituted, benzylic carbon (C2) through resonance with the phenyl ring. Consequently, the nucleophile preferentially attacks this more electrophilic benzylic carbon.[8][10] Although the attack still occurs from the backside (anti-addition), the regioselectivity is reversed compared to basic conditions.

Key Features:

• Regioselectivity: Attack at the more substituted (benzylic) carbon.

• Stereochemistry: Inversion of configuration at the site of attack (anti-addition).

• Driving Force: Formation of a more stable, albeit partial, carbocation-like transition state.

Table of Regioselective Outcomes

Nucleophile (Nu⁻)	Conditions	Major Product Regioisomer
NaN₃ (Sodium Azide)	Basic (e.g., NH₄Cl, MeOH)	1-Azido-1-(3-methylphenyl)propan-2-ol
NaN₃ (Sodium Azide)	Acidic (e.g., H₂SO₄ cat.)	2-Azido-1-(3-methylphenyl)propan-1-ol
CH₃MgBr (Grignard)	Anhydrous Ether, then H₃O⁺	1-(3-Methylphenyl)butan-2-ol
CH₃OH (Methanol)	Basic (NaOCH₃)	1-Methoxy-1-(3-methylphenyl)propan-2-ol
CH₃OH (Methanol)	Acidic (H₂SO₄ cat.)	2-Methoxy-1-(3-methylphenyl)propan-1-ol
H₂O	Acidic (e.g., H₂SO₄ cat.)	1-(3-Methylphenyl)propane-1,2-diol

Protocol 2: Regioselective Ring-Opening with Sodium Azide

This protocol demonstrates the synthesis of two different regioisomers of amino alcohols from a single chiral epoxide by simply changing the reaction conditions. The resulting azido alcohols are valuable intermediates, as the azide group can be easily reduced to a primary amine.

Part A: Base-Catalyzed Ring-Opening (Sₙ2 at C1)

Materials:

• (R)-2-(3-Methylphenyl)oxirane

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl)

• Methanol/Water (e.g., 4:1 v/v)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• To a solution of (R)-2-(3-methylphenyl)oxirane (1.0 equiv) in a methanol/water mixture, add sodium azide (1.5 equiv) and ammonium chloride (1.2 equiv).

• Heat the mixture to reflux (approx. 70-80 °C) and stir for 12-18 hours, monitoring by TLC.

• Cool the reaction to room temperature and remove the methanol under reduced pressure.

• Add water and extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography to yield (R)-2-azido-1-(3-methylphenyl)propan-1-ol.

Part B: Acid-Catalyzed Ring-Opening (Sₙ1-like at C2)

Materials:

• (R)-2-(3-Methylphenyl)oxirane

• Sodium azide (NaN₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetonitrile

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve (R)-2-(3-methylphenyl)oxirane (1.0 equiv) and sodium azide (1.5 equiv) in acetonitrile.

• Cool the mixture to 0 °C in an ice bath.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Quench the reaction by carefully adding saturated NaHCO₃ solution until gas evolution ceases.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography to yield (S)-1-azido-1-(3-methylphenyl)propan-2-ol.

Trustworthiness Note: The distinct regiochemical outcomes of these two protocols serve as a self-validating system. Characterization of the products by NMR spectroscopy (specifically the chemical shifts of the protons adjacent to the OH and N₃ groups) will confirm the position of nucleophilic attack.

Conclusion

2-(3-Methylphenyl)oxirane is a powerful and versatile chiral building block. Its value is derived from the ability to synthesize it in high enantiopurity via methods like the Jacobsen-Katsuki epoxidation and the predictable, condition-dependent regioselectivity of its ring-opening reactions. By simply choosing between acidic or basic/nucleophilic conditions, synthetic chemists can selectively attack either the benzylic or non-benzylic carbon of the oxirane ring. This control allows for the strategic and stereospecific installation of diverse functional groups, providing efficient pathways to valuable chiral intermediates for the pharmaceutical and fine chemical industries.

References

• Larrow, J. F., & Jacobsen, E. N. (1998). Synthesis and Use of Jacobsen's Catalyst: Enantioselective Epoxidation in the Introductory Organic Laboratory. Journal of Chemical Education, 75(10), 1341. [Link]

• Fristrup, P., Dideriksen, B. B., Tanner, D. A., et al. (2005). Probing Competitive Enantioselective Pathways Operating in the Jacobsen-Katsuki Epoxidation: A Kinetic Study of Methyl-substituted Styrenes. Journal of the American Chemical Society, 127(39), 13672-13679. [Link]

• Wikipedia. (n.d.). Jacobsen epoxidation. Retrieved from Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Jacobsen-Katsuki Epoxidation. Retrieved from Organic Chemistry Portal. [Link]

• PubChem. (n.d.). 2-(3-Methylphenyl)oxirane. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Ring-opening reaction of oxirane via nucleophilic attack. [Link]

• White, J. D., et al. (2014). Nucleophilic ring opening of trans-2,3-disubstituted epoxides to β-amino alcohols with catalyst-controlled regioselectivity. Chemical Science, 5(3), 937-941. [Link]

• Khan Academy. (n.d.). Ring-opening reactions of epoxides: Strong nucleophiles. Retrieved from Khan Academy. [Link]

• Chemistry LibreTexts. (2024). Reactions of Epoxides - Ring-opening. Retrieved from Chemistry LibreTexts. [Link]

• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions. Retrieved from Chemistry Steps. [Link]

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Application Notes and Protocols: Ring-Opening Reactions of 2-(3-Methylphenyl)oxirane with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the ring-opening reactions of 2-(3-methylphenyl)oxirane, a substituted aromatic epoxide. It explores the mechanistic dichotomy of these reactions, detailing the factors that govern regioselectivity and stereoselectivity. This guide offers field-proven insights into experimental design, explaining the rationale behind the choice of catalysts, nucleophiles, and reaction conditions. Included are step-by-step protocols for reactions with different classes of nucleophiles, supported by quantitative data and visual diagrams to facilitate understanding and application in synthetic chemistry and drug development.

Introduction: The Synthetic Versatility of Aromatic Epoxides

Epoxides are highly valuable three-membered cyclic ethers that serve as versatile intermediates in organic synthesis due to their inherent ring strain.[1] The ring-opening of these strained rings by a wide array of nucleophiles provides a direct route to 1,2-difunctionalized compounds, which are key structural motifs in many pharmaceuticals and biologically active molecules.[1][2][3] 2-(3-Methylphenyl)oxirane, a styrene oxide derivative, presents a particularly interesting case. The presence of the 3-methylphenyl group introduces electronic and steric factors that significantly influence the regiochemical outcome of the ring-opening reaction.

Understanding and controlling the site of nucleophilic attack—either at the benzylic (α) carbon or the terminal (β) carbon—is paramount for the successful application of this building block in a synthetic strategy. This control is primarily achieved through the careful selection of reaction conditions, specifically the nature of the catalyst (acidic or basic) and the nucleophile.[2][3]

Mechanistic Principles: A Tale of Two Pathways

The regioselectivity of the ring-opening of 2-(3-methylphenyl)oxirane is a classic example of the interplay between SN1 and SN2 reaction mechanisms. The chosen conditions dictate which pathway predominates.

Basic or Neutral Conditions: The SN2 Pathway

Under basic or neutral conditions, the reaction typically proceeds via an SN2 mechanism.[2] Strong, "hard" nucleophiles, such as amines, alkoxides, and thiolates, will attack the sterically less hindered carbon atom. In the case of 2-(3-methylphenyl)oxirane, this is the terminal (β) carbon. This backside attack leads to an inversion of stereochemistry at the site of attack.

• Key Characteristics:

  • Favored by strong, unhindered nucleophiles.

  • Attack occurs at the less substituted carbon (β-attack).

  • Proceeds with inversion of configuration.

Acidic Conditions: The SN1-like Pathway

In the presence of an acid catalyst (either Brønsted or Lewis acid), the epoxide oxygen is protonated or coordinated, making the ring more susceptible to nucleophilic attack.[2][4][5] This activation enhances the electrophilicity of the ring carbons. The transition state under these conditions has significant carbocationic character. The phenyl group, even with a meta-methyl substituent, can stabilize a developing positive charge at the adjacent benzylic (α) carbon. Consequently, the nucleophile preferentially attacks this more substituted carbon.[2][4] This pathway is often described as having "SN1-like" character, though it is more accurately a borderline SN2 mechanism.[6]

• Key Characteristics:

  • Requires acidic catalysis.

  • Favored by weaker nucleophiles (e.g., water, alcohols).

  • Attack occurs at the more substituted carbon (α-attack) that can better stabilize a positive charge.[2][4]

  • Results in a trans-addition of the nucleophile and the hydroxyl group.[4]

Visualizing the Mechanistic Dichotomy

The following diagram illustrates the factors that determine the regioselectivity of nucleophilic attack on 2-(3-methylphenyl)oxirane.

Caption: Factors influencing the regioselectivity of nucleophilic attack.

Experimental Protocols

The following protocols are provided as representative examples for the ring-opening of 2-(3-methylphenyl)oxirane with different nucleophiles under varied catalytic conditions.

Protocol 1: Base-Catalyzed Ring-Opening with an Amine (β-Attack)

This protocol describes the reaction with a primary or secondary amine under basic conditions, leading to the formation of a β-amino alcohol. Tertiary amines can also act as effective catalysts for this transformation.[7]

• Objective: To synthesize 2-amino-1-(3-methylphenyl)ethanol derivatives.

• Mechanism: SN2

• Expected Regioselectivity: Predominantly β-attack.

Materials:

• 2-(3-Methylphenyl)oxirane

• Amine (e.g., aniline, morpholine, or other primary/secondary amine)

• Catalyst: 1,4-diazabicyclo[2.2.2]octane (DABCO) or triethylamine (Et3N)[7]

• Solvent: Water or a protic solvent like ethanol.

• Diethyl ether or Ethyl acetate for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, separatory funnel)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(3-methylphenyl)oxirane (1.0 eq.).

• Add the amine (1.1 eq.) and the solvent (e.g., water).

• Add the tertiary amine catalyst (e.g., DABCO, 1-5 mol%).[7]

• Stir the reaction mixture at room temperature or heat to a gentle reflux (e.g., 50-80 °C) as needed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If water was used as the solvent, extract the product with an organic solvent like ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired β-amino alcohol.

Protocol 2: Acid-Catalyzed Ring-Opening with an Alcohol (α-Attack)

This protocol details the acid-catalyzed methanolysis, which is expected to yield the α-alkoxy alcohol as the major product.

• Objective: To synthesize 2-methoxy-2-(3-methylphenyl)ethan-1-ol.

• Mechanism: SN1-like

• Expected Regioselectivity: Predominantly α-attack.

Materials:

• 2-(3-Methylphenyl)oxirane

• Methanol (as both nucleophile and solvent)

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, or a Lewis acid like Sn-Beta zeolite)[5][8]

• Sodium bicarbonate solution (saturated)

• Diethyl ether or Ethyl acetate for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, dissolve 2-(3-methylphenyl)oxirane (1.0 eq.) in an excess of methanol.

• Cool the solution in an ice bath.

• Slowly add the acid catalyst (e.g., a few drops of concentrated sulfuric acid or a catalytic amount of p-toluenesulfonic acid).

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully quench the reaction by adding saturated sodium bicarbonate solution until the mixture is neutral or slightly basic.

• Remove the majority of the methanol under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., diethyl ether).

• Separate the organic layer, and extract the aqueous layer with the same organic solvent (2 x 15 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product.

• Purify by column chromatography on silica gel to isolate the major regioisomer, 2-methoxy-2-(3-methylphenyl)ethan-1-ol.

Visualizing the Experimental Workflow

The following diagram outlines a general workflow for the ring-opening reaction and subsequent product isolation.

Caption: General experimental workflow for epoxide ring-opening reactions.

Data Summary: Regioselectivity and Yields

The regioselectivity of ring-opening reactions of styrene oxide, a closely related analog, provides a strong predictive model for 2-(3-methylphenyl)oxirane. The following table summarizes expected outcomes.

Nucleophile	Catalyst/Conditions	Expected Major Product	Predominant Attack	Expected Yield Range	Reference
Amine (e.g., Aniline)	Basic (e.g., Et3N)	2-Anilino-1-(3-methylphenyl)ethanol	β-Attack	High	[7]
Alcohol (e.g., Methanol)	Acidic (e.g., H₂SO₄)	2-Methoxy-2-(3-methylphenyl)ethan-1-ol	α-Attack	Good to High	[2][4]
Water	Acidic (e.g., H₂SO₄)	1-(3-Methylphenyl)ethane-1,2-diol	α-Attack	Good to High	[2]
Azide (N₃⁻)	Acidic (pH 4.2, Acetic Acid)	2-Azido-2-(3-methylphenyl)ethan-1-ol	α-Attack	High	[3]

Note: Yields are estimates based on analogous reactions and may vary depending on the specific substrate and reaction optimization.

Conclusion and Future Perspectives

The ring-opening of 2-(3-methylphenyl)oxirane is a powerful transformation that allows for the regioselective synthesis of valuable 1,2-difunctionalized building blocks. By judiciously selecting between acidic and basic reaction conditions, synthetic chemists can direct nucleophilic attack to either the benzylic (α) or terminal (β) position with a high degree of control. This capability is of significant importance in the fields of medicinal chemistry and natural product synthesis, where precise control over molecular architecture is essential for biological function. Future work in this area may focus on the development of more efficient and stereoselective catalytic systems to further enhance the synthetic utility of this versatile epoxide.

References

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• For the reaction shown below, identify the correct statement with regards.. Filo.
• Application Notes and Protocols: Ring-Opening Reactions of (S)-Styrene Oxide. Benchchem.
• Ring opening of styrene epoxide with nucleophiles in nitromethane at room temperature. ResearchGate.
• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. CHIMIA.
• Regioselective Ring-Opening of (2R)-2-(2-Chlorophenyl)oxirane. Benchchem.
• Regioselectivity of Epoxide Ring‐Openings via SN2 Reactions Under Basic and Acidic Conditions. ResearchGate.

• 2-{amino}-N-(3-methylphenyl)acetamide. National Institutes of Health. Available at:

• Synthesis of 1-phenylpropane-1,2-dione. PrepChem.com.
• Are amines basic or nucleophilic catalysts for oxirane ring opening by proton-donating... Semantic Scholar.
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• Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and Mechanism.
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• Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. National Institutes of Health.
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Polymerization of 3-methylstyrene oxide for epoxy resins

Application Note & Protocol

Title: Synthesis of Poly(3-methylstyrene oxide) for Epoxy Resin Applications via Controlled Ring-Opening Polymerization

Abstract

This document provides a comprehensive guide for the synthesis of poly(3-methylstyrene oxide), a precursor for advanced epoxy resins, through ring-opening polymerization (ROP). We present detailed protocols for both cationic and anionic polymerization pathways, allowing researchers to tailor the polymer's molecular weight and architecture. This note emphasizes the causality behind experimental choices, from initiator selection to reaction conditions, to ensure reproducibility and control over the final material properties. It is intended for researchers and scientists in materials science and polymer chemistry.

Introduction

Epoxy resins are a critical class of thermosetting polymers known for their exceptional mechanical properties, chemical resistance, and adhesive strength. The performance of these resins is largely dictated by the structure of the polymer backbone. Substituted styrene oxides, such as 3-methylstyrene oxide, are valuable monomers for creating epoxy resins with tailored properties. The methyl group on the phenyl ring can influence the polymer's glass transition temperature (Tg), solubility, and reactivity.

The polymerization of epoxides like 3-methylstyrene oxide proceeds via a ring-opening mechanism, which can be initiated by either cationic or anionic species.[1] The choice between these two pathways is a critical decision that profoundly impacts the polymerization kinetics, the structure of the resulting polymer, and the level of control achievable.[2][3]

• Cationic Polymerization: Typically initiated by strong protic or Lewis acids, this method is often rapid due to the high reactivity of the cationic propagating center.[4] However, it is highly sensitive to impurities and prone to side reactions, which can make controlling the molecular weight challenging.[2]

• Anionic Polymerization: Initiated by nucleophiles such as organometallic compounds or alkoxides, this pathway generally offers superior control over molecular weight and results in a narrower molecular weight distribution (low polydispersity).[4] Anionic ROP of epoxides can exhibit "living" characteristics, where the propagating chain ends remain active until intentionally terminated, allowing for the synthesis of well-defined block copolymers.[1]

This guide will detail the methodologies for both cationic and anionic ring-opening polymerization of 3-methylstyrene oxide, providing the necessary protocols and characterization techniques to synthesize and validate the target polymer for epoxy resin development.

Mechanistic Overview & Strategic Choices

The polymerization of 3-methylstyrene oxide involves the nucleophilic attack on one of the two carbon atoms of the oxirane ring, leading to ring opening and chain propagation. The regioselectivity of this attack (i.e., at the α- or β-carbon) is influenced by the polymerization mechanism.

Cationic Ring-Opening Polymerization (CROP)

In CROP, an electrophilic initiator (e.g., a Lewis acid like Boron Trifluoride Etherate, BF₃·OEt₂) activates the epoxide oxygen, creating a tertiary carbocation at the benzylic position, which is stabilized by the phenyl ring. This carbocation is the active center for propagation.

Causality: The choice of a strong Lewis acid initiator is due to its ability to effectively polarize the C-O bond of the epoxide, facilitating ring-opening.[3] The reaction is typically conducted at low temperatures to suppress chain transfer and termination side reactions, which are common in cationic polymerizations and can lead to broad molecular weight distributions.[4]

Anionic Ring-Opening Polymerization (AROP)

In AROP, a strong nucleophile (e.g., potassium naphthalenide or an alkoxide) directly attacks one of the epoxide ring carbons. The attack generally occurs at the less sterically hindered β-carbon (Sɴ2 mechanism). The propagating species is an alkoxide anion.

Causality: AROP provides excellent control over the polymer architecture, often yielding polymers with a predictable molecular weight and low polydispersity index (PDI).[5] The reaction is considered "living" because, in a highly pure system, there is no inherent termination step.[1] This allows for the synthesis of polymers with controlled chain lengths by adjusting the monomer-to-initiator ratio. Rigorous purification of reagents and solvents is paramount to prevent premature termination by proton-donating impurities like water or alcohols.[6]

General Experimental Workflow

The overall process for synthesizing and characterizing poly(3-methylstyrene oxide) is outlined below. This workflow is applicable to both polymerization methods, with specific protocols detailed in the subsequent sections.

Caption: General workflow for synthesis and characterization of poly(3-methylstyrene oxide).

Detailed Experimental Protocols

Safety Note: 3-Methylstyrene oxide and the initiators used are hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Cationic Ring-Opening Polymerization (CROP)

This protocol aims to produce poly(3-methylstyrene oxide) using a common Lewis acid initiator.

Materials:

• 3-Methylstyrene oxide (purified by distillation over CaH₂)

• Boron trifluoride etherate (BF₃·OEt₂)

• Dichloromethane (DCM, anhydrous, >99.8%)

• Methanol (for termination)

• Hexane (for precipitation)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flask with a magnetic stir bar, oven-dried

• Syringes and needles, oven-dried

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or argon.

• Reaction Setup: Assemble the reaction flask on the Schlenk line. Add 3-methylstyrene oxide (e.g., 5.0 g, 37.3 mmol) to the flask via syringe, followed by 50 mL of anhydrous DCM.

• Cooling: Cool the stirred monomer solution to -78 °C using a dry ice/acetone bath.

• Initiation: Prepare a stock solution of BF₃·OEt₂ in anhydrous DCM (e.g., 0.1 M). Using a syringe, rapidly inject the desired amount of initiator solution into the monomer solution (e.g., 3.7 mL of 0.1 M solution for a monomer-to-initiator ratio of 100:1).

• Polymerization: Allow the reaction to proceed at -78 °C for 2-4 hours. The solution may become more viscous as the polymer forms.

• Termination: Quench the reaction by adding 5 mL of cold methanol to the flask.

• Purification:

  • Allow the reaction mixture to warm to room temperature.

  • Slowly pour the polymer solution into a beaker containing a large excess of cold hexane (~500 mL) while stirring vigorously. The polymer will precipitate as a white solid.

  • Collect the polymer by vacuum filtration.

  • Wash the polymer with fresh hexane and dry it in a vacuum oven at 40 °C to a constant weight.

Caption: Simplified Anionic Ring-Opening Polymerization (AROP) mechanism.

Polymer Characterization & Expected Results

Proper characterization is crucial to confirm the successful synthesis and determine the properties of the poly(3-methylstyrene oxide).

Technique	Purpose	Expected Result/Observation
¹H NMR	Structural verification	Disappearance of epoxide protons (~2.5-3.0 ppm). Appearance of broad polymer backbone peaks. Integration of aromatic vs. aliphatic protons confirms structure.
FT-IR	Functional group analysis	Disappearance of the characteristic epoxide C-O-C stretching vibration (~910 cm⁻¹). Presence of C-O ether linkage in the polymer backbone (~1100 cm⁻¹).
GPC/SEC	Molecular weight (Mn, Mw) and Polydispersity (PDI) determination	A unimodal peak indicates a successful polymerization. For AROP, PDI is expected to be low (<1.2), indicating good control. For CROP, PDI may be higher (>1.5). [4]
DSC	Thermal property analysis	A distinct glass transition temperature (Tg) will be observed, indicating the transition from a glassy to a rubbery state. The Tg value is critical for determining the service temperature of the final epoxy resin.

Table 1: Comparison of Expected Polymer Properties

Property	Cationic Polymerization (CROP)	Anionic Polymerization (AROP)	Rationale
Control over Mn	Moderate	High	AROP is a "living" polymerization, allowing Mn to be controlled by the [Monomer]/[Initiator] ratio. [2]
Polydispersity (PDI)	Broad (typically > 1.5)	Narrow (typically < 1.2)	CROP is prone to side reactions (chain transfer, termination), while AROP is not. [4]
Reaction Rate	Fast	Slower	The cationic propagating species is generally more reactive than the anionic one. [2][4]
Reaction Conditions	Less stringent (but sensitive to water)	Requires rigorous inert and anhydrous conditions	The anionic propagating center is highly reactive with protic impurities like water. [6]

Conclusion and Application Outlook

This application note provides robust and detailed protocols for the synthesis of poly(3-methylstyrene oxide) via both cationic and anionic ring-opening polymerization. The choice of method allows for significant control over the resulting polymer's characteristics. The well-defined polymers produced through the anionic route are particularly suitable for high-performance applications where predictable material properties are essential, such as in advanced composites, coatings, and electronic encapsulants. The cationic route offers a faster, more scalable approach for applications where a broader molecular weight distribution is acceptable. Subsequent cross-linking of the synthesized poly(3-methylstyrene oxide) with appropriate curing agents will yield thermoset epoxy resins with properties influenced by the polymer backbone synthesized according to these protocols.

References

• Grobelny, Z., Matlengiewicz, M., et al. (2017). Ring opening polymerization of styrene oxide initiated with potassium alkoxides and hydroxyalkoxides activated by 18-crown-6: determination of mechanism and preparation of new polyether-polyols. Polymer Bulletin. Available at: [Link]

• Patsnap Eureka. (2025). Cationic vs Anionic Polymerization: When to Use Which? Patsnap. Available at: [Link]

• Coates, G. W., et al. (2020). Synthesis of Phenyl-Substituted Poly(3-Hydroxybutyrates) with High and Tunable Glass Transition Temperatures via Sequential Catalytic Transformations. Journal of the American Chemical Society. Available at: [Link]

• Pediaa. (2023). What is the Difference Between Cationic and Anionic Polymerization. Pediaa.com. Available at: [Link]

• Lipomi, D. (2017). Ep9 Cationic and Anionic Polymerization. UC San Diego - NANO 134. Available at: [Link]

• MDPI. (2021). Ring-Opening Polymerization of ε-Caprolactone and Styrene Oxide–CO2 Coupling Reactions Catalyzed by Chelated Dehydroacetic Acid–Imine Aluminum Complexes. MDPI. Available at: [Link]

• Grobelny, Z. (2010). Anionic polymerization of styrene oxide. Open Metu. Available at: [Link]

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• Oriental Journal of Chemistry. (2014). Synthesis and Characterization of Poly(α-Methylstyrene) by Cationic Polymerization Using a New Solid Ecological Catalyst. Oriental Journal of Chemistry. Available at: [Link]

• Organic Syntheses. (2002). (R,R)-trans-β-METHYLSTYRENE OXIDE. Organic Syntheses. Available at: [Link]

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Application Notes and Protocols for the Catalytic Epoxidation of 3-Methylstyrene

Introduction: The Strategic Importance of 3-Methylstyrene Epoxidation

The catalytic epoxidation of alkenes is a cornerstone of modern organic synthesis, providing a direct route to epoxides, which are versatile building blocks for a vast array of fine chemicals, pharmaceuticals, and polymers. 3-Methylstyrene, an unsymmetrical aromatic alkene, presents a unique substrate for studying the regioselectivity and enantioselectivity of epoxidation reactions. The resulting product, 3-methylstyrene oxide, is a chiral epoxide with significant potential as an intermediate in the synthesis of biologically active molecules and advanced materials. This guide provides an in-depth exploration of the catalytic epoxidation of 3-methylstyrene, focusing on practical, field-proven protocols and the underlying scientific principles that govern these transformations.

The primary challenge in the epoxidation of 3-methylstyrene lies in achieving high yields and selectivities, particularly enantioselectivity for the formation of a single enantiomer of the epoxide. This necessitates the use of sophisticated catalytic systems that can effectively control the stereochemical outcome of the reaction. This document will delve into two prominent and reliable methods for this transformation: the manganese-salen catalyzed Jacobsen-Katsuki epoxidation and a cobalt-catalyzed aerobic epoxidation.

Theoretical Background: Understanding the Epoxidation of Alkenes

The epoxidation of an alkene involves the addition of a single oxygen atom across the double bond, forming a three-membered cyclic ether known as an epoxide. The mechanism of this transformation is highly dependent on the nature of the oxidant and the catalyst employed.

In general, the reaction can be viewed as an electrophilic addition to the electron-rich π-bond of the alkene.[1] The oxygen atom being transferred is rendered electrophilic by the catalyst or the peroxyacid structure. For catalytic systems, the reaction typically proceeds through the formation of a high-valent metal-oxo species, which then acts as the oxygen transfer agent.[2]

The stereospecificity of the reaction is a key consideration. Many epoxidation reactions are concerted, meaning that the new C-O bonds are formed simultaneously. This results in a syn-addition, where the stereochemistry of the starting alkene is retained in the epoxide product. For example, a cis-alkene will yield a cis-epoxide, and a trans-alkene will yield a trans-epoxide.[1]

Method 1: Asymmetric Epoxidation via Jacobsen-Katsuki Catalysis

The Jacobsen-Katsuki epoxidation is a powerful method for the enantioselective epoxidation of unfunctionalized alkenes, such as 3-methylstyrene.[2][3] This reaction utilizes a chiral manganese(III)-salen complex as the catalyst to direct the stereochemical outcome of the reaction, often achieving high enantiomeric excess (ee).[3]

Mechanism of the Jacobsen-Katsuki Epoxidation

The catalytic cycle of the Jacobsen-Katsuki epoxidation is believed to involve the formation of a high-valent manganese(V)-oxo species as the active oxidant. The currently accepted mechanism is a concerted pathway.[2] The cycle can be summarized as follows:

• Oxidation of the Catalyst: The Mn(III)-salen precatalyst is oxidized by a terminal oxidant, such as sodium hypochlorite (NaOCl), to generate the active Mn(V)-oxo species.

• Alkene Approach: The alkene substrate approaches the Mn(V)-oxo intermediate. The chiral salen ligand creates a sterically defined environment that favors one specific orientation of the alkene.

• Oxygen Transfer: The oxygen atom is transferred from the manganese to the alkene in a concerted fashion, forming the epoxide.

• Catalyst Regeneration: Upon oxygen transfer, the manganese is reduced back to its Mn(III) state, and the catalyst is ready to re-enter the catalytic cycle.

While the concerted pathway is widely accepted, alternative mechanisms, including a radical pathway and a metalla-oxetane pathway, have also been proposed to explain the formation of minor byproducts in certain cases.[2][4]

Caption: A simplified representation of the Jacobsen-Katsuki epoxidation catalytic cycle.

Experimental Protocol: Jacobsen-Katsuki Epoxidation of 3-Methylstyrene

This protocol is adapted from established procedures for the asymmetric epoxidation of styrene derivatives using a chiral Mn(III)-salen catalyst.[5]

Materials:

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride (Jacobsen's catalyst)

• 3-Methylstyrene

• Dichloromethane (CH₂Cl₂, anhydrous)

• Sodium hypochlorite (NaOCl) solution (commercial bleach, buffered to pH ~11 with Na₂HPO₄ and NaOH)

• 4-Phenylpyridine N-oxide (optional, as a co-catalyst)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Jacobsen's catalyst (2-5 mol%) and 4-phenylpyridine N-oxide (0.2-0.5 equivalents, if used) in dichloromethane (CH₂Cl₂).

• Substrate Addition: Add 3-methylstyrene (1.0 equivalent) to the catalyst solution and cool the mixture to 0 °C in an ice bath.

• Oxidant Addition: While stirring vigorously, add the buffered sodium hypochlorite (NaOCl) solution (1.5-2.0 equivalents) dropwise over a period of 1-2 hours. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours after the addition of the oxidant.

• Workup: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL). Combine the organic layers, wash with saturated aqueous NaCl solution, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the solution under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 3-methylstyrene oxide.

Data Presentation:

Parameter	Value
Catalyst Loading	2-5 mol%
Temperature	0 °C
Reaction Time	2-4 hours
Typical Yield	80-95%
Typical ee	>90%

Method 2: Cobalt-Catalyzed Aerobic Epoxidation

An alternative and increasingly attractive approach to epoxidation is the use of molecular oxygen (O₂) or air as the terminal oxidant, which is environmentally benign and cost-effective. Cobalt-salen complexes have been shown to be effective catalysts for the aerobic epoxidation of styrene derivatives.[6][7]

Mechanism of Cobalt-Catalyzed Aerobic Epoxidation

The mechanism of cobalt-catalyzed aerobic epoxidation is generally believed to proceed via a radical chain mechanism.[6] The key steps are:

• Initiation: The Co(II)-salen complex reacts with molecular oxygen to form a cobalt-peroxy radical species.

• Propagation: This radical species can then react with the alkene (3-methylstyrene) to form a carbon-centered radical intermediate. This intermediate can then react with another molecule of oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from a suitable donor or undergo further transformations to yield the epoxide and regenerate a radical species to continue the chain reaction.

• Termination: The radical chain is terminated by various radical-radical coupling reactions.

It is important to note that this reaction may also produce side products such as benzaldehyde derivatives through oxidative cleavage of the double bond.[6]

Caption: A general workflow for the cobalt-catalyzed aerobic epoxidation of 3-methylstyrene.

Experimental Protocol: Cobalt-Catalyzed Aerobic Epoxidation of 3-Methylstyrene

This protocol is based on general procedures for the aerobic epoxidation of styrenes using Co(II)-salen catalysts.[7][8]

Materials:

• N,N'-Bis(salicylidene)ethylenediaminocobalt(II) (Co(salen))

• 3-Methylstyrene

• 1,4-Dioxane (or another suitable high-boiling solvent)

• Molecular oxygen (O₂) or compressed air

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a gas inlet tube, dissolve Co(salen) (1-5 mol%) in 1,4-dioxane.

• Substrate Addition: Add 3-methylstyrene (1.0 equivalent) to the catalyst solution.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C while bubbling a gentle stream of oxygen or air through the solution.

• Reaction Monitoring: Monitor the reaction progress by GC or TLC. The reaction time can vary from several hours to a day depending on the specific conditions.

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to separate the desired epoxide from byproducts like 3-methylbenzaldehyde.

Data Presentation:

Parameter	Value
Catalyst Loading	1-5 mol%
Temperature	80-100 °C
Oxidant	O₂ or Air
Reaction Time	6-24 hours
Typical Conversion	70-98%
Selectivity for Epoxide	50-70%

Analytical Characterization of 3-Methylstyrene Oxide

The successful synthesis of 3-methylstyrene oxide should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the epoxide product. The characteristic signals for the epoxide protons and carbons will be present, and the disappearance of the vinyl proton signals of the starting material will be observed.

• Infrared (IR) Spectroscopy: The IR spectrum will show the disappearance of the C=C stretching vibration of the alkene and the appearance of characteristic C-O stretching bands for the epoxide ring.

• Mass Spectrometry (MS): MS will confirm the molecular weight of the product.

• Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): For asymmetric epoxidation, chiral HPLC or GC is crucial for determining the enantiomeric excess (ee) of the product.

Conclusion and Future Perspectives

The catalytic epoxidation of 3-methylstyrene is a valuable transformation for the synthesis of a chiral building block with significant potential in various fields. The Jacobsen-Katsuki epoxidation offers a reliable method for achieving high enantioselectivity, making it a preferred choice for the synthesis of enantiopure 3-methylstyrene oxide. While the cobalt-catalyzed aerobic epoxidation provides a more environmentally friendly and economical alternative, it often suffers from lower selectivity and the formation of byproducts.

Future research in this area will likely focus on the development of more active and selective catalysts for aerobic epoxidation, potentially through the use of novel ligand designs or heterogeneous catalytic systems to facilitate catalyst recovery and reuse.[9][10] The exploration of enzymatic and photoenzymatic methods also holds promise for highly selective and sustainable epoxidation processes.[11][12][13]

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Application Note: Regioselectivity in Ring-Opening Reactions of 2-(3-Methylphenyl)oxirane

Introduction

2-(3-Methylphenyl)oxirane, an unsymmetrical epoxide, serves as a valuable intermediate in the synthesis of a variety of fine chemicals and pharmaceutical agents. The regioselectivity of its ring-opening reactions is a critical parameter that dictates the final product's constitution. This application note provides a detailed guide for researchers, scientists, and drug development professionals on understanding and controlling the regioselectivity of nucleophilic attack on this versatile substrate. We will explore the underlying mechanistic principles, the influence of reaction conditions, and provide detailed protocols for achieving desired regiochemical outcomes.

Mechanistic Principles Governing Regioselectivity

The ring-opening of an epoxide is a highly regio- and stereoselective process driven by the considerable ring strain of the three-membered ether.[1] The outcome of the reaction is primarily dictated by the nature of the nucleophile and the presence or absence of an acid catalyst.[2][3] These conditions determine whether the reaction proceeds through a mechanism with SN1 or SN2 character.[4]

In the case of 2-(3-methylphenyl)oxirane, the two electrophilic carbon atoms of the epoxide ring are not equivalent. One is a benzylic carbon (C1), directly attached to the 3-methylphenyl group, while the other is a primary carbon (C2). The 3-methylphenyl substituent introduces both steric bulk and electronic effects that influence the electrophilicity of the adjacent carbon.

Basic or Neutral Conditions (SN2-like Mechanism)

Under basic or neutral conditions, a strong, anionic nucleophile is typically employed.[1] The reaction proceeds via a classic SN2 mechanism where the nucleophile directly attacks one of the epoxide carbons, leading to the simultaneous opening of the ring.[5] In this scenario, steric hindrance is the dominant factor controlling regioselectivity.[6] The nucleophile will preferentially attack the less sterically hindered carbon atom.[7]

For 2-(3-methylphenyl)oxirane, the primary carbon (C2) is significantly less sterically encumbered than the benzylic carbon (C1), which is shielded by the bulky 3-methylphenyl group.[8] Therefore, nucleophilic attack under basic conditions will predominantly occur at the C2 position, yielding a 1-(3-methylphenyl)alkane-1,2-diol derivative where the nucleophile is attached to the C2 carbon.

Diagram 1: Regioselectivity under Basic Conditions

Caption: Nucleophilic attack at the less hindered carbon (C2) is favored.

Acidic Conditions (SN1-like Mechanism)

Under acidic conditions, the epoxide oxygen is first protonated, creating a much more reactive electrophile and a better leaving group.[9] This protonation event alters the electronic landscape of the molecule and shifts the mechanistic pathway towards one with significant SN1 character.[10] While the reaction is still generally considered to be a concerted process, the transition state has a significant degree of carbocationic character.[11]

In this scenario, electronic effects become the dominant factor in determining regioselectivity.[11] The nucleophile, which is typically a weak, neutral species like water or an alcohol, will preferentially attack the carbon atom that can better stabilize the developing positive charge in the transition state.[7]

For 2-(3-methylphenyl)oxirane, the benzylic carbon (C1) is better able to stabilize a positive charge due to resonance with the aromatic ring. The electron-donating effect of the methyl group at the meta position provides a small additional stabilizing effect. Consequently, under acidic conditions, nucleophilic attack will predominantly occur at the more substituted benzylic carbon (C1).

Diagram 2: Regioselectivity under Acidic Conditions

Caption: Nucleophilic attack at the more substituted carbon (C1) is favored.

Summary of Regioselective Outcomes

The expected major products from the ring-opening of 2-(3-methylphenyl)oxirane with various nucleophiles under different conditions are summarized in the table below.

Reaction Condition	Nucleophile (Nu)	Major Product	Regioselectivity Driver
Basic/Neutral	OH⁻, RO⁻, N₃⁻, R-MgBr	1-Nu-1-(3-methylphenyl)ethan-2-ol	Steric Hindrance
Acidic	H₂O, ROH	2-Nu-1-(3-methylphenyl)ethan-1-ol	Electronic Effects (Carbocation Stability)

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for achieving regioselective ring-opening of 2-(3-methylphenyl)oxirane.

Protocol 1: Base-Catalyzed Hydrolysis (Attack at the Less Substituted Carbon)

This protocol describes the synthesis of 1-(3-methylphenyl)ethane-1,2-diol via a base-catalyzed ring-opening reaction.

Diagram 3: Workflow for Base-Catalyzed Hydrolysis

Caption: Step-by-step workflow for the synthesis of 1-(3-methylphenyl)ethane-1,2-diol.

Materials:

• 2-(3-methylphenyl)oxirane

• Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Distilled water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-(3-methylphenyl)oxirane (1.0 eq) in a 3:1 mixture of THF and water.

• Add sodium hydroxide (1.1 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with 1 M HCl until a pH of ~7 is reached.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-(3-methylphenyl)ethane-1,2-diol.

Protocol 2: Acid-Catalyzed Methanolysis (Attack at the More Substituted Carbon)

This protocol details the synthesis of 2-methoxy-1-(3-methylphenyl)ethan-1-ol through an acid-catalyzed ring-opening reaction.

Diagram 4: Workflow for Acid-Catalyzed Methanolysis

Caption: Step-by-step workflow for the synthesis of 2-methoxy-1-(3-methylphenyl)ethan-1-ol.

Materials:

• 2-(3-methylphenyl)oxirane

• Anhydrous methanol

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-(3-methylphenyl)oxirane (1.0 eq) in anhydrous methanol.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, quench by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Remove the methanol from the reaction mixture using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 40 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-methoxy-1-(3-methylphenyl)ethan-1-ol.

Conclusion

The regioselectivity of ring-opening reactions of 2-(3-methylphenyl)oxirane can be effectively controlled by the judicious choice of reaction conditions. Basic or neutral conditions with strong nucleophiles favor attack at the less sterically hindered primary carbon, proceeding through an SN2-like mechanism. Conversely, acidic conditions with weak nucleophiles promote attack at the more substituted benzylic carbon, which can better stabilize the partial positive charge in an SN1-like transition state. Understanding and applying these principles are paramount for the successful synthesis of desired regioisomers, which is a crucial aspect of modern synthetic chemistry and drug development.

References

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• Journal of the American Chemical Society. (2021). Cobalt Catalyst Determines Regioselectivity in Ring Opening of Epoxides with Aryl Halides. [Link]

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Application Note: Quantitative Analysis of 2-(3-Methylphenyl)oxirane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed analytical methods for the accurate quantification of 2-(3-Methylphenyl)oxirane, a reactive epoxide compound of interest in pharmaceutical and chemical synthesis.[1] Recognizing the compound's potential as a mutagenic agent and its role as a chemical intermediate, robust and reliable analytical procedures are paramount for quality control and safety assessment.[1] This guide presents two validated methods: a direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and an indirect High-Performance Liquid Chromatography (HPLC) method with UV detection following derivatization. The protocols are designed to be self-validating, incorporating principles from the International Council for Harmonisation (ICH) guidelines to ensure trustworthiness and scientific integrity.[2][3][4][5]

Introduction: The Analytical Imperative for 2-(3-Methylphenyl)oxirane

2-(3-Methylphenyl)oxirane, also known as 3-methylstyrene oxide, is a three-membered cyclic ether.[1] Its strained oxirane ring makes it susceptible to ring-opening reactions with nucleophiles, a property that underlies both its utility as a synthetic intermediate and its potential for biological reactivity, including interactions with DNA.[1][6] Consequently, accurate quantification is critical for several reasons:

• Process Control: In chemical synthesis, monitoring the concentration of 2-(3-Methylphenyl)oxirane is essential for optimizing reaction conditions and ensuring product quality.[7]

• Impurity Profiling: As a potential impurity in active pharmaceutical ingredients (APIs) or other chemical products, its levels must be controlled to meet regulatory specifications.

• Toxicological and Safety Assessments: Given its potential mutagenicity, sensitive analytical methods are required to assess exposure levels in toxicological studies and ensure workplace safety.[1]

This application note details two distinct yet complementary analytical approaches for the quantification of 2-(3-Methylphenyl)oxirane, providing researchers with the flexibility to choose the method best suited to their sample matrix and instrumentation availability.

Method Selection Rationale: GC-MS vs. HPLC-UV

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV) depends on several factors, including the volatility of the analyte, the complexity of the sample matrix, and the desired sensitivity and selectivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is well-suited for the analysis of volatile and semi-volatile compounds like 2-(3-Methylphenyl)oxirane.[8][9][10] The high separation efficiency of the gas chromatograph combined with the specificity of the mass spectrometer provides excellent selectivity and sensitivity. Direct injection of a sample solution is often feasible, simplifying sample preparation.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: While 2-(3-Methylphenyl)oxirane lacks a strong chromophore for sensitive UV detection, this limitation can be overcome by derivatization.[11][12] This involves reacting the epoxide with a reagent that introduces a UV-active moiety, thereby enhancing detection sensitivity. This approach is particularly useful for complex matrices where non-volatile components might interfere with GC analysis.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method provides a direct and highly specific means of quantifying 2-(3-Methylphenyl)oxirane. The principle relies on the separation of the analyte from other matrix components based on its boiling point and interaction with the GC column's stationary phase, followed by detection and quantification using a mass spectrometer.

Experimental Protocol

3.1.1. Materials and Reagents:

• 2-(3-Methylphenyl)oxirane reference standard (purity ≥98%)

• Dichloromethane (DCM), HPLC grade or equivalent

• Internal Standard (IS): e.g., 2-(Phenylmethyl)oxirane or a suitable stable, non-reactive compound with similar chromatographic properties.[13]

• Helium (carrier gas), purity ≥99.999%

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa.

3.1.2. Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• GC Column: A non-polar or medium-polarity capillary column is recommended, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

3.1.3. Preparation of Standard and Sample Solutions:

• Internal Standard Stock Solution (IS): Accurately weigh and dissolve the internal standard in dichloromethane to prepare a stock solution of approximately 1 mg/mL.

• Analyte Stock Solution: Accurately weigh and dissolve the 2-(3-Methylphenyl)oxirane reference standard in dichloromethane to prepare a stock solution of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution with dichloromethane. Spike each calibration standard with a constant concentration of the internal standard.

• Sample Preparation: Dissolve the sample in dichloromethane to achieve a theoretical concentration within the calibration range. Spike with the same constant concentration of the internal standard as in the calibration standards. Filter the sample through a 0.2 µm syringe filter if particulates are present.[14]

3.1.4. GC-MS Parameters:

Parameter	Setting
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless (or split, depending on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion (m/z)	To be determined from the mass spectrum of 2-(3-Methylphenyl)oxirane (e.g., 134, 119, 91)
Qualifier Ions (m/z)	To be determined from the mass spectrum

3.1.5. Data Analysis and Quantification:

• Identify the peaks for 2-(3-Methylphenyl)oxirane and the internal standard based on their retention times and mass spectra.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the amount of 2-(3-Methylphenyl)oxirane in the sample using the calibration curve.

GC-MS Workflow Diagram

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Definitive Analysis of 2-(3-Methylphenyl)oxirane and its Derivatives by Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note and Protocol for Researchers

Senior Application Scientist: Dr. Gemini

Abstract

This comprehensive guide details the robust application of Gas Chromatography-Mass Spectrometry (GC-MS) for the qualitative and quantitative analysis of 2-(3-Methylphenyl)oxirane (also known as 3-Methylstyrene oxide) and its process-related derivatives. As a key chiral intermediate in the synthesis of pharmaceuticals and other bioactive molecules, rigorous analytical control is imperative.[1][2] This document provides field-proven protocols, explains the causality behind methodological choices, and offers insights into data interpretation, specifically tailored for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction: The Significance of Oxirane Analysis

2-(3-Methylphenyl)oxirane is an epoxide, a three-membered cyclic ether that serves as a highly valuable building block in organic synthesis due to the reactivity of its strained ring.[1] Its derivatives are pivotal in the development of various pharmaceutical agents. The oxirane ring can be opened by nucleophiles, leading to a variety of functionalized molecules.[1][3] However, its reactivity also presents a challenge; epoxides can be mutagenic, reacting with biological nucleophiles like DNA.[1]

Furthermore, 2-(3-Methylphenyl)oxirane is a chiral molecule, existing as two non-superimposable mirror images (enantiomers). Since biological systems are often stereospecific, the enantiomeric purity of such intermediates is a critical quality attribute in drug development.[2][4] Consequently, a reliable and selective analytical method is required to separate and quantify the parent compound, its enantiomers, and any potential derivatives or impurities formed during synthesis or degradation. GC-MS provides the necessary sensitivity and specificity for this task.

The Analytical Principle: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hybrid technique ideal for separating and identifying volatile and semi-volatile compounds.[5]

• Gas Chromatography (GC): The sample, once vaporized, is swept by an inert carrier gas through a capillary column. The column's inner surface is coated with a stationary phase. Separation occurs based on the differential partitioning of analytes between the mobile phase (carrier gas) and the stationary phase. Compounds with higher volatility and weaker interactions with the stationary phase elute from the column faster.

• Mass Spectrometry (MS): As analytes elute from the GC column, they enter the MS detector. Here, they are typically ionized by a high-energy electron beam (Electron Ionization - EI). This process is energetic enough to not only create a molecular ion (M+) but also to induce predictable fragmentation of the molecule.[6][7] The mass spectrometer then separates these fragments based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a chemical fingerprint for identification.

The combination of GC's separation power (based on retention time) and MS's identification capability (based on the mass spectrum) provides a highly confident analytical result.

Experimental Workflow and Protocols

This section outlines the complete, self-validating protocol for the analysis of 2-(3-Methylphenyl)oxirane.

Caption: Overall experimental workflow for GC-MS analysis.

Protocol: Sample Preparation

The goal of sample preparation is to create a clean, dilute sample in a volatile solvent suitable for GC injection.[5][8] This prevents contamination of the instrument and ensures optimal chromatographic performance.[9]

Materials:

• Solvent: Dichloromethane (DCM) or Ethyl Acetate, GC-grade or higher.

• Vials: 2 mL glass autosampler vials with PTFE-lined septa.[9]

• Filters: 0.22 µm PTFE syringe filters.

• Pipettes and volumetric flasks for accurate dilution.

Step-by-Step Procedure:

• Initial Dilution: Accurately weigh or pipette a small amount of the sample (e.g., from a reaction mixture) into a volumetric flask.

  • Causality: Starting with a known amount is critical for future quantification.

• Solvent Choice: Dissolve and dilute the sample in a suitable volatile organic solvent like dichloromethane.[5]

  • Causality: DCM is volatile and compatible with most GC columns. Water and non-volatile solvents like DMSO must be avoided as they can damage the column and interfere with the analysis.[8][9]

• Concentration: Prepare a final sample concentration of approximately 10-100 µg/mL.

  • Causality: This concentration range is typically sufficient to produce a strong signal without overloading the GC column, which can lead to poor peak shape and inaccurate results.[9]

• Filtration: Draw the diluted sample into a syringe and pass it through a 0.22 µm syringe filter into a clean GC vial.[8]

  • Causality: This step removes any particulate matter that could block the injection syringe or contaminate the GC inlet.[9]

• Vialing: Cap the vial immediately to prevent solvent evaporation. Ensure no air bubbles are trapped if using vial inserts for low volumes.

Protocol: GC-MS Instrumentation and Parameters

The following parameters are a robust starting point. Optimization may be required based on the specific instrument and derivatives being analyzed.

3.2.1 Achiral Analysis (Standard Method) This method is for quantifying the total amount of 2-(3-Methylphenyl)oxirane and separating it from other derivatives and impurities.

GC Parameter	Setting	Rationale
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film	A non-polar 5% phenyl-methylpolysiloxane column offers excellent general-purpose separation for a wide range of compounds.
Inlet Temp.	250 °C	Ensures rapid and complete vaporization of the sample upon injection.
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peaks for concentrated samples. A splitless injection can be used for trace analysis.
Injection Vol.	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert gas that carries the sample through the column. Constant flow ensures reproducible retention times.
Oven Program	50 °C (hold 2 min), then 15 °C/min to 280 °C (hold 5 min)	The initial hold ensures good focusing of volatile compounds. The ramp separates analytes by boiling point. The final hold cleans the column of any high-boiling residues.[10]

MS Parameter	Setting	Rationale
Ion Source Temp.	230 °C	Standard temperature to maintain analytes in the gas phase without thermal degradation.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard energy for EI-MS, which produces reproducible fragmentation patterns for library matching.
Mass Range	m/z 40-350	Captures the molecular ion (m/z 134.17) and all significant fragments while avoiding low-mass interference from air and water.
Scan Rate	~2 scans/sec	Provides sufficient data points across each chromatographic peak for reliable identification and integration.

3.2.2 Chiral Analysis (Enantiomer Separation) This specialized method is required to separate the (R) and (S) enantiomers.

GC Parameter	Setting	Rationale
Column	Cyclodextrin-based chiral column (e.g., Rt-βDEXse)	These stationary phases contain chiral selectors that interact differently with each enantiomer, enabling their separation.[4][11][12]
Oven Program	40 °C (hold 1 min), then 2 °C/min to 200 °C (hold 5 min)	A slower temperature ramp is crucial for chiral separations to maximize the differential interaction time with the stationary phase and achieve resolution.[11]
Other Parameters	As per Achiral Method (adjust as needed)	Inlet temperature and MS settings generally remain the same.

Data Interpretation: From Spectrum to Structure

Chromatographic Analysis

The primary output is the Total Ion Chromatogram (TIC), which plots signal intensity against retention time. Each peak represents a compound that has eluted from the GC column. The retention time is a characteristic property of a compound under a specific set of conditions.

Mass Spectral Analysis

By examining the mass spectrum of a given peak, its identity can be confirmed. For 2-(3-Methylphenyl)oxirane (C₉H₁₀O, Molecular Weight: 134.17 g/mol [13]), the following is expected:

• Molecular Ion (M+): A peak at m/z 134. This corresponds to the intact molecule with one electron removed. Aromatic structures often show a prominent molecular ion peak due to their stability.[14]

• Key Fragments: The fragmentation of epoxides under EI is well-characterized.[15] Common fragmentation pathways include alpha-cleavage (cleavage of the bond adjacent to the oxygen atom) and rearrangements.

Caption: Predicted major fragmentation pathways for 2-(3-Methylphenyl)oxirane.

Expected Key Fragments and Their Interpretation

m/z Value	Ion Structure (Proposed)	Interpretation
134	[C₉H₁₀O]+•	Molecular Ion (M+)
133	[M-H]+	Loss of a hydrogen atom.
119	[M-CH₃]+	Loss of the methyl group from the phenyl ring.
105	[M-CHO]+	A very common fragmentation for styrene oxides, resulting from cleavage and rearrangement to form a stable substituted tropylium-like ion.
91	[C₇H₇]+	The classic tropylium ion, formed via benzylic cleavage. A hallmark of compounds containing a benzyl group.
77	[C₆H₅]+	Phenyl cation, from loss of the side chain.

Analysis of derivatives (e.g., the diol formed from ring-opening) would proceed similarly, by predicting the molecular ion and logical fragmentation patterns based on the new structure.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the GC-MS analysis of 2-(3-Methylphenyl)oxirane and its derivatives. By understanding the causality behind sample preparation, instrument parameters, and fragmentation patterns, researchers can develop and validate robust methods for quality control, reaction monitoring, and stability testing. The inclusion of protocols for both achiral and chiral analysis ensures that critical quality attributes, such as purity and enantiomeric excess, can be accurately determined, supporting the advancement of drug development and chemical synthesis projects.

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Application of 2-(3-Methylphenyl)oxirane in the Synthesis of Triazole Fungicide Intermediates

Introduction

2-(3-Methylphenyl)oxirane, also known as 3-methylstyrene oxide, is a versatile chemical intermediate characterized by a reactive oxirane (epoxide) ring attached to a tolyl group. This strained three-membered ring is susceptible to nucleophilic attack, making it a valuable building block in organic synthesis. In the agrochemical industry, this reactivity is harnessed for the synthesis of a variety of active ingredients, most notably, triazole fungicides. The triazole class of fungicides are systemic compounds that act as demethylation inhibitors (DMIs), disrupting the biosynthesis of ergosterol, a critical component of fungal cell membranes. This application note provides a detailed overview and a representative protocol for the synthesis of a triazole fungicide intermediate from 2-(3-Methylphenyl)oxirane.

The Strategic Role of the Oxirane Ring in Agrochemical Synthesis

The synthetic utility of 2-(3-Methylphenyl)oxirane in agrochemical design stems from the regioselective ring-opening of the epoxide by nucleophiles. This reaction allows for the introduction of diverse functional groups, leading to the creation of complex molecules with desired biological activities. The reaction with 1,2,4-triazole is a cornerstone of this strategy, leading to the formation of a key structural motif found in many potent fungicides.

The general reaction involves the nucleophilic attack of a nitrogen atom from the 1,2,4-triazole ring on one of the carbon atoms of the oxirane ring. This reaction is typically catalyzed by a base, which deprotonates the triazole, increasing its nucleophilicity. The result is the formation of a β-hydroxy triazole derivative, a common backbone for many DMI fungicides.

Synthesis of a Representative Triazole Fungicide Intermediate

This section details a laboratory-scale protocol for the synthesis of 1-(1H-1,2,4-triazol-1-yl)-2-(3-methylphenyl)propan-2-ol, a representative intermediate for a triazole fungicide, from 2-(3-Methylphenyl)oxirane.

Reaction Scheme

Caption: Synthesis of a triazole fungicide intermediate.

Materials and Equipment

Material	Grade	Supplier
2-(3-Methylphenyl)oxirane	≥98%	Commercial Source
1,2,4-Triazole	≥99%	Commercial Source
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercial Source
N,N-Dimethylformamide (DMF)	Anhydrous	Commercial Source
Ethyl Acetate	Reagent Grade	Commercial Source
Brine (saturated NaCl solution)	Laboratory prepared
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercial Source
Round-bottom flask	250 mL	Standard labware
Reflux condenser	Standard labware
Magnetic stirrer and stir bar	Standard labware
Heating mantle	Standard labware
Separatory funnel	500 mL	Standard labware
Rotary evaporator	Standard labware

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(3-Methylphenyl)oxirane (13.4 g, 0.1 mol), 1,2,4-triazole (8.3 g, 0.12 mol), and anhydrous potassium carbonate (20.7 g, 0.15 mol).

• Solvent Addition: Add 100 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Maintain this temperature for 8-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into 300 mL of cold water and extract with ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash with brine (2 x 100 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 1-(1H-1,2,4-triazol-1-yl)-2-(3-methylphenyl)propan-2-ol.

Expected Results and Characterization

The expected product is a viscous oil or a low-melting solid. The structure can be confirmed by standard analytical techniques:

• ¹H NMR: Expect signals for the aromatic protons of the tolyl group, the protons of the triazole ring, the methylene protons adjacent to the triazole, the methyl group on the phenyl ring, and the hydroxyl proton.

• ¹³C NMR: Expect distinct signals for all carbon atoms in the molecule.

• Mass Spectrometry: The molecular ion peak corresponding to the product's molecular weight should be observed.

• IR Spectroscopy: Look for characteristic absorption bands for the O-H stretch of the alcohol, C-H stretches of the aromatic and aliphatic groups, and C=N and C=C stretches of the triazole and phenyl rings.

Mechanism of the Reaction

The reaction proceeds via a nucleophilic substitution (SN2) mechanism. The potassium carbonate acts as a base to deprotonate the 1,2,4-triazole, forming the triazolide anion, which is a potent nucleophile. This anion then attacks one of the carbon atoms of the oxirane ring. Due to steric hindrance from the 3-methylphenyl group, the attack preferentially occurs at the less substituted carbon atom of the oxirane ring, leading to the formation of the desired regioisomer.

Caption: Simplified reaction mechanism.

Safety and Handling

• 2-(3-Methylphenyl)oxirane is an irritant and should be handled in a well-ventilated fume hood.[1]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• N,N-Dimethylformamide (DMF) is a reproductive hazard and should be handled with extreme care.

• Potassium carbonate is an irritant.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

2-(3-Methylphenyl)oxirane is a valuable and reactive intermediate for the synthesis of agrochemicals, particularly triazole fungicides. The straightforward and efficient ring-opening reaction with 1,2,4-triazole provides a reliable route to key building blocks for these important crop protection agents. The protocol described herein offers a representative method for the synthesis of a triazole fungicide intermediate, highlighting the practical application of this versatile oxirane in agrochemical research and development.

References

• PubChem. 2-(3-Methylphenyl)oxirane. National Center for Biotechnology Information. [Link]

• PubChem. 1,2,4-Triazole. National Center for Biotechnology Information. [Link]

• Google Patents.
• European Chemicals Agency. 2-(m-tolyl)oxirane. [Information on this substance is not available on the ECHA website, but general safety precautions for oxiranes should be followed].
• Google Patents. US10053436B2 - Process for the preparation of substituted oxiranes and triazoles.

Sources

• 1. 1-(2,4-Difluoro­phen­yl)-2-(1H-1,2,4-triazol-1-yl)ethanol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-(3-Methylphenyl)oxirane

Welcome to the technical support center for the purification of crude 2-(3-Methylphenyl)oxirane (also known as 3-methylstyrene oxide). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and validated protocols for obtaining high-purity material, a critical step for its use as a versatile intermediate in pharmaceutical and fine chemical synthesis.[1]

The inherent ring strain of the oxirane moiety makes this molecule highly reactive and susceptible to degradation.[1] Therefore, purification methods must be chosen and executed with a clear understanding of the potential side reactions to maximize yield and purity.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-(3-Methylphenyl)oxirane and what are their sources?

A1: The impurity profile is highly dependent on the synthetic route, which is typically the epoxidation of 3-methylstyrene. Key impurities to anticipate are:

• Unreacted Starting Material: 3-methylstyrene is a common impurity due to incomplete epoxidation.

• Hydrolysis Byproduct: 1-(3-methylphenyl)ethane-1,2-diol is formed by the ring-opening of the epoxide with water.[2] This reaction is catalyzed by trace amounts of acid or base.

• Reagent Byproducts: If using a peroxyacid like m-CPBA for epoxidation, the corresponding carboxylic acid (m-chlorobenzoic acid) will be a significant byproduct.

• Isomerization Products: Under acidic conditions, the epoxide can rearrange to form aldehydes, such as phenylacetaldehyde derivatives.[2]

• Polymers: The epoxide can undergo polymerization, especially when exposed to high temperatures or catalytic impurities.[2]

Q2: My crude product seems to be degrading during purification, leading to low yields. What is the likely cause?

A2: Degradation is a common challenge and is almost always due to the reactivity of the epoxide ring. The two primary degradation pathways are:

• Hydrolysis: The presence of water, especially under acidic or basic conditions, will rapidly open the epoxide ring to form the corresponding 1,2-diol.[2] It is crucial to ensure all solvents, reagents, and glassware are anhydrous.

• Polymerization/Decomposition: Excessive heat during distillation is a major cause of polymerization.[2] Localized overheating in the distillation flask can initiate a chain reaction, resulting in a high-boiling residue. Always use a high vacuum to keep the distillation temperature as low as possible.

Q3: How can I reliably assess the purity of my 2-(3-Methylphenyl)oxirane at each stage?

A3: A multi-faceted approach is recommended:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique. Use a non-polar eluent system (e.g., Hexane:Ethyl Acetate 9:1) to visualize the separation of the relatively non-polar epoxide from the highly polar diol byproduct, which will have a much lower Rf value.

• Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for identifying and quantifying volatile impurities like unreacted 3-methylstyrene and the target epoxide.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Provides definitive structural confirmation. The characteristic signals for the epoxide protons (a multiplet around 2.8-3.2 ppm and a multiplet around 3.8-3.9 ppm) are easily distinguished from the methine proton of the diol (around 4.7 ppm).

Q4: Which purification technique—distillation, chromatography, or crystallization—is best for my sample?

A4: The optimal technique depends on the primary impurities present. A typical strategy involves a combination of methods for achieving high purity. See the workflow diagram in Section 4 for a decision-making guide.

• Use Vacuum Distillation if: Your main impurity is the unreacted, lower-boiling 3-methylstyrene or higher-boiling byproducts.

• Use Column Chromatography if: Your main impurities are non-volatile or highly polar, such as the 1,2-diol or carboxylic acid byproducts from the epoxidation step.

• Use Crystallization if: You have a relatively pure product (>90%) and need to achieve very high purity by removing small amounts of structurally similar impurities. This method is often challenging for epoxides as they can be supercooled liquids.[3][4][5][6][7]

Section 2: Troubleshooting Guides & Protocols

Method 1: Fractional Vacuum Distillation

This is the most effective method for removing impurities with different boiling points, particularly residual 3-methylstyrene. The key is to use a low temperature to prevent thermal degradation.

Troubleshooting Guide

Problem	Probable Cause(s)	Solutions & Explanations
Product is polymerizing in the distillation flask.	1. Temperature is too high. 2. Presence of acidic/basic contaminants.	1. Increase the vacuum. A lower pressure reduces the boiling point, allowing for distillation at a safer temperature. Aim for a pressure below 1 Torr.[8]2. Perform a pre-distillation wash. Dissolve the crude product in a solvent like diethyl ether, wash with a saturated NaHCO₃ solution, then with brine. Dry thoroughly over anhydrous MgSO₄ before distilling. This neutralizes catalytic residues.[2]
Poor separation of product and impurity.	1. Inefficient fractionating column. 2. Boiling points are very close.	1. Increase theoretical plates. Use a longer Vigreux column or a packed column (e.g., with Raschig rings) to enhance separation efficiency.[2]2. Optimize the reflux ratio. Slower distillation with a higher reflux ratio improves separation but increases thermal stress. Find a balance.
"Bumping" or unstable boiling.	1. Insufficient nucleation sites. 2. Vacuum is unstable.	1. Use a magnetic stir bar. This provides constant agitation and ensures smooth boiling, which is more effective than boiling chips under vacuum.2. Check for leaks. Ensure all joints are properly sealed with vacuum grease and the pump is in good condition.

Experimental Protocol: Fractional Vacuum Distillation

• Pre-Treatment: If acidic impurities are suspected, perform a basic aqueous wash as described in the troubleshooting table. Ensure the crude oil is completely dry.

• Apparatus Setup: Assemble a fractional distillation apparatus with a short Vigreux column. Use a stir bar in the distillation flask and connect to a high-vacuum line with a cold trap.

• Evacuation: Slowly apply vacuum to the system. A pressure of <1 Torr is ideal.

• Heating: Gently heat the distillation flask using an oil bath for uniform temperature distribution. Avoid direct heating with a mantle.[2]

• Fraction Collection:

  • Collect a small forerun fraction, which will be enriched in any lower-boiling impurities like 3-methylstyrene.

  • Collect the main fraction of pure 2-(3-Methylphenyl)oxirane at a stable head temperature.

  • Stop the distillation before the flask runs dry to avoid concentrating potentially unstable residues.

• Storage: Store the purified product under an inert atmosphere (Argon or Nitrogen) at a low temperature (2-8°C) to prevent degradation.

Method 2: Flash Column Chromatography

Ideal for removing polar, non-volatile impurities like the 1,2-diol byproduct. The acidic nature of standard silica gel can, however, degrade the epoxide.

Troubleshooting Guide

Problem	Probable Cause(s)	Solutions & Explanations
Product streaks on TLC / decomposes on the column.	Acidity of silica gel. The Lewis acid sites on the silica surface can catalyze the ring-opening of the epoxide.	Deactivate the silica gel. Prepare the column slurry using an eluent containing 0.5-1% triethylamine (TEA).[9][10] This neutralizes the acidic sites. Alternatively, use a less acidic stationary phase like neutral alumina.[11][12]
Poor separation from a non-polar impurity.	Eluent is too polar. The impurity and product are moving too quickly up the column.	Reduce eluent polarity. Use a solvent system with a higher proportion of the non-polar component (e.g., switch from 9:1 Hexane:EtOAc to 19:1 or even pure hexane).
Product does not elute from the column.	Eluent is not polar enough. The product has a strong affinity for the stationary phase.	Increase eluent polarity. Gradually increase the concentration of the polar solvent (e.g., ethyl acetate) in the mobile phase.

Experimental Protocol: Flash Column Chromatography on Deactivated Silica

• Solvent System Selection: Use TLC to find a suitable eluent. A good starting point is Hexane:Ethyl Acetate (95:5). The target epoxide should have an Rf of ~0.3. Add 1% triethylamine to the chosen solvent system.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (containing TEA). Pack the column carefully to avoid air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Adsorb it onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Run the column using the selected mobile phase, applying positive pressure.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The triethylamine will also be removed during this step.

Method 3: Crystallization

This method can be used for final polishing if the product is already of moderate purity and can be solidified. Epoxides often exist as supercooled liquids, making crystallization challenging but not impossible.[3][5]

Troubleshooting Guide

Problem	Probable Cause(s)	Solutions & Explanations
Product "oils out" instead of crystallizing.	1. Solution is too concentrated. 2. Cooling is too rapid.	1. Add a small amount of solvent. Dilute the solution slightly to find the optimal supersaturation point.2. Slow down the cooling process. Transfer the flask to a Dewar filled with warm water and allow it to cool to room temperature slowly, then transfer to a refrigerator.
No crystals form.	Nucleation is not initiated.	1. Scratch the inside of the flask with a glass rod at the solvent line.2. Add a seed crystal of pure product if available.3. Use a solvent/anti-solvent system. Dissolve the oil in a good solvent (e.g., diethyl ether) and slowly add a poor solvent (e.g., pentane or hexane) until turbidity persists.

Experimental Protocol: Recrystallization

• Solvent Screening: In small vials, test the solubility of the crude product in various solvents (e.g., hexane, heptane, isopropanol) at room and elevated temperatures. An ideal solvent dissolves the product when hot but not when cold.

• Dissolution: Dissolve the crude material in a minimal amount of the chosen hot solvent to form a saturated solution.

• Cooling & Crystallization: Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to maximize crystal formation.

• Isolation: Isolate the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum.

Section 3: Impurity Data Summary

Successful purification relies on exploiting the differences in physical properties between the product and its impurities.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity & Notes
2-(3-Methylphenyl)oxirane	134.18[1]	40 °C @ 0.1 Torr[8] (~214 °C @ 760 Torr, Predicted)[13]	Moderately polar. Target compound.
3-Methylstyrene	118.18[14]	170-171 °C @ 760 Torr[14][15][16][17]	Non-polar. Lower boiling than the product at atmospheric pressure. Easily removed by vacuum distillation.
1-(3-Methylphenyl)ethane-1,2-diol	152.19[18]	~305 °C @ 760 Torr (Predicted)[18]	Very polar. High-boiling. Best removed by distillation (remains as residue) or chromatography (retained on column).
m-Chlorobenzoic acid	156.57	243 °C @ 760 Torr	Polar, acidic. Can be removed by a basic wash or chromatography.

Section 4: Workflow Visualization

This decision tree illustrates a logical workflow for purifying crude 2-(3-Methylphenyl)oxirane.

Caption: Decision workflow for selecting a purification strategy.

References

• 3-METHYLSTYRENE CAS#: 100-80-1 . ChemWhat. [Link]

• Understanding Epoxy Resin Crystallization: What You Need to Know . GracoRoberts. [Link]

• 3-METHYLSTYRENE One Chongqing Chemdad Co., Ltd . Chemdad. [Link]

• Epoxy Crystallization . Epoxies, Etc. [Link]

• 3-Methylstyrene . MySkinRecipes. [Link]

• 2-(3-Methylphenyl)oxirane . CAS Common Chemistry. [Link]

• Epoxy Resin Crystallization . MG Chemicals. [Link]

• Crystallization of Liquid Epoxy Resins . GracoRoberts. [Link]

• Understanding Epoxy Resin Crystallization . CAPLINQ. [Link]

• Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels . ResearchGate. [Link]

• How To Neutralize Silica Gel? . Chemistry For Everyone (YouTube). [Link]

• (2R,3R)-2-methyl-3-phenyloxirane . Stenutz. [Link]

• Isolation and Purification of Acid-Labile Carotenoid 5,6-epoxides on Modified Silica Gels . PubMed. [Link]

• 2-(3-Methylphenyl)oxirane . PubChem. [Link]

• Deactivation of silica gel? . ResearchGate. [Link]

• How can I remove the inhibitors from both Styrene and Butyl acrylate monomers? . ResearchGate. [Link]

• Purification of High-Purity Monomers and Other Reactive Chemicals . Christy Catalytics. [Link]

• Advice on neutralising silica gel for column chromatography of sensitive compounds? . Reddit. [Link]

Sources

• 1. Buy 2-(3-Methylphenyl)oxirane | 20697-03-4 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Understanding Epoxy Resin Crystallization: What You Need to Know [gracoroberts.com]
• 4. epotek.com [epotek.com]
• 5. mgchemicals.com [mgchemicals.com]
• 6. landing.gracoroberts.com [landing.gracoroberts.com]
• 7. blog.caplinq.com [blog.caplinq.com]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oxirane, 2-(3-methylphenyl)-, (2S)- CAS#: 132073-80-4 [chemicalbook.com]
• 14. chemwhat.com [chemwhat.com]
• 15. 3-METHYLSTYRENE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 16. 3-Methylstyrene [myskinrecipes.com]
• 17. 3-METHYLSTYRENE | 100-80-1 [chemicalbook.com]
• 18. 1,2-Ethanediol, 1-(3-methylphenyl)-, (1S)- | 138232-28-7 [chemicalbook.com]

Technical Support Center: Optimization of Reaction Conditions for 2-(3-Methylphenyl)oxirane Synthesis

Welcome to the technical support center for the synthesis of 2-(3-Methylphenyl)oxirane. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this valuable chemical transformation. Here, we dissect common experimental challenges, explain the underlying chemical principles, and offer field-proven solutions to optimize your synthetic outcomes.

Introduction

2-(3-Methylphenyl)oxirane, also known as 3-methylstyrene oxide, is a crucial epoxide intermediate in the synthesis of various fine chemicals and pharmaceutical agents. Its reactivity, driven by the strained oxirane ring, allows for a diverse range of subsequent chemical modifications. The successful synthesis of this compound with high yield and, when required, high enantioselectivity, hinges on the careful control of reaction conditions. The presence of the electron-donating methyl group on the phenyl ring influences the reactivity of the alkene, making tailored optimization crucial.

This guide will explore three common and effective methods for the epoxidation of 3-methylstyrene:

• meta-Chloroperoxybenzoic Acid (m-CPBA) Epoxidation: A classic and reliable method for the direct epoxidation of alkenes.

• Jacobsen-Katsuki Epoxidation: A powerful catalytic method for achieving high enantioselectivity.

• Shi Epoxidation: An organocatalytic approach for asymmetric epoxidation, known for its operational simplicity and use of a non-metallic catalyst.

Below, we address common issues encountered during these syntheses in a question-and-answer format, providing both diagnostic insights and actionable protocols.

Troubleshooting Guide

Low or No Product Yield

Question: I am observing very low conversion of 3-methylstyrene to the desired epoxide. What are the potential causes and how can I improve the yield?

Answer:

Low conversion is a common issue that can often be traced back to the quality of reagents, the reaction setup, or suboptimal reaction parameters. Let's break down the troubleshooting process by methodology.

For m-CPBA Epoxidation:

• Reagent Quality: m-CPBA is a peroxide and can degrade over time, especially if not stored properly. Use a freshly opened bottle or test the activity of your m-CPBA using a standard alkene. Commercial m-CPBA often has a purity of around 70-77%, with the remainder being m-chlorobenzoic acid and water, which should be accounted for in your stoichiometry.[1]

• Reaction Temperature: The epoxidation of electron-rich styrenes with m-CPBA is typically exothermic. Running the reaction at too high a temperature can lead to side reactions and decomposition of the product. Conversely, a temperature that is too low may result in a sluggish reaction. A common starting point is to perform the reaction at 0 °C and then allow it to slowly warm to room temperature.[2]

• Stoichiometry: Ensure you are using a slight excess of m-CPBA (typically 1.1 to 1.5 equivalents) to drive the reaction to completion.

For Jacobsen-Katsuki Epoxidation:

• Catalyst Activity: The Mn(salen) catalyst is the heart of this reaction. Ensure you are using a high-purity, properly prepared catalyst. The catalyst can be sensitive to air and moisture, so handling under an inert atmosphere is recommended.

• Oxidant Choice and Delivery: Common oxidants include buffered sodium hypochlorite (bleach) or m-CPBA.[3][4] The slow addition of the oxidant is crucial to maintain a low concentration of the active Mn(V)=O species, which helps to prevent catalyst degradation and side reactions.

• Axial Donor Ligand: The presence of an axial donor, such as N-methylmorpholine N-oxide (NMO), can significantly improve catalyst stability and turnover, leading to higher yields.[5]

For Shi Epoxidation:

• pH Control: This is arguably the most critical parameter for a successful Shi epoxidation. The reaction requires a basic pH (around 10.5) to be efficient.[6] At lower pH, the fructose-derived ketone catalyst is prone to a Baeyer-Villiger side reaction, where the catalyst itself is oxidized and destroyed.[7][8] At a pH that is too high, the oxidant, Oxone®, decomposes rapidly.[6] Use a buffered system or the slow, simultaneous addition of a base like potassium carbonate to maintain the optimal pH.

• Oxidant Quality: Oxone® (potassium peroxymonosulfate) is the standard oxidant.[9] Ensure it is of good quality and has been stored in a dry environment.

• Catalyst Loading: While catalytic, the Shi epoxidation often requires a relatively high catalyst loading (20-30 mol%) for efficient conversion.[8]

Formation of Significant Byproducts

Question: My reaction is proceeding, but I am observing significant amounts of byproducts, specifically a diol and an aldehyde. How can I suppress their formation?

Answer:

The formation of 1-(3-methylphenyl)ethane-1,2-diol and 3-methylphenylacetaldehyde are the two most common side reactions in the synthesis of 2-(3-Methylphenyl)oxirane. Understanding their formation mechanisms is key to their prevention.

1. Diol Formation (Hydrolysis):

• Cause: The epoxide ring can be opened by nucleophilic attack of water, leading to the formation of the corresponding diol. This reaction is catalyzed by both acidic and basic conditions.[10] The presence of acidic byproducts, such as m-chlorobenzoic acid from m-CPBA, can significantly promote this side reaction.

• Prevention:

  • Anhydrous Conditions: Use dry solvents and reagents, and run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.

  • Buffering: When using m-CPBA, adding a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) to the reaction mixture can neutralize the acidic m-chlorobenzoic acid byproduct as it forms.[1]

  • Careful Workup: During the aqueous workup, minimize the contact time of the epoxide with the aqueous phase, especially if it is acidic or basic. A rapid extraction into an organic solvent is recommended.

2. Aldehyde Formation (Isomerization):

• Cause: Epoxides, particularly those adjacent to an aromatic ring, can undergo rearrangement to form aldehydes. This isomerization can be catalyzed by acid or heat.

• Prevention:

  • pH Control: As with diol formation, maintaining a neutral or slightly basic pH throughout the reaction and workup is crucial to prevent acid-catalyzed isomerization.

  • Temperature Control: Avoid excessive heating during the reaction and subsequent purification steps. If distillation is used for purification, perform it under reduced pressure to keep the temperature low.

  • Purification Method: When purifying by column chromatography, it is advisable to use a neutral or slightly basic stationary phase. Silica gel can be slightly acidic and may cause isomerization of sensitive epoxides. This can be mitigated by pre-treating the silica gel with a dilute solution of triethylamine in the eluent.

Low Enantioselectivity (for Asymmetric Methods)

Question: I am using the Jacobsen-Katsuki or Shi epoxidation to obtain an enantiomerically enriched product, but my enantiomeric excess (ee) is lower than expected. How can I improve it?

Answer:

Achieving high enantioselectivity requires careful optimization of several reaction parameters.

For Jacobsen-Katsuki Epoxidation:

• Temperature: Lowering the reaction temperature is often the most effective way to increase enantioselectivity. This is because a lower temperature enhances the energy difference between the two diastereomeric transition states leading to the (R) and (S) enantiomers.[11] Performing the reaction at 0 °C, -20 °C, or even -78 °C can significantly improve the ee.

• Catalyst Loading and Purity: Using a higher catalyst loading can sometimes improve enantioselectivity, although this needs to be balanced with cost considerations. Ensure the chiral salen ligand and the resulting manganese complex are of high purity, as impurities can lead to non-selective catalysis.

• Axial Donor: The choice and concentration of the axial donor ligand (e.g., NMO) can influence the stereochemical outcome. An optimal concentration should be determined experimentally.[5]

• Substrate Considerations: While 3-methylstyrene is a good substrate, the electronic and steric properties of substituted styrenes can affect the enantioselectivity of the Jacobsen-Katsuki epoxidation.[12][13]

For Shi Epoxidation:

• Catalyst Structure: For styrenes, the standard fructose-derived ketone catalyst may not provide optimal enantioselectivity. Modified Shi catalysts have been developed specifically for the epoxidation of styrenes and cis-disubstituted alkenes, often leading to significantly higher ee values.[14][15]

• Temperature: Similar to the Jacobsen-Katsuki epoxidation, lower reaction temperatures (typically 0 °C) are beneficial for achieving higher enantioselectivity.[9]

• Solvent System: The choice of solvent can impact the transition state geometry and thus the enantioselectivity. A mixture of acetonitrile and dimethoxymethane is commonly used and often gives good results.[14]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of epoxidation with m-CPBA?

A1: The epoxidation of an alkene with a peroxyacid like m-CPBA is believed to proceed through a concerted mechanism, often referred to as the "butterfly" transition state.[16] In this single step, the alkene's π-bond attacks the electrophilic oxygen of the peroxyacid, while the peroxyacid's oxygen-oxygen bond breaks, and a proton is transferred. This concerted nature means that the stereochemistry of the starting alkene is retained in the epoxide product.

Q2: How does the methyl group in 3-methylstyrene affect its reactivity towards epoxidation?

A2: The methyl group is an electron-donating group. This increases the electron density of the alkene's double bond, making it more nucleophilic. As a result, 3-methylstyrene is generally more reactive towards electrophilic epoxidizing agents like m-CPBA compared to unsubstituted styrene.

Q3: How can I effectively purify 2-(3-Methylphenyl)oxirane?

A3: Flash column chromatography on silica gel is a common and effective method for purifying 2-(3-Methylphenyl)oxirane.[17] A non-polar eluent system, such as a gradient of ethyl acetate in hexanes or petroleum ether, is typically used. To prevent potential acid-catalyzed degradation of the epoxide on the silica gel, it is good practice to neutralize the silica by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (e.g., 1% triethylamine in the eluent).[18]

Q4: What are the typical spectral characteristics I should look for to confirm the formation of 2-(3-Methylphenyl)oxirane?

A4: In the ¹H NMR spectrum, you should expect to see characteristic signals for the oxirane protons, typically in the range of 2.5-4.0 ppm. The benzylic proton of the epoxide will appear as a doublet of doublets or a multiplet. The protons on the other carbon of the oxirane ring will also appear in this region. The aromatic protons will be in the range of 7.0-7.5 ppm, and the methyl group protons will appear as a singlet around 2.3 ppm.

Q5: Are there any specific safety precautions I should take when working with m-CPBA and other oxidants?

A5: Yes, m-CPBA and other peroxides are strong oxidizing agents and should be handled with care.[1] They can be shock-sensitive and may decompose violently upon heating. Always use a safety shield and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact with flammable materials and metals. For catalytic reactions using oxidants like bleach or Oxone®, be aware of potential gas evolution and ensure the reaction is properly vented.

Experimental Protocols

Protocol 1: Synthesis of 2-(3-Methylphenyl)oxirane using m-CPBA

This protocol is a general guideline and may require optimization.

Materials:

• 3-methylstyrene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium sulfite solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-methylstyrene (1.0 eq) and sodium bicarbonate (2.0 eq) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve m-CPBA (1.2 eq) in dichloromethane.

• Add the m-CPBA solution dropwise to the stirred solution of 3-methylstyrene over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture back to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium sulfite to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid) and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) using a gradient of ethyl acetate in hexanes to afford pure 2-(3-Methylphenyl)oxirane.

Protocol 2: General Workflow for Asymmetric Epoxidation (Jacobsen-Katsuki and Shi)

The specific conditions for these catalytic reactions can vary significantly based on the exact catalyst and substrate. The following represents a general workflow.

Experimental Workflow for Asymmetric Epoxidation

Caption: General experimental workflow for asymmetric epoxidation.

Data Presentation

The following table summarizes typical yields and enantiomeric excesses for the epoxidation of styrene derivatives using the discussed methods. Note that specific values for 3-methylstyrene may vary depending on the exact reaction conditions.

Method	Substrate	Oxidant	Yield (%)	ee (%)	Reference
m-CPBA	Styrene	m-CPBA	>90	N/A	[19]
Jacobsen-Katsuki	Styrene	NaOCl	84	86 (R)	[20]
Jacobsen-Katsuki	cis-β-Methylstyrene	Bleach	-	up to 86	[21]
Shi Epoxidation	trans-β-Methylstyrene	Oxone®	-	90-92	[22]
Shi Epoxidation	Styrene (modified catalyst)	Oxone®	-	89-93 (R)	[15]

Mechanistic Insights

Reaction Pathway for Epoxidation

Caption: Reaction pathways in the synthesis of 2-(3-Methylphenyl)oxirane.

References

• BenchChem Technical Support Team. (2025).

• Organic Chemistry Portal. (n.d.). Shi Epoxidation. Retrieved from [Link]

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).
• Fristrup, P., et al. (2005). Probing competitive enantioselective approach vectors operating in the Jacobsen-Katsuki epoxidation: a kinetic study of methyl-substituted styrenes. Journal of the American Chemical Society, 127(39), 13672-9.

• Chem-Station. (2015). Shi Asymmetric Epoxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Shi epoxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Jacobsen-Katsuki Epoxidation. Retrieved from [Link]

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for the Purification of 2-Methyl-3-phenylfuran. BenchChem.

• Fristrup, P., et al. (2005). Probing Competitive Enantioselective Pathways Operating in the Jacobsen-Katsuki Epoxidation: A Kinetic Study of Methyl-substituted Styrenes. Technical University of Denmark. Retrieved from [Link]

• Wikipedia. (n.d.). Jacobsen epoxidation. Retrieved from [Link]

• Wiley-VCH. (2008).
• Myers, A. G. (n.d.).

• Master Organic Chemistry. (2025). m-CPBA (meta-chloroperoxybenzoic acid). Retrieved from [Link]

• Tu, Y., Wang, Z. X., & Shi, Y. (2000). Highly enantioselective epoxidation of styrenes: Implication of an electronic effect on the competition between spiro and planar transition states. Proceedings of the National Academy of Sciences, 97(22), 11782-11786.

• ResearchGate. (n.d.). Jacobsen–Katsuki Epoxidation. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 400 MHz, H2O, predicted) (NP0146770). Retrieved from [Link]

• Wiley-VCH. (2008).
• Wong, P. A., & Arnold, J. R. (2009). Kinetics and Mechanism of Styrene Epoxidation by Chlorite: Role of Chlorine Dioxide. The Journal of Physical Chemistry A, 113(32), 9075–9082.
• Ramirez, T. A., Wong, O. A., & Shi, Y. (2003). Asymmetric Epoxidation of trans-β-Methylstyrene and 1-Phenylcyclohexene using a D-Fructose-derived Ketone: (R,R)-trans-β-Methylstyrene Oxide and (R,R)-1-Phenylcyclohexene Oxide. Organic Syntheses, 80, 1.

• SpectraBase. (n.d.). cis-2-Phenyl-3-methyl-oxirane - Optional[17O NMR] - Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of catalysts on the epoxidation of styrene. Reaction condition. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Jacobsen Asymmetric Epoxidation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Pregn-4-ene-3,20-dione, 17,21-dihydroxy-16-methyl-, (16α)-(±)-. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of 2-(4-ethyl-3-methoxybenzyl) oxirane (Methyl eugenol epoxide). Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Jacobsen epoxidation. Retrieved from [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of (2r)-2-(3,4-Dichlorophenyl)

• ResearchGate. (n.d.). Isolation And Purification Of Substance By Column Chromatography. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Formation of epoxides from alkenes using m-CPBA. Retrieved from [Link]

• Erowid. (n.d.). m-CHLOROPERBENZOIC ACID. Retrieved from [Link]

• YouTube. (2009). Epoxidation of Styrene with meta-chloroperoxybenzoic acid (MCPBA). Retrieved from [Link]

• Hanson, J. (2001). Synthesis and Use of Jacobsen's Catalyst: Enantioselective Epoxidation in the Introductory Organic Laboratory.

• ResearchGate. (n.d.). Epoxidation of styrene under various reaction conditions in the presence of Cu–NH 2 –GO. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Instant and quantitative epoxidation of styrene under ambient conditions over a nickel(II)dibenzotetramethyltetraaza[16]annulene complex immobilized on amino-functionalized SBA-15. Retrieved from [Link]

• Advanced Journal of Chemistry, Section A. (2021). Synthesis of Ethane-1,2-diol (Ethylene Glycol) through Formose Reaction in Methanol Solvent. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Quantum Chemical Calculations of 1-[3-Methyl-3-(2,4,6-trimethylphenyl)cyclobutyl]-2-{[4-(aryl/alkyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Epoxidation of styrene under various reaction conditions. Retrieved from [Link]

• PubChem. (n.d.). 1-(3-Hydroxyphenyl)ethane-1,2-diol. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization and DFT Study of 1-(3-Mesityl-3-methylcyclobutyl)-2-((4-phenyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(3-methylphenyl)ethane. Retrieved from [Link]

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Technical Support Center: Optimizing the Epoxidation of 2-(3-Methylphenyl)oxirane

This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot and enhance the yield of 2-(3-Methylphenyl)oxirane synthesis. As Senior Application Scientists, we provide insights grounded in established chemical principles and practical laboratory experience.

Section 1: Troubleshooting Common Issues

This section addresses prevalent challenges encountered during the epoxidation of 3-methylstyrene to form 2-(3-Methylphenyl)oxirane, offering systematic solutions.

dot

Caption: Troubleshooting workflow for low epoxidation yield.

Section 2: Frequently Asked Questions (FAQs)

Q1: My primary side product is a diol, 1-(3-methylphenyl)ethane-1,2-diol. What is the cause and how can I prevent it?

A: The formation of a diol is a classic sign of epoxide ring-opening via hydrolysis. This occurs when the epoxide, once formed, reacts with water in the presence of an acid catalyst. The acidic byproduct of many common oxidants, such as 3-chlorobenzoic acid from m-CPBA (meta-chloroperoxybenzoic acid), can catalyze this unwanted reaction.

Solutions:

• Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture. Use anhydrous solvents.

• Buffering Agents: The most effective solution is to neutralize the acidic byproduct as it forms. Adding a solid buffer like disodium hydrogen phosphate (Na₂HPO₄) or potassium carbonate (K₂CO₃) to the reaction mixture is a standard and highly effective technique.

• Controlled Stoichiometry: Using a large excess of the peroxy acid can increase the concentration of the acidic byproduct, promoting hydrolysis. Use the minimum effective excess of the oxidant (typically 1.1 to 1.5 equivalents).

Q2: I am observing low conversion of my starting material, 3-methylstyrene, even after an extended reaction time. What are the likely causes?

A: Low conversion points to issues with reaction kinetics or reagent activity.

Potential Causes & Solutions:

• Inactive Oxidant: Peroxy acids like m-CPBA can degrade over time, especially if not stored properly (cold and dry). It is crucial to assess the activity of your oxidant. This can be done via iodometric titration. A simpler, practical approach is to purchase fresh, high-purity m-CPBA.

• Insufficient Temperature: While epoxidations are often run at low temperatures (e.g., 0 °C) to improve selectivity and minimize side reactions, the reaction rate may be impractically slow. If conversion is low, consider allowing the reaction to slowly warm to room temperature after an initial period at 0 °C. Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Solvent Choice: The solvent can significantly impact reaction rates. Dichloromethane (DCM) and chloroform are common and effective choices. Less polar solvents may slow the reaction down, while overly polar or protic solvents can lead to side reactions.

Q3: My product appears to be contaminated with an aldehyde or ketone, likely 2-phenylpropanal or a related isomer. Why does this happen?

A: This suggests an acid-catalyzed rearrangement of the epoxide product, a known side reaction for styrenyl epoxides. The electron-donating methyl group on the phenyl ring can stabilize a carbocation intermediate, making this rearrangement more favorable.

Solutions:

• Strict pH Control: As with diol formation, the key is to eliminate acid from the reaction medium. The use of buffers (Na₂HPO₄, K₂CO₃) is the primary solution.

• Alternative Epoxidation Methods: If rearrangement persists, consider methods that do not generate acidic byproducts. For example, using hydrogen peroxide with a tungsten or manganese-based catalyst under phase-transfer conditions can offer a milder, non-acidic route. The Shi epoxidation, using a fructose-derived catalyst and Oxone, is another powerful method that operates under buffered, slightly basic conditions.

Section 3: Recommended Experimental Protocols

Protocol 1: Buffered Epoxidation using m-CPBA

This protocol is a robust starting point for achieving high yields by actively suppressing acid-catalyzed side reactions.

dot

Caption: Buffered m-CPBA epoxidation workflow.

Step-by-Step Methodology:

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 3-methylstyrene (1.0 eq) and anhydrous dichloromethane (DCM, approx. 0.2 M concentration).

• Buffering: Add solid disodium hydrogen phosphate (Na₂HPO₄, 3.0 eq). The large excess ensures complete neutralization.

• Cooling: Cool the resulting slurry to 0 °C in an ice-water bath.

• Oxidant Addition: Add m-CPBA (commercial grade, e.g., 77%, 1.2 eq) in small portions over 15-20 minutes. This controls the initial exotherm and maintains the temperature.

• Reaction: Stir the mixture vigorously at 0 °C for 2 hours, then remove the ice bath and allow it to stir at ambient temperature.

• Monitoring: Monitor the consumption of the starting material by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase) or GC analysis. The reaction is typically complete within 4-8 hours.

• Quenching: Upon completion, filter the reaction mixture to remove the solid buffer. Transfer the filtrate to a separatory funnel and wash with a freshly prepared 10% aqueous solution of sodium sulfite (Na₂SO₃) to destroy any remaining peroxide. Safety Note: Perform a peroxide test on the organic layer to ensure quenching is complete.

• Extraction: Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) to remove 3-chlorobenzoic acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to obtain pure 2-(3-Methylphenyl)oxirane.

Section 4: Data Summary and Comparison

The choice of epoxidation method significantly impacts yield and product purity. The table below summarizes expected outcomes based on different protocols.

Method	Oxidant	Typical Conditions	Key Advantage	Common Pitfall(s)	Expected Yield Range
Standard m-CPBA	m-CPBA	DCM, 0 °C to RT	Simple, readily available	Acid-catalyzed hydrolysis/rearrangement	40-70%
Buffered m-CPBA	m-CPBA / Na₂HPO₄	DCM, 0 °C to RT	High yield, suppresses side reactions	Heterogeneous, requires filtration	85-95%
Catalytic H₂O₂	H₂O₂ / Tungstate catalyst	Biphasic, with PTC	Inexpensive oxidant, non-acidic	Catalyst preparation, phase transfer issues	70-90%
Shi Epoxidation	Oxone / Chiral ketone	CH₃CN/H₂O, buffer	Asymmetric potential, mild	Catalyst cost, complex setup	>90%

References

• Pavia, D.L., Lampman, G.M., Kriz, G.S., Engel, R.G. (2008). A Microscale Approach to Organic Laboratory Techniques. Cengage Learning. [Link]

• Parker, R. E.; Isaacs, N. S. (1959). Mechanisms of Epoxide Reactions. Chemical Reviews, 59(4), 737–799. [Link]

• Noyori, R.; Aoki, M.; Sato, K. (2003). Green oxidation with hydrogen peroxide. Chemical Communications, (16), 1977-1986. [Link]

• Shi, Y. (2004). Organocatalytic Asymmetric Epoxidation of Alkenes by Chiral Ketones. Accounts of Chemical Research, 37(8), 488–496. [Link]

Minimizing side products in 2-(3-Methylphenyl)oxirane reactions

Technical Support Center: 2-(3-Methylphenyl)oxirane Reactions

Welcome to the technical support resource for 2-(3-Methylphenyl)oxirane. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of working with this versatile epoxide intermediate. Here, we address common challenges and provide in-depth, field-proven solutions to help you minimize side product formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs): General Issues

Q1: I'm seeing a significant amount of a diol byproduct, 1-(3-methylphenyl)ethane-1,2-diol, in my reaction. What is the cause and how can I prevent it?

A1: The formation of 1-(3-methylphenyl)ethane-1,2-diol is almost always due to the acid- or base-catalyzed hydrolysis of the epoxide ring by residual water in your reaction mixture.[1][2] The epoxide ring is highly strained and susceptible to ring-opening by even weak nucleophiles like water, a reaction that can be accelerated by trace amounts of acid or base.[2][3]

Troubleshooting & Prevention:

• Anhydrous Conditions are Critical: Ensure all solvents and reagents are rigorously dried before use. Solvents should be distilled from an appropriate drying agent (e.g., sodium/benzophenone for ethers, CaH₂ for halogenated solvents).

• Reagent Purity: Use freshly opened or properly stored nucleophiles and catalysts. Hygroscopic reagents are a common source of water contamination.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent atmospheric moisture from entering the reaction vessel. Use oven-dried glassware and proper syringe/cannula techniques.

Q2: My reaction is producing a high molecular weight, sticky, or polymeric substance instead of my desired product. Why is this happening?

A2: This indicates that polymerization of the oxirane is occurring.[1][4] This is a common side reaction, especially under acidic conditions or at elevated temperatures.[4] The reaction can be initiated by a Lewis or Brønsted acid, which protonates the epoxide oxygen, making it highly electrophilic. This activated epoxide can then be attacked by another epoxide molecule, initiating a chain-growth polymerization process.[5][6][7]

Troubleshooting & Prevention:

• Strict pH Control: Avoid strongly acidic conditions unless required by the reaction mechanism. If an acid catalyst is necessary, use the minimum effective concentration and consider a milder Lewis acid.

• Temperature Management: Run the reaction at the lowest effective temperature. Use an ice bath to control exotherms, especially during the addition of reagents.

• Slow Reagent Addition: Add the catalyst or initiating reagent slowly and in a controlled manner to prevent a rapid, uncontrolled reaction that can favor polymerization.

Troubleshooting Guide: Regioselectivity in Ring-Opening Reactions

The most critical factor determining the success of reactions with 2-(3-Methylphenyl)oxirane is controlling which of the two epoxide carbons the nucleophile attacks. The product distribution is dictated by the reaction conditions.

Caption: Control of Regioselectivity in Epoxide Ring-Opening.

Q3: My nucleophile attacked the benzylic (more substituted) carbon, but I wanted it to attack the terminal (less substituted) carbon. How do I fix this?

A3: You are likely running the reaction under acidic conditions. In the presence of an acid, the epoxide oxygen is protonated. The transition state develops significant carbocationic character.[8] The positive charge is better stabilized at the more substituted, benzylic carbon. Consequently, the nucleophile preferentially attacks this more electrophilic site.[8][9][10]

Solution: Switch to basic or neutral reaction conditions. Under these conditions, the reaction proceeds via a standard Sₙ2 mechanism.[3][9][11] The potent, negatively charged nucleophile will attack the sterically less hindered carbon, which is the terminal (primary) carbon of 2-(3-Methylphenyl)oxirane.[2][11][12]

Q4: I need to perform a ring-opening with a weak nucleophile (like an alcohol or water). How can I ensure it attacks the terminal carbon?

A4: Weak nucleophiles generally require acid catalysis to open the epoxide ring, which, as discussed, favors attack at the more substituted carbon. To achieve attack at the less substituted carbon with a weak nucleophile, you must convert it into a more potent nucleophile first.

Solution: Deprotonate the weak nucleophile with a strong, non-nucleophilic base (e.g., NaH, KH) to generate its conjugate base (e.g., an alkoxide from an alcohol). This potent nucleophile will now react under basic conditions and attack the less substituted carbon via an Sₙ2 mechanism.

Condition	Catalyst	Dominant Mechanism	Site of Attack	Major Product	Common Side Products
Acidic	H₂SO₄, HCl, BF₃·OEt₂	Sₙ1-like	More Substituted (Benzylic)	2-Nu-1-(3-methylphenyl)ethan-1-ol	Polymer, Diol (if aqueous)
Basic/Neutral	NaOMe, LiAlH₄, RMgBr	Sₙ2	Less Substituted (Terminal)	1-Nu-1-(3-methylphenyl)ethan-2-ol	Diol (if water present)

Specific Reaction Protocols & Troubleshooting

Grignard Reagents (e.g., Phenylmagnesium Bromide)

Q5: My Grignard reaction with 2-(3-Methylphenyl)oxirane is giving a low yield and recovering a lot of my starting material. What's going wrong?

A5: This issue typically stems from two sources:

• Quenching of the Grignard Reagent: Grignard reagents are powerful bases. Any trace of water or other acidic protons in the reaction will protonate and consume the reagent, reducing its effective concentration.

• Poor Reactivity: While epoxides are reactive, the reaction requires appropriate conditions to proceed efficiently.

Troubleshooting Protocol: Grignard Reaction for C-C Bond Formation

This protocol details the reaction of 2-(3-Methylphenyl)oxirane with a Grignard reagent to favor attack at the less substituted carbon.

1. Preparation (Strictly Anhydrous):

• Oven-dry all glassware (round-bottom flask, dropping funnel) at >120°C for several hours and allow to cool in a desiccator.
• Assemble the glassware hot and allow it to cool under a stream of dry argon or nitrogen.
• Use anhydrous diethyl ether or THF as the solvent, preferably from a solvent purification system or freshly distilled.

2. Reaction Setup:

• Dissolve 2-(3-Methylphenyl)oxirane (1.0 eq) in anhydrous ether in the reaction flask.
• Cool the solution to 0°C in an ice-water bath.
• In the dropping funnel, place the Grignard reagent (e.g., Phenylmagnesium Bromide, 1.1-1.2 eq) in its ether solution.

3. Execution:

• Add the Grignard reagent dropwise to the stirred epoxide solution over 30-60 minutes. Maintaining a low temperature is crucial to control the exotherm.
• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC/GC-MS analysis shows consumption of the starting material.

4. Workup:

• Cool the reaction mixture back to 0°C.
• Slowly and carefully quench the reaction by adding a saturated aqueous solution of NH₄Cl. Caution: This can be highly exothermic.
• Extract the aqueous layer with ether (3x).
• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
• Purify the resulting alcohol via column chromatography.

Caption: Troubleshooting Workflow for Grignard Reactions.

Lithium Aluminum Hydride (LiAlH₄) Reduction

Q6: I am trying to reduce the epoxide to an alcohol using LiAlH₄, but I am getting a mixture of two isomeric alcohols. How do I get only the desired product?

A6: LiAlH₄ is a source of the hydride nucleophile (H⁻). As a strong nucleophile, it reacts under basic conditions, and its attack is governed by sterics.[13] It should attack the less substituted C3 carbon to yield 1-(3-methylphenyl)ethan-2-ol. The formation of the other regioisomer, 2-(3-methylphenyl)ethan-1-ol, is unexpected and suggests a competing reaction pathway may be active.

Potential Cause & Solution:

• Lewis Acid Contamination: Commercial LiAlH₄ can sometimes contain aluminum chloride (AlCl₃), a Lewis acid. This acidic species can coordinate to the epoxide oxygen, activating the Sₙ1-like pathway and promoting attack at the more substituted carbon.

• Solution: Use a high-purity grade of LiAlH₄. Alternatively, pre-complexing the epoxide with a bulky Lewis acid-base adduct that favors delivery to the less hindered site can improve regioselectivity, but for simple reductions, ensuring reagent purity is the most direct solution.

References

• Organic Chemistry and Chemical Biology for the Students by the Students! 3.4.2 – Grignard Reactions with Carbonyls. Available from: [Link]

• Chemistry LibreTexts. 15.8: Opening of Epoxides. Available from: [Link]

• National Center for Biotechnology Information. Nucleophilic addition to 2,3-pyridyne and synthesis of benzonaphthyridinones. Available from: [Link]

• Chemistry Steps. Epoxides Ring-Opening Reactions. Available from: [Link]

• Roman, G. (2016). Synthesis and ring opening reactions of (3-aryloxiran-2-yl)(thiophen-2-yl)methanones. Revue Roumaine de Chimie, 61(11-12), 893-901. Available from: [Link]

• Merlani, M., et al. (2015). Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure. Polymer Chemistry, 6, 1932-1936. Available from: [Link]

• Chemistry LibreTexts. 18.6: Reactions of Epoxides - Ring-opening. Available from: [Link]

• OpenStax. 18.5 Reactions of Epoxides: Ring-Opening. Available from: [Link]

• Chemistry Stack Exchange. What will be the major product of the reaction between (2R,3R)-2,3-dimethyloxirane and triphenylphosphine?. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 152312, 2-(3-Methylphenyl)oxirane. Available from: [Link]

• Royal Society of Chemistry. Ring-opening polymerization of a 2,3-disubstituted oxirane leading to a polyether having a carbonyl–aromatic π-stacked structure. Available from: [Link]

• ResearchGate. Ring-opening Polymerization of a 2,3-Disubstituted Oxirane Leading to a Polyether Having a Carbonyl-Aromatic -Stacked Structure. Available from: [Link]

• Chem LibreTexts. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Available from: [Link]

• Chemistry Stack Exchange. Regioselectivity in the opening of 3-membered heterocycles. Available from: [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. Available from: [Link]

• Pineschi, M., et al. (2004). Regio- and stereoselectivity of the addition of O-, S-, N-, and C-nucleophiles to the beta vinyl oxirane derived from D-glucal. The Journal of Organic Chemistry, 69(25), 8702-8. Available from: [Link]

• Chemistry Stack Exchange. Mechanism of Grignard reaction with 2-(thiiran-2-yl)oxirane. Available from: [Link]

• Master Organic Chemistry. Epoxide Ring Opening With Base. Available from: [Link]

• Leah4sci. Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. Available from: [Link]

• Catalyst University. Strong Reductions using Lithium Aluminum Hydride (LAH). Available from: [Link]

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• Organic Chemistry Portal. Grignard Reaction. Available from: [Link]

• Bellucci, G., et al. (1995). Enantio- and regioselectivity in the epoxide-hydrolase-catalyzed ring opening of aliphatic oxiranes: Part II: Dialkyl. Chirality, 7(7), 527-32. Available from: [Link]

• Frostburg State University Chemistry Department. Stereochemistry of epoxide ring-opening. Available from: [Link]

• Chemistry LibreTexts. Grignard Reagents. Available from: [Link]

• Rindelaub, J. D., et al. (2016). The acid-catalyzed hydrolysis of an α-pinene-derived organic nitrate: kinetics, products, reaction mechanisms, and atmospheric implications. Atmospheric Chemistry and Physics, 16(23), 15425-15433. Available from: [Link]

• Bayer AG. (1984). Process for the preparation of oxiranes. Google Patents.

• Gao, Y., et al. (2022). Nucleophilic addition promoted ring rearrangement-aromatization in aza-/thio-sesquiterpenoid biosynthesis. Nature Communications, 13(1), 4668. Available from: [Link]

• Chemistry LibreTexts. 19.3: Reductions using NaBH4, LiAlH4. Available from: [Link]

• University of Illinois. Co- and Cr-Catalyzed Stereoselective Epoxide Ring-Opening Polymerizations. Available from: [Link]

• Sciencemadness Discussion Board. hydrogenolysis with lithium aluminium hydride. Available from: [Link]

• Ciaccio, J. A., et al. (1993). Regiochemical control of the ring opening of 1,2-epoxides by means of chelating processes. 5. Synthesis and reactions of some 2,3-epoxy-1-alkanol derivatives. The Journal of Organic Chemistry, 58(20), 5453-5459. Available from: [Link]

• ChemRxiv. Synthesis and styrene copolymerization of benzyloxy, methylphenyl, acetoxy, acetyl, cyano, and amino ring-substituted 2-methoxyethyl phenylcyanoacrylates. Available from: [Link]

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Stability issues of 2-(3-Methylphenyl)oxirane under acidic conditions

Technical Support Center: 2-(3-Methylphenyl)oxirane

Welcome to the technical support guide for 2-(3-Methylphenyl)oxirane. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the stability of this compound, particularly under acidic conditions. Here, we provide in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to ensure the success and integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling and behavior of 2-(3-Methylphenyl)oxirane.

Q1: What is 2-(3-Methylphenyl)oxirane and why is its stability under acidic conditions a critical concern?

2-(3-Methylphenyl)oxirane, an epoxide, is a highly useful intermediate in organic synthesis due to the reactivity of its strained three-membered ring.[1][2] This reactivity, however, is also the source of its instability, especially in the presence of acid. Acidic conditions catalyze the opening of the epoxide ring, which can lead to a variety of desired and undesired products.[3][4] Understanding and controlling this reactivity is paramount for achieving high yields and product purity.

Q2: What fundamentally happens to 2-(3-Methylphenyl)oxirane in an acidic medium?

In an acidic environment, the oxygen atom of the oxirane ring gets protonated.[1][3][5] This protonation creates a highly reactive intermediate, an oxonium ion, which makes the ring's carbon atoms significantly more susceptible to nucleophilic attack.[1] A nucleophile present in the reaction mixture will then attack one of the carbons, leading to the opening of the ring.[3][5] The specific outcome of this ring-opening reaction depends on several factors, including the nature of the nucleophile, the solvent, and the reaction temperature.

Q3: What are the initial indicators of compound degradation or unintended side reactions?

The first signs of instability or side reactions are often observed during reaction monitoring by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Key indicators include:

• Appearance of multiple new spots on a TLC plate that are not the starting material or the intended product.

• Unexpected peaks in the LC-MS chromatogram , suggesting the formation of byproducts.

• A noticeable decrease in the concentration of the starting material without a corresponding increase in the desired product.

• Changes in the physical appearance of the reaction mixture , such as color change or formation of a precipitate, which could indicate polymerization.

Q4: Is it advisable to use protic solvents like water or alcohols with 2-(3-Methylphenyl)oxirane under acidic conditions?

Caution is highly advised. Protic solvents are nucleophiles and can participate in the ring-opening reaction.[1][3] For instance, in the presence of aqueous acid, 2-(3-Methylphenyl)oxirane will be hydrolyzed to form the corresponding 1,2-diol.[5] Similarly, using an alcohol as a solvent will result in the formation of an ether-alcohol product.[4] If the desired reaction involves a different nucleophile, the solvent may compete, leading to a mixture of products and reduced yield of the target molecule.

Q5: How does temperature influence the stability of 2-(3-Methylphenyl)oxirane in an acidic medium?

Higher temperatures generally accelerate the rate of chemical reactions, including the acid-catalyzed ring-opening of epoxides. This can be beneficial if the desired reaction is slow. However, increased temperature can also promote undesirable side reactions, such as polymerization or rearrangement. It is crucial to carefully control the reaction temperature to strike a balance between achieving a reasonable reaction rate and minimizing the formation of byproducts. For many acid-catalyzed epoxide reactions, starting at a lower temperature (e.g., 0 °C) and gradually warming to room temperature is a common strategy.

Part 2: Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Issue 1: My reaction is yielding multiple unexpected side products.

• Symptom: Chromatographic analysis (TLC, LC-MS, GC-MS) reveals several products in addition to, or instead of, the desired compound.

• Scientific Rationale: The protonated epoxide is a reactive intermediate that can undergo several competing reaction pathways. The presence of nucleophiles (including the solvent), the stability of potential carbocation-like intermediates, and the reaction conditions all influence the product distribution.

• Possible Causes & Solutions:

  Possible Cause	Explanation	Troubleshooting Steps
  1. Hydrolysis	If water is present in the reaction (e.g., from wet solvents or reagents), it can act as a nucleophile, attacking the protonated epoxide to form a 1,2-diol.[5]	- Use anhydrous solvents and reagents.- Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.
  2. Polymerization	The alcohol product of an initial ring-opening can act as a nucleophile, attacking another protonated epoxide molecule. This can lead to a chain reaction, forming polyethers.[2]	- Maintain a low concentration of the epoxide by adding it slowly to the reaction mixture.- Keep the reaction temperature low to disfavor polymerization.- Use a less acidic catalyst if possible.
  3. Rearrangement	The transition state of the ring-opening of an aryl epoxide has significant carbocationic character at the benzylic position.[6][7] This can facilitate rearrangements to form aldehydes or ketones.	- Choose reaction conditions that favor a more SN2-like mechanism (e.g., less polar solvent, less acidic catalyst).- Carefully select the nucleophile; some may favor rearrangement more than others.

• Diagnostic Workflow:

  Caption: Workflow for identifying and addressing side products.

Issue 2: My reaction shows low yield or is incomplete.

• Symptom: A significant amount of 2-(3-Methylphenyl)oxirane remains unreacted, even after prolonged reaction times, and the yield of the desired product is poor.

• Scientific Rationale: For the reaction to proceed efficiently, the acid catalyst must effectively protonate the epoxide, and the nucleophile must be available to attack the activated intermediate. Competing degradation pathways can also consume the starting material, reducing the overall yield.

• Possible Causes & Solutions:

  Possible Cause	Explanation	Troubleshooting Steps
  1. Insufficient Catalyst Activity	The acid catalyst may be too weak to efficiently protonate the epoxide, or it may be consumed by basic impurities in the reaction mixture.	- Increase the catalyst loading incrementally.- Consider using a stronger acid catalyst (e.g., moving from a mild Lewis acid to a stronger Brønsted acid like H2SO4), but be mindful of increased side reactions.[1]- Purify all reagents and solvents to remove basic impurities.
  2. Poor Nucleophile Strength	The chosen nucleophile may be too weak to effectively open the protonated epoxide ring under the reaction conditions.	- If possible, switch to a stronger nucleophile.- If the nucleophile cannot be changed, consider increasing the reaction temperature or using a more activating acid catalyst.
  3. Degradation Outcompetes Reaction	The conditions may favor degradation pathways (like polymerization) over the desired nucleophilic attack, consuming the starting material without forming the intended product.	- Re-evaluate the reaction conditions. Lowering the temperature or reducing the concentration of the epoxide can sometimes favor the desired bimolecular reaction over unimolecular or polymeric degradation pathways.

• Conceptual Diagram:

  Caption: Balancing desired reaction vs. degradation pathways.

Issue 3: I am observing a mixture of regioisomers.

• Symptom: The product is a mixture of two isomers, resulting from the nucleophile attacking the two different carbons of the oxirane ring.

• Scientific Rationale: The ring-opening of unsymmetrical epoxides under acidic conditions is regiochemically complex. The mechanism is a hybrid of SN1 and SN2 characteristics.[5][6] Attack at the more substituted (benzylic) carbon is favored by electronic effects (stabilization of positive charge), resembling an SN1 pathway.[7][8] Attack at the less substituted carbon is favored by steric effects, resembling an SN2 pathway.[8] The outcome depends on the delicate balance between these two factors.

• Factors Influencing Regioselectivity:

  Factor	Effect on Attack at MORE Substituted Carbon (Benzylic)	Effect on Attack at LESS Substituted Carbon
  Strongly Acidic Conditions	Favored (promotes carbocation-like character)	Disfavored
  Weak Nucleophile	Favored (waits for more carbocation character to develop)[8]	Disfavored
  Polar, Protic Solvents	Favored (stabilizes the carbocation-like transition state)	Disfavored
  Bulky Nucleophile	Disfavored (steric hindrance)	Favored

• Troubleshooting & Control:

  • Catalyst Choice: For attack at the more substituted carbon, use a strong acid. For attack at the less substituted carbon, a milder acid or even basic conditions might be necessary if the nucleophile is strong enough.[7]

  • Solvent Selection: Use polar, protic solvents to favor attack at the more substituted position. Less polar solvents will favor attack at the less hindered site.

  • Nucleophile: The choice of nucleophile is critical. For instance, with anhydrous HX, attack often occurs at the more substituted benzylic carbon.[5]

• Mechanistic Pathways:

  Caption: Competing SN1-like and SN2-like ring-opening pathways.

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Methanolysis

This protocol describes a general method for the ring-opening of 2-(3-Methylphenyl)oxirane with methanol under acidic conditions, aiming to favor attack at the more substituted carbon.

• Preparation:

  • Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous methanol (<50 ppm water).

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add anhydrous methanol (0.2 M relative to the epoxide).

  • Cool the flask to 0 °C using an ice-water bath.

• Catalyst Addition:

  • Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1 mol%) to the stirring methanol.

• Substrate Addition:

  • In a separate vial, dissolve 2-(3-Methylphenyl)oxirane (1.0 eq) in a small amount of anhydrous methanol.

  • Add the epoxide solution dropwise to the cold, stirring acidic methanol solution over 15-20 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is neutral.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Analytical Workflow for Identifying Degradation Products by LC-MS

• Sample Preparation:

  • Take a small aliquot (e.g., 10 µL) from the crude reaction mixture.

  • Dilute it with a suitable solvent (e.g., acetonitrile or methanol) to an appropriate concentration for LC-MS analysis (typically ~1 mg/mL).

• LC-MS Method:

  • Column: Use a standard C18 reverse-phase column.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both typically containing 0.1% formic acid to ensure ionization.

    • Example Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Ionization Source: Electrospray Ionization (ESI) in positive mode is usually effective for these compounds.

• Data Analysis:

  • Extract Ion Chromatograms (EICs):

    • Calculate the expected mass-to-charge ratio (m/z) for the starting material, desired product, and potential byproducts.

    • Hydrolysis Product: [M+H]⁺ of (starting material MW + 18).

    • Methanolysis Product: [M+H]⁺ of (starting material MW + 32).

    • Rearrangement Product: [M+H]⁺ of (starting material MW). It will have the same mass but a different retention time.

    • Dimer/Polymer: Look for peaks with m/z corresponding to [2M+H]⁺, [3M+H]⁺, etc.

  • Mass Spectra: Examine the mass spectrum of each major peak to confirm its molecular weight.

References

• Ardrey, A. (2003). Spectroscopic Identification of Organic Compounds. John Wiley & Sons. [Link]

• Master Organic Chemistry. (2015). Opening of Epoxides With Acid. [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• OpenOChem Learn. Reactions of Epoxides - Acidic Ring Opening. [Link]

• JoVE. (2023). Video: Acid-Catalyzed Ring-Opening of Epoxides. [Link]

• CHIMIA. (1968). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. [Link]

• Chemistry Steps. Epoxides Ring-Opening Reactions. [Link]

• Wikipedia. (2024). Epoxide. [Link]

• McMurry, J. (2015). Organic Chemistry, 9th Edition. Cengage Learning. [Link]

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• 2. Epoxide - Wikipedia [en.wikipedia.org]
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• 4. Reactions of Epoxides - Acidic Ring Opening | OpenOChem Learn [learn.openochem.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]

Troubleshooting low conversion rates in 3-methylstyrene epoxidation

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting for common issues encountered during the epoxidation of 3-methylstyrene, with a focus on addressing low conversion rates. The information is presented in a question-and-answer format to directly tackle specific experimental challenges.

Troubleshooting Guide: Low Conversion Rates

Low conversion of 3-methylstyrene to its corresponding epoxide is a frequent challenge. This guide will walk you through potential causes and solutions, from catalyst issues to reaction condition optimization.

Q1: My conversion rate is significantly lower than expected. Where should I start my investigation?

A1: Start by systematically evaluating your catalyst, reagents, and reaction setup. Low conversion is often multifactorial. A logical diagnostic workflow is crucial for identifying the root cause efficiently.

Here is a recommended troubleshooting workflow:

Caption: Troubleshooting workflow for low conversion rates.

Q2: How can I determine if my catalyst is the problem?

A2: Catalyst deactivation or improper preparation is a primary suspect for low conversion.

• Heterogeneous Catalysts: For solid-supported catalysts, such as metal complexes on graphene oxide or zeolites, ensure proper activation and handling.[1] Leaching of the active metal from the support can occur, diminishing catalytic activity over time. Consider performing a hot filtration test: if the reaction proceeds after filtering out the solid catalyst, it indicates that the active species has leached into the solution.

• Homogeneous Catalysts: For soluble catalysts like manganese or iron salen complexes, ensure complete dissolution in the reaction solvent.[2][3] Incomplete dissolution will lead to a lower effective catalyst concentration. Also, verify the catalyst's integrity, as some complexes can be sensitive to air or moisture.

• Catalyst Poisoning: Impurities in the substrate or solvent can act as catalyst poisons. Common poisons include sulfur compounds, amines, and water (for certain catalyst systems). Purifying the 3-methylstyrene and using high-purity, dry solvents can mitigate this issue.

• Catalyst Loading: Verify that the catalyst loading is optimal. While increasing catalyst concentration can sometimes improve conversion, it can also lead to unwanted side reactions. A catalyst loading study is recommended to determine the optimal concentration for your specific system.[4]

Q3: My catalyst seems fine. What about my reagents?

A3: The purity and stoichiometry of your reagents are critical.

• Substrate Purity: 3-Methylstyrene can contain inhibitors from manufacturing or storage. It can also oxidize over time to form peroxides, which can interfere with the epoxidation reaction. It is good practice to pass the styrene through a short column of basic alumina to remove any inhibitors or peroxides immediately before use.

• Oxidant Integrity: Common oxidants like hydrogen peroxide (H₂O₂), tert-butyl hydroperoxide (TBHP), and meta-chloroperoxybenzoic acid (m-CPBA) can degrade over time.[4][5] Always use a fresh, properly stored oxidant and consider titrating it to determine its active oxygen content before use. For instance, with H₂O₂, ensure it is a stabilized solution and added in a controlled manner, as rapid addition can lead to decomposition and side reactions.[1]

• Stoichiometry: Ensure the molar ratio of oxidant to substrate is correct. An excess of oxidant is often used to drive the reaction to completion, but a large excess can lead to over-oxidation and the formation of byproducts.

Q4: I've checked my catalyst and reagents, but the conversion is still low. Could the reaction conditions be the issue?

A4: Yes, reaction parameters play a pivotal role in epoxidation efficiency.

Parameter	Common Issues & Solutions
Temperature	Too Low: The reaction rate may be too slow, resulting in low conversion within the allotted time. Too High: Can lead to oxidant decomposition, catalyst deactivation, and increased side reactions.[6] An optimal temperature of 80°C has been reported for some systems.[4] It is crucial to perform a temperature optimization study for your specific catalyst and oxidant combination.
Solvent	The choice of solvent can significantly impact the reaction.[1] Polar aprotic solvents like acetonitrile or ethyl acetate are often effective.[4] The solvent must be able to dissolve both the substrate and the catalyst (if homogeneous) and should be inert under the reaction conditions.
pH	For reactions involving oxidants like H₂O₂ or Oxone, the pH of the reaction medium is critical.[7] Buffer solutions are often employed to maintain an optimal pH, which can prevent epoxide ring-opening and other acid-catalyzed side reactions.[5]
Mixing	In heterogeneous catalysis, efficient mixing is essential to ensure good contact between the reactants and the catalyst surface.[6] Inadequate stirring can lead to mass transfer limitations and lower conversion rates.

Frequently Asked Questions (FAQs)

Q1: What are the common side reactions in 3-methylstyrene epoxidation, and how can I minimize them?

A1: The primary side reaction is the ring-opening of the newly formed epoxide. This is often acid-catalyzed and can lead to the formation of diols, aldehydes (like benzaldehyde), and other rearrangement products.[8][9]

Minimization Strategies:

• pH Control: Use a buffer to maintain a neutral or slightly basic pH, especially when using peroxyacid oxidants which generate a carboxylic acid byproduct.[5]

• Temperature Control: Avoid excessive temperatures, which can promote side reactions.[6]

• Reaction Time: Monitor the reaction progress and stop it once the substrate is consumed to prevent further reaction of the product.

Another potential side reaction is the oxidative cleavage of the double bond, leading to the formation of benzaldehyde.[10] The choice of a selective catalyst and oxidant system is key to minimizing this.

Caption: Common reaction pathways in 3-methylstyrene epoxidation.

Q2: How do I choose the right catalyst and oxidant for my 3-methylstyrene epoxidation?

A2: The optimal choice depends on factors like desired stereoselectivity, cost, and environmental considerations.

Catalyst Type	Common Oxidants	Advantages	Considerations
Manganese (Mn) Complexes (e.g., Salen)	NaClO, m-CPBA, H₂O₂	High activity and potential for asymmetric epoxidation.[2][3]	Can be sensitive and require specific axial bases.[2]
Iron (Fe) Complexes	H₂O₂, PhINTs	Earth-abundant metal, can be highly active.	Selectivity can be an issue, with potential for aziridination as a side reaction if nitrogen sources are present.[11]
Rhenium (Re) Complexes (e.g., MTO)	H₂O₂	Highly efficient and can catalyze epoxidation under mild conditions.[10]	Rhenium is a precious metal, making it expensive.
Heterogeneous Catalysts (e.g., supported metals)	H₂O₂, TBHP	Easy to separate and reuse, improving process sustainability.[1]	Potential for metal leaching and lower activity compared to homogeneous counterparts.
Ketone-Catalyzed (e.g., Fructose-derived)	Oxone, H₂O₂	Metal-free, environmentally benign.	May require specific pH conditions and phase-transfer catalysts.[7]

Q3: My reaction is stereoselective. What factors influence the cis/trans selectivity in β-methylstyrene epoxidation?

A3: The stereoselectivity of the epoxidation of β-methylstyrenes is influenced by the reaction mechanism, which is dictated by the catalyst system.

• Concerted vs. Stepwise Mechanism: Some catalysts proceed through a concerted mechanism, leading to retention of the alkene stereochemistry (cis-alkene gives cis-epoxide). Others, like certain manganese-based catalysts, can involve a radical intermediate that allows for rotation around the C-C bond before ring closure.[12] This can lead to a mixture of cis and trans epoxides, even when starting with a pure stereoisomer of the alkene.

• Catalyst Structure: For heterogeneous or immobilized catalysts, the rigidity of the linkage between the active site and the support can be crucial.[3] A rigid linker can help maintain the stereochemical integrity of the reaction, leading to higher selectivity.[3]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in 3-Methylstyrene Epoxidation

This protocol provides a framework for systematically evaluating different catalysts and oxidants.

• Preparation: To a clean, dry reaction vessel equipped with a magnetic stir bar, add the chosen solvent (e.g., 5 mL of ethyl acetate).

• Addition of Reactants: Add 3-methylstyrene (e.g., 1 mmol). If using a solid catalyst, add it at this stage (e.g., 1-5 mol%).

• Temperature Control: Place the vessel in a temperature-controlled bath set to the desired reaction temperature (e.g., 80°C).[4]

• Initiation: Add the oxidant (e.g., 1.5 mmol of TBHP) to initiate the reaction.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete (or has reached a plateau), quench any remaining oxidant by adding a suitable quenching agent (e.g., aqueous sodium thiosulfate solution).

• Workup and Analysis: Extract the product with an organic solvent, dry the organic layer, and analyze the conversion and selectivity by GC and/or NMR.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric epoxidation of cis/trans-β-methylstyrene catalysed by immobilised Mn(salen) with different linkages: heterogenisation of homogeneous asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scholars.iwu.edu [scholars.iwu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. A Mechanistic Study on Iron-Based Styrene Aziridination: Understanding Epoxidation via Nitrene Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Scalable Synthesis of 2-(3-Methylphenyl)oxirane

Welcome to the technical support center for the scalable synthesis of 2-(3-Methylphenyl)oxirane. This guide is designed for researchers, chemists, and process development professionals who are navigating the challenges of transitioning this synthesis from the lab bench to larger-scale production. As an intermediate in the synthesis of various pharmaceuticals and agrochemicals, robust and scalable production of this oxirane is critical[1].

This document moves beyond standard protocols to address the nuanced challenges encountered during scale-up. We will explore common pitfalls, from side-reaction control to catalyst selection and final purification, providing not just solutions but the underlying chemical principles to empower your process development.

Frequently Asked Questions (FAQs)

Section 1: Core Synthesis Strategies

Q1: What are the most common and scalable methods for synthesizing 2-(3-Methylphenyl)oxirane?

The most prevalent and industrially viable method is the epoxidation of 3-methylstyrene[1]. The choice of oxidant and catalyst system is the primary determinant of efficiency, selectivity, and scalability. Key approaches include:

• Peroxy-acid Epoxidation: This classic method often employs reagents like meta-chloroperoxybenzoic acid (m-CPBA). While highly effective at the lab scale, the use of peroxy-acids on a large scale presents significant safety and cost challenges due to their potentially explosive nature and the generation of stoichiometric carboxylic acid waste.

• Catalytic Epoxidation with Hydrogen Peroxide (H₂O₂): This is a "greener" and more cost-effective approach. H₂O₂ is a desirable oxidant as its only byproduct is water. The reaction is catalyzed by various systems, such as methylrhenium trioxide (MTO) or manganese salen complexes, which activate the H₂O₂ for oxygen transfer[2]. The challenge often lies in catalyst stability and preventing H₂O₂ decomposition.

• Asymmetric Epoxidation: For producing enantiomerically enriched epoxides, specialized catalytic systems are required. Fructose-derived ketones used with oxidants like Oxone or H₂O₂ have proven effective for a range of olefins[3]. Similarly, chiral Mn(Salen) complexes can provide high enantioselectivity[4]. Scalability requires careful optimization of catalyst loading and reaction conditions to maintain high enantiomeric excess (ee).

Q2: How do I choose the right catalyst system for my scale-up objective?

Choosing a catalyst requires balancing activity, selectivity, cost, and process feasibility.

Catalyst System	Common Oxidant	Pros for Scale-Up	Cons & Scalability Challenges
Homogeneous (e.g., MTO, Mn(Salen))	H₂O₂, NaClO	High activity and selectivity. Well-understood mechanisms[2][4].	Difficult to separate from the reaction mixture, leading to product contamination. Catalyst recovery and reuse are challenging and costly.
Heterogeneous (e.g., Supported Mn(Salen))	H₂O₂, m-CPBA	Simplified separation and purification. Enables continuous flow processes and catalyst recycling[4][5].	Potentially lower activity than homogeneous counterparts. Catalyst deactivation, leaching of the active metal, and mass transfer limitations can be issues[4].
Titanium Silicalite (TS-1)	H₂O₂	Robust, reusable, and suitable for fixed-bed reactors, which are ideal for large-scale industrial operations[6].	Requires specific solvent systems (often methanol). Activity can be sensitive to water content and pH.
Fructose-Derived Ketone	Oxone, H₂O₂	Metal-free, avoiding heavy metal contamination. Can provide high enantioselectivity[3].	Higher catalyst loading may be required. Oxone generates significant salt waste; using H₂O₂ is preferable but may require nitrile co-solvents[3].

For industrial-scale operations, heterogeneous catalysts are generally preferred due to the ease of separation and the potential for use in continuous flow or fixed-bed reactors[5][6].

Section 2: Troubleshooting Common Synthesis & Scalability Issues

Q3: My reaction yield is low. What are the likely side reactions, and how can I prevent them?

Low yield is most often caused by the consumption of the desired epoxide product in side reactions. The strained three-membered ring of the oxirane is susceptible to nucleophilic attack, especially under acidic or basic conditions[1].

Caption: Troubleshooting guide for low epoxide yield.

The most common side reactions are:

• Hydrolysis to Diol: The presence of water, especially under acidic or basic conditions, will lead to the ring-opening of the epoxide to form 1-(3-methylphenyl)ethane-1,2-diol[2][7].

  • Causality: Acid protonates the epoxide oxygen, making the carbons more electrophilic and susceptible to attack by water. Bases can directly attack the carbon atoms.

  • Preventative Action: Ensure all reagents and solvents are anhydrous. If an aqueous oxidant like H₂O₂ is used, buffering the reaction mixture (e.g., with potassium carbonate) can suppress hydrolysis[3]. Work up the reaction under neutral pH conditions.

• Polymerization: The epoxide can react with another epoxide molecule (catalyzed by acid or base) to form dimers, oligomers, or high molecular weight polymers[1][7].

  • Causality: A ring-opened epoxide can act as a nucleophile, attacking another epoxide molecule and initiating a chain reaction. This is exacerbated by high concentrations and elevated temperatures[7].

  • Preventative Action: Maintain strict temperature control. Upon reaction completion, immediately neutralize any acid or base catalyst. Consider running the reaction at a higher dilution, though this has throughput implications at scale.

• Rearrangement or C-C Cleavage: Under certain catalytic conditions, particularly with strong oxidants or Lewis acids, the epoxide can rearrange to form aldehydes or ketones. In extreme cases, C-C bond cleavage can occur[2].

  • Causality: Strong electron-withdrawing groups or harsh reaction conditions can destabilize the epoxide ring, leading to alternative reaction pathways[2].

  • Preventative Action: Carefully control the stoichiometry of the oxidant. Screen for milder catalysts and optimize the reaction temperature and time to favor epoxidation over degradation.

Q4: I'm observing catalyst deactivation with my heterogeneous catalyst. What's happening?

Catalyst deactivation is a critical hurdle in scaling up continuous processes. Common causes include:

• Pore Blocking: Polymer byproducts or impurities in the starting material can physically block the active sites within the catalyst's pores.

• Leaching: The active metal component of the catalyst can dissolve (leach) into the reaction medium, especially under acidic conditions. This not only reduces activity but also contaminates the product.

• Active Site Poisoning: Certain functional groups in the solvent or impurities can irreversibly bind to the catalyst's active sites, rendering them inactive.

Troubleshooting Catalyst Deactivation:

Symptom	Possible Cause	Recommended Action
Gradual loss of conversion over time	Pore Blocking by Polymers	Filter starting materials to remove particulates. Lower reaction temperature to minimize polymerization side reactions[7]. Implement a catalyst regeneration cycle (e.g., washing with a suitable solvent or calcination).
Metal detected in product; activity loss	Leaching of Active Species	Ensure the reaction medium pH is controlled. Select a catalyst with stronger covalent tethering of the active species to the support[4].
Sudden drop in activity	Active Site Poisoning	Analyze starting materials and solvents for potential poisons (e.g., sulfur or nitrogen compounds). Purify reagents before use.

Section 3: Purification and Safety

Q5: What are the best practices for purifying 2-(3-Methylphenyl)oxirane at a large scale?

Purification aims to remove unreacted starting materials, catalyst residues, and side products. While lab-scale purification often relies on chromatography, this is generally not feasible for large quantities.

• Distillation: As 2-(3-Methylphenyl)oxirane is a liquid with a defined boiling point, vacuum distillation is the most common industrial purification method. However, care must be taken as elevated temperatures can cause thermal decomposition or polymerization of the epoxide[1].

• Extraction: An initial aqueous wash can help remove water-soluble impurities and residual catalyst. Ensure the pH is controlled to prevent hydrolysis during this step.

• Chemical Treatment for Specific Impurities: If the product is contaminated with carbonyl-containing impurities (e.g., aldehydes from side reactions), these can be difficult to remove by distillation alone. A potential strategy involves treating the crude product with a trivalent nitrogen compound, such as a hydrazine or amine, which selectively reacts with carbonyls to form higher-boiling derivatives that are more easily separated[8].

Q6: What are the critical safety considerations when handling 2-(3-Methylphenyl)oxirane?

2-(3-Methylphenyl)oxirane is a hazardous substance and must be handled with appropriate precautions. According to its Globally Harmonized System (GHS) classification, it presents several risks[9].

• Health Hazards:

  • H302: Harmful if swallowed.

  • H311: Toxic in contact with skin.

  • H315: Causes skin irritation.

  • H317: May cause an allergic skin reaction.

  • H319: Causes serious eye irritation.

  • H350: May cause cancer.

• Environmental Hazards:

  • H410: Very toxic to aquatic life with long-lasting effects.

Mandatory Safety Protocols:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.

• Handling: Avoid direct contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.

• Storage: Store in a cool, dry, well-ventilated area away from acids, bases, and oxidizing agents.

• Waste Disposal: Dispose of waste according to local, state, and federal regulations. Due to its environmental toxicity, do not release it into drains or the environment.

Experimental Protocol: Catalytic Epoxidation of 3-Methylstyrene

This protocol describes a general procedure for the epoxidation using a heterogeneous catalyst and hydrogen peroxide, which is adaptable for scale-up.

Caption: General workflow for heterogeneous catalytic epoxidation.

Detailed Steps:

• Reactor Setup: To a jacketed glass reactor equipped with an overhead stirrer, condenser, and thermocouple, add the heterogeneous catalyst (e.g., 1-5 mol%). Add the solvent (e.g., methanol) followed by 3-methylstyrene (1.0 eq).

• Reaction: Begin stirring and heat the mixture to the target temperature (e.g., 50°C). Once the temperature is stable, begin the slow, dropwise addition of 30% aqueous hydrogen peroxide (1.1 - 1.5 eq) via a syringe pump or addition funnel over several hours. Causality: Slow addition is crucial to control the reaction exotherm and to prevent the accumulation of H₂O₂, which can decompose or lead to side reactions.

• Monitoring: Monitor the consumption of 3-methylstyrene by GC or TLC. The reaction is typically complete within 4-12 hours after the H₂O₂ addition is finished.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture to recover the heterogeneous catalyst. The catalyst can be washed with solvent and dried for potential reuse.

• Quenching & Extraction: Transfer the filtrate to a separatory funnel. Cautiously add a 10% aqueous sodium sulfite solution to quench any remaining peroxide (test with peroxide strips). Extract the product into an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude oil is then purified by vacuum distillation to yield 2-(3-Methylphenyl)oxirane as a clear liquid.

References

• ResearchGate. (2017). Asymmetric epoxidation of α-methylstyrene by catalyst 1 with m-CPBA as oxidant systems. Retrieved from [Link]

• PubChem. (n.d.). 2-(3-Methylphenyl)oxirane. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of catalysts on the epoxidation of styrene. Retrieved from [Link]

• Al-Ajlouni, A. (1995). Epoxidation of Styrenes by Hydrogen Peroxide As Catalyzed by Methylrhenium Trioxide. Journal of the American Chemical Society, 117(36). Retrieved from [Link]

• Organic Syntheses. (n.d.). (R,R)-trans-β-METHYLSTYRENE OXIDE. Retrieved from [Link]

• RUA. (2021). Enhancing catalytic epoxide ring-opening selectivity using surface-modified Ti3C2Tx MXenes. Retrieved from [Link]

• European Patent Office. (2006). METHOD FOR PRODUCING ALPHA-METHYLSTYRENE (EP 1621527 A1). Retrieved from [Link]

• PubChem. (n.d.). 2-(Phenylmethyl)oxirane. National Institutes of Health. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Methylphenyl)oxirane. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (2018). Efficient Epoxidation of a Terminal Alkene Containing Allylic Hydrogen Atoms: trans -Methylstyrene on Cu{111}. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methylphenyl)oxirane. National Institutes of Health. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis and styrene copolymerization of benzyloxy, methylphenyl, acetoxy, acetyl, cyano, and amino ring-substituted 2-methoxyethyl phenylcyanoacrylates. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of oxiranes (EP0124009B1).
• Google Patents. (n.d.). Purification of oxiranes by reduction of carbonyl impurittes with trivalent nitrogencompounds (US3149131A).

• ACS Publications. (n.d.). Highly Enantioselective, Low-Temperature Epoxidation of Styrene. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2020). Overcoming the Hurdles and Challenges Associated with Developing Continuous Industrial Processes. Retrieved from [Link]

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Technical Support Center: Removal of Unreacted Peroxides from 2-(3-Methylphenyl)oxirane

Introduction: The epoxidation of 3-methylstyrene to produce 2-(3-Methylphenyl)oxirane is a common transformation in synthetic chemistry. This reaction, often employing potent oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, frequently leaves residual, unreacted peroxides in the crude product mixture. The removal of these peroxides is not merely a matter of purification; it is a critical safety imperative. Organic peroxides are thermally unstable and can decompose violently, posing a significant explosion hazard, particularly when concentrated during solvent removal.[1][2][3] This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to safely and effectively quench residual peroxides, troubleshoot common issues, and ensure the integrity of the final epoxide product.

Section 1: Safety First - Essential Handling Precautions for Organic Peroxides

Before any experimental work, it is crucial to understand the hazards associated with organic peroxides. Their decomposition is exothermic and can self-accelerate, potentially leading to fire or explosion.[2]

• Temperature Control: Always adhere to the recommended storage temperatures for peroxide reagents.[3][4] Decomposition rates increase with temperature.[5] Perform quenching reactions in an ice bath to dissipate the heat generated.

• Avoid Contamination: Never return unused peroxide to its original container.[6] Contaminants such as metals (rust), strong acids, bases, and reducing agents can catalyze violent decomposition.[2][3][6] Use clean glass or plastic tools; avoid metal spatulas.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves when handling peroxides.[3][6]

• Concentration Hazard: The primary danger lies in concentrating residual peroxides. Never evaporate the solvent from a reaction mixture before confirming the complete absence of peroxides.[1]

• Spill Management: Spilled peroxides should be immediately absorbed onto an inert material like vermiculite (not acidic absorbents), wetted with water, and collected with non-sparking tools for proper disposal.[2][6][7]

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is it absolutely critical to remove unreacted peroxides after the epoxidation reaction? A: The primary reason is safety. Organic peroxides are high-energy, unstable molecules. If they are not removed, they will become concentrated during the solvent evaporation (workup) stage. This concentration dramatically increases the risk of a rapid, exothermic decomposition, which can result in a violent explosion.[1][2] Secondly, residual peroxides can lead to unwanted side reactions, compromising the purity and stability of the final 2-(3-Methylphenyl)oxirane product.

Q2: What are the most common and effective quenching agents for peroxides like m-CPBA or H₂O₂? A: The most common method is to use a reducing agent that converts the peroxide into a more stable, benign compound. Aqueous solutions of sodium sulfite (Na₂SO₃) , sodium bisulfite (NaHSO₃) , or sodium thiosulfate (Na₂S₂O₃) are industry-standard choices.[1][8][9] These agents rapidly reduce the peroxide O-O bond while being oxidized to the stable sulfate or tetrathionate ion.[1][10]

Q3: How can I be certain that all peroxides have been removed from my reaction mixture? A: A simple and reliable qualitative test uses potassium iodide-starch paper. After quenching, take a drop from the aqueous layer of your biphasic mixture and spot it onto the test strip. If peroxides are present, they will oxidize the iodide (I⁻) to iodine (I₂), which then forms a dark blue or black complex with the starch.[1] A negative test (no color change) indicates the peroxides have been successfully quenched. Always test before proceeding to solvent removal.

Q4: Can the quenching process itself damage my 2-(3-Methylphenyl)oxirane product? A: Yes, this is a valid concern. Epoxides are susceptible to ring-opening under either strongly acidic or strongly basic conditions. Furthermore, some quenching agents, if used improperly, can be nucleophilic and attack the epoxide ring.[11] To mitigate this, it is best to perform the quench under neutral or slightly basic conditions and avoid overly aggressive reagents. The standard quenchers (sulfites, thiosulfates) are generally safe and selective when used correctly.

Section 3: Troubleshooting Guide

Problem 1: The peroxide test (starch-iodide paper) is still positive after adding the quenching agent.

• Likely Causes:

  • Insufficient Quenching Agent: The stoichiometry was underestimated, and not enough reducing agent was added to react with all the peroxide.

  • Poor Mixing: The reaction is biphasic (organic solvent and aqueous quencher), and inefficient stirring has prevented the peroxide from coming into contact with the reducing agent.

  • Insufficient Reaction Time: The quenching reaction, while often fast, may require several minutes of vigorous stirring to go to completion.

• Solutions:

  • Add More Quencher: While stirring vigorously in an ice bath, add another portion (e.g., 0.2-0.5 equivalents relative to the initial peroxide amount) of the aqueous quenching solution.

  • Increase Stirring: Ensure the stirring is rapid enough to create a vortex and maximize the surface area between the two layers.

  • Wait and Retest: After adding more quencher, stir for an additional 10-15 minutes before re-testing with a fresh starch-iodide strip.

Problem 2: The reaction became excessively hot and started to boil during the quench.

• Likely Cause: The quenching reaction is exothermic, and the quenching agent was added too quickly.[8][12][13] This creates a localized buildup of heat that can't be dissipated, leading to a dangerous thermal runaway.

• Solutions:

  • Immediate Action: If safe to do so, ensure the ice bath has good contact with the flask. Do not seal the vessel, as pressure can build up.

  • Prevention is Key: Always perform the quench in an ice bath. Add the quenching solution slowly and portion-wise (or via a dropping funnel), monitoring the internal temperature if possible. The principle is to add the quencher at a rate that allows the cooling bath to effectively manage the heat generated.

Problem 3: My final product is contaminated with m-chlorobenzoic acid (the byproduct of m-CPBA).

• Likely Cause: The acidic byproduct was not fully removed during the aqueous workup. m-Chlorobenzoic acid has some solubility in common organic solvents.

• Solution: After the peroxide quench is complete and confirmed negative, perform one or two additional washes of the organic layer with a mild base. A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is ideal.[11][14] The bicarbonate will deprotonate the carboxylic acid, forming a salt that is highly soluble in the aqueous layer and can be easily separated.

Problem 4: My product yield is low, and I suspect the epoxide ring was opened.

• Likely Cause: The workup conditions were too harsh. Exposure to strong acid or base, or certain nucleophiles, can catalyze the hydrolysis or attack of the epoxide, leading to the corresponding diol or other byproducts.

• Solutions:

  • Control pH: Ensure your quenching solution is near neutral pH. After the quench, use a mild base like NaHCO₃ for washes, not strong bases like NaOH.

  • Choose a Non-Nucleophilic Quencher: Sodium metabisulfite is considered highly selective for reducing peroxides with minimal nucleophilic behavior.[14]

  • Minimize Workup Time: Do not let the reaction mixture sit for extended periods in acidic or basic aqueous solutions. Proceed through the extraction and drying steps efficiently.

Section 4: Standard Operating Protocols

Protocol 1: Quenching Residual Peroxides with Aqueous Sodium Sulfite

This protocol assumes the epoxidation was performed in an organic solvent like dichloromethane (DCM) or ethyl acetate.

• Cool the Reaction: Once the epoxidation is complete, place the reaction flask in a large ice-water bath and allow the contents to cool to 0-5 °C.

• Prepare Quenching Solution: Prepare a 10% (w/v) aqueous solution of sodium sulfite (Na₂SO₃).

• Slow Addition: With vigorous stirring, add the sodium sulfite solution to the reaction mixture slowly, in small portions. Causality Note: Slow addition is critical to control the exothermic nature of the quench.[13]

• Stir Vigorously: Allow the biphasic mixture to stir vigorously for at least 15-20 minutes after the addition is complete. This ensures complete contact between the peroxide in the organic layer and the sulfite in the aqueous layer.

• Perform Peroxide Test: Stop the stirring and allow the layers to separate briefly. Using a pipette, remove a drop of the lower aqueous layer and spot it on a strip of potassium iodide-starch paper.

• Analyze and Proceed:

  • Negative Test (No Color Change): The quench is complete. You can now proceed to the next step of your workup (e.g., washing with NaHCO₃).

  • Positive Test (Blue/Black Color): Residual peroxides are still present. Return the flask to the ice bath, resume stirring, and add another portion of the sodium sulfite solution. Repeat steps 4-6 until a negative test is achieved.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃, followed by brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

Protocol 2: Confirmatory Test for Residual Peroxides

• Obtain Sample: Dip a clean glass rod or pipette into the aqueous layer of the vigorously stirred, post-quench reaction mixture.

• Spot the Paper: Touch the glass rod to a strip of potassium iodide-starch test paper.

• Observe: An immediate formation of a dark blue, purple, or black color indicates the presence of oxidizing agents (peroxides). The absence of a color change within 30 seconds confirms their absence.

Section 5: Technical Deep Dive

Data Presentation: Comparison of Common Peroxide Quenching Agents

Quenching Agent	Chemical Formula	Typical Reaction	Pros	Cons
Sodium Sulfite	Na₂SO₃	R-OOH + SO₃²⁻ → R-OH + SO₄²⁻	Fast, effective, readily available, inexpensive.[1][15]	Can be nucleophilic under certain conditions.
Sodium Thiosulfate	Na₂S₂O₃	2R-OOH + S₂O₃²⁻ → 2R-OH + S₂O₆²⁻	Very effective, common lab reagent.[8][16]	Reaction can be complex and highly exothermic.[8][15]
Sodium Metabisulfite	Na₂S₂O₅	R-OOH + S₂O₅²⁻ → R-OH + 2SO₃	Highly selective for peroxides, considered less nucleophilic.[14]	Less common than sulfite or thiosulfate.
Dimethyl Sulfide (DMS)	(CH₃)₂S	R-OOH + (CH₃)₂S → R-OH + (CH₃)₂SO	Volatile byproduct (DMSO) can be easily removed.	Pungent, unpleasant odor; requires careful handling.
Ferrous Sulfate	FeSO₄	R-OOH + 2Fe²⁺ + 2H⁺ → R-OH + 2Fe³⁺ + H₂O	Effective for cleaning peroxide-forming solvents.[17][18]	Introduces metal ions which may need to be removed.

Visualization of Key Processes

References

• American Chemistry Council. (n.d.). SAFETY AND HANDLING OF ORGANIC PEROXIDES. Retrieved from [Link]

• Interchim. (2023, October 31). Removal of Peroxides From Organic Solvents Using Aluminum Oxide Sorbent. Retrieved from [Link]

• Das, K. G., & Varkey, T. J. (2008, December 15). Peroxide removal from organic solvents and vegetable oils. Journal of Environmental Science and Health, Part A, 20(8). Retrieved from [Link]

• Reddit. (2021, February 1). How does NaHSO3 quench H2O2? r/chemhelp. Retrieved from [Link]

• University of British Columbia. (2014, February 2). Guideline Handling and Removing Peroxides. Safety & Risk Services. Retrieved from [Link]

• European Organic Peroxide Safety Group. (n.d.). Safe Handling. Retrieved from [Link]

• Composites Manufacturing Magazine. (2022, February 10). Safe Storage and Handling of Organic Peroxides. Retrieved from [Link]

• HM Royal. (2024, November 19). Organic Peroxide Stability: Key Considerations for Safe Handling and Storage. Retrieved from [Link]

• Organic Syntheses. (2011). Org. Synth. 2011, 88, 342. Retrieved from [Link]

• Princeton University. (n.d.). Control and Safe Use of Peroxide Formers. Retrieved from [Link]

• University of Nebraska-Lincoln. (2022, November). Organic Peroxides Chemical Hazards & Risk Minimization. EHS SOP. Retrieved from [Link]

• Lawrence Berkeley National Laboratory. (2025, November 13). Management of Peroxide-Forming Organic Solvents. Environment, Health, and Safety. Retrieved from [Link]

• Venus Academy. (2018, March 31). mCPBA, H2O2, BPO - HOW TO USE AND QUENCH LABORATORY SAFETY TRICKS || Lab. YouTube. Retrieved from [Link]

• ResearchGate. (2020, August 14). I am having problems in removing m-cpba and its corresponding acid? Retrieved from [Link]

• Keen, O. S., et al. (2014). Disinfectant demand of sulfur based hydrogen peroxide quenching intermediates after ultraviolet advanced oxidation of drinking water.

• Master Organic Chemistry. (2025, December 12). m-Chloroperoxybenzoic Acid (m-CPBA) For The Epoxidation of Alkenes. Retrieved from [Link]

• Kim, H. Y., et al. (2014). Dimethyl sulfoxide elevates hydrogen peroxide-mediated cell death in Saccharomyces cerevisiae by inhibiting the antioxidant function of methionine sulfoxide reductase A. Molecules and Cells, 37(9), 672-678.
• Google Patents. (n.d.). WO2007042175A1 - Peroxide decomposition catalyst.
• Wilson, N. M., et al. (2018). Active sites and mechanisms for H2O2 decomposition over Pd catalysts. Proceedings of the National Academy of Sciences, 115(22), 5672-5677.

• PubMed. (2014, August 15). Investigation of the toxicity of common oxidants used in advanced oxidation processes and their quenching agents. Retrieved from [Link]

• ResearchGate. (2014, May 1). How can I stop the over-oxidation of alcohol to ketone when mCPBA (m-chloroperoxybenzoic acid) is used as an oxidant? Retrieved from [Link]

• CBI Pro-Akademia. (n.d.). Decomposition of hydrogen peroxide - kinetics and review of chosen catalysts. Retrieved from [Link]

• ReAgent. (2024, May 16). The Decomposition of Hydrogen Peroxide. The Chemistry Blog. Retrieved from [Link]

• IHE Delft repository. (n.d.). Appendix C: Quenching of residual hydrogen peroxide with sodium sulphite (Na2SO3). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of epoxides. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Sodium thiosulfate – Knowledge and References. Retrieved from [Link]

• Journal of the Chemical Society, Faraday Transactions. (1995). Kinetics and mechanism of the oxidation of dimethyl sulfide by hydroperoxides in aqueous medium. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogen peroxide. Retrieved from [Link]

• ResearchGate. (2025, August 7). Evaluation of Hydrogen Peroxide Chemical Quenching Agents following an Advanced Oxidation Process. Retrieved from [Link]

• ResearchGate. (2025, August 10). Optimal methods for quenching H2O2 residuals prior to UFC testing. Retrieved from [Link]

• Atmospheric Chemistry and Physics. (2024, January 30). Chamber studies of OH + dimethyl sulfoxide and dimethyl disulfide: insights into the dimethyl sulfide oxidation mechanism. Retrieved from [Link]

• MDPI. (n.d.). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Retrieved from [Link]

• Google Patents. (n.d.). CN101538480A - Method for removing dimethyl disulfide through oxidation.

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• Google Patents. (n.d.). US20050222440A1 - Catalytic process for the preparation of epoxides from alkenes.

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Enhancing enantioselectivity in asymmetric epoxidation of 3-methylstyrene

Technical Support Center: Asymmetric Epoxidation of 3-Methylstyrene

Welcome to the technical support center for the asymmetric epoxidation of 3-methylstyrene. This guide is designed for researchers, chemists, and process development professionals who are aiming to achieve high enantioselectivity in their synthesis of chiral epoxides. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounding our advice in mechanistic principles and field-proven experience.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge and common inquiries when setting up the asymmetric epoxidation of 3-methylstyrene.

Q1: What are the most reliable catalytic systems for the asymmetric epoxidation of styrene derivatives like 3-methylstyrene?

A1: For unfunctionalized olefins such as 3-methylstyrene, two main classes of catalysts have consistently demonstrated high efficacy:

• Manganese (III)-salen Complexes (Jacobsen-Katsuki Epoxidation): This is arguably the most robust and widely used system.[1][2] The catalyst, typically (R,R)- or (S,S)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino-manganese(III) chloride, offers excellent enantioselectivity for cis-disubstituted and certain terminal olefins.[1][2][3] Its stereoselectivity arises from a C₂-symmetric chiral ligand that creates a highly controlled steric environment around the active manganese-oxo species.[2]

• Chiral Dioxiranes (Generated in situ from Ketones): Systems using a chiral ketone catalyst (e.g., fructose-derived ketones) and a stoichiometric oxidant like Oxone (potassium peroxymonosulfate) can achieve high enantioselectivity (up to 93% ee) for styrenes.[4][5][6] This method is powerful, though sometimes more sensitive to reaction conditions than the Mn-salen systems.

While other systems like chiral porphyrins exist, the Jacobsen-Katsuki catalyst is the recommended starting point for its reliability and extensive documentation.[4][7]

Q2: I'm setting up my first reaction. What are typical starting conditions for a Jacobsen-Katsuki epoxidation of 3-methylstyrene?

A2: A reliable starting point is crucial. The following protocol is a standard, well-vetted procedure that can be optimized further.

Protocol: General Procedure for Jacobsen-Katsuki Epoxidation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylstyrene (1.0 mmol) and the (R,R)-Jacobsen's catalyst (0.02-0.05 mmol, 2-5 mol%) in a suitable solvent like dichloromethane (CH₂Cl₂) (5-10 mL).

• Addition of Co-catalyst (Optional but Recommended): Add an axial ligand such as 4-phenylpyridine N-oxide (PPNO) or N-methylmorpholine N-oxide (NMO) (0.2-0.5 mmol, 20-50 mol%). This often improves catalyst stability and turnover.[3][8]

• Cooling: Cool the solution to 0 °C in an ice-water bath. Lower temperatures generally lead to higher enantioselectivity.[9]

• Oxidant Addition: Slowly add a buffered solution of sodium hypochlorite (NaOCl, commercial bleach, ~0.55 M, 1.5-2.0 mmol) over 1-2 hours using a syringe pump. It is critical to buffer the bleach to a pH of ~11.3 with 0.05 M Na₂HPO₄ and 1 M NaOH to prevent catalyst degradation.[10]

• Reaction Monitoring: Stir the biphasic mixture vigorously at 0 °C. Monitor the reaction progress by TLC or GC analysis. The reaction is typically complete within 2-6 hours.

• Workup: Once the starting material is consumed, separate the organic layer. Wash the organic phase with saturated aqueous Na₂SO₃ (to quench excess oxidant), followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude epoxide via flash column chromatography on silica gel. Determine the enantiomeric excess (% ee) using chiral GC or HPLC.

Q3: Why is an axial ligand or co-catalyst like N-methylmorpholine N-oxide (NMO) used?

A3: The addition of a Lewis basic axial ligand like NMO or a pyridine N-oxide derivative serves multiple critical functions. Mechanistically, it coordinates to the manganese center, which can stabilize the highly reactive Mn(V)=O intermediate responsible for oxygen transfer.[3][11] This stabilization can prevent catalyst dimerization or other deactivation pathways. Furthermore, these co-catalysts can increase the reaction rate and, in some cases, improve enantioselectivity.[3] For the epoxidation of indene, it was shown that 4-(3-phenylpropyl)pyridine N-oxide (P3NO) helps transport the active oxidant (HOCl) into the organic phase, thereby accelerating the turnover-limiting step of the catalytic cycle.[8]

Part 2: Troubleshooting Guide

This section addresses specific problems you might encounter and provides a logical framework for resolving them.

Problem 1: Low Enantioselectivity (<80% ee)

This is the most common issue. Several factors can compromise the stereochemical control of the reaction.

Potential Cause 1: Reaction Temperature is Too High.

• Explanation: Enantioselectivity in asymmetric catalysis is a result of the difference in activation energies (ΔΔG‡) between the pathways leading to the two enantiomers. Lowering the temperature amplifies this energy difference, favoring the lower-energy transition state and thus increasing the enantiomeric excess.[9] For many Mn-salen catalyzed epoxidations, moving from room temperature to 0 °C or even -20 °C can dramatically improve the % ee.[9]

• Solution:

  • Ensure your cooling bath is maintained consistently at the target temperature (e.g., 0 °C).

  • If ee is still suboptimal, attempt the reaction at a lower temperature, such as -20 °C or -40 °C. You may need to switch to a solvent with a lower freezing point, such as chloroform.

  • Be aware that lower temperatures will decrease the reaction rate, so extended reaction times may be necessary.

Potential Cause 2: Inappropriate Solvent Choice.

• Explanation: The solvent can influence the catalyst's conformation and the geometry of the transition state. Non-coordinating solvents like dichloromethane (CH₂Cl₂) or chloroform are generally preferred. More coordinating solvents like THF or acetonitrile can compete for coordination sites on the manganese center, potentially disrupting the carefully organized chiral environment.

• Solution:

  • If you are not using CH₂Cl₂, switch to it as your default solvent.

  • If solubility is an issue, test other non-coordinating solvents like 1,2-dichloroethane or toluene. Avoid highly polar, coordinating solvents.

Potential Cause 3: Oxidant Quality or pH.

• Explanation: The pH of the oxidant solution is critical. For NaOCl (bleach), a pH outside the optimal range of 9.5-11.5 can lead to catalyst decomposition, generating achiral manganese species that produce racemic epoxide. An unbuffered solution can drop in pH as the reaction proceeds, accelerating this degradation.

• Solution:

  • Always use freshly purchased commercial bleach.

  • Crucially, buffer the bleach solution to pH ~11.3 using Na₂HPO₄/NaOH just before use. [10]

  • Alternatively, consider other terminal oxidants. The combination of m-chloroperoxybenzoic acid (m-CPBA) with NMO can be performed under anhydrous conditions at temperatures as low as -78 °C, which often yields significant improvements in enantioselectivity for challenging substrates like styrene.[9][12]

Troubleshooting Flowchart: Low Enantioselectivity

Caption: Decision tree for troubleshooting low enantioselectivity.

Problem 2: Poor Reaction Conversion or Catalyst Decomposition

Low yields or a reaction that stalls can often be traced back to catalyst instability.

Potential Cause 1: Presence of Water (for anhydrous systems).

• Explanation: If using an anhydrous oxidant system like m-CPBA/NMO, trace amounts of water can hydrolyze the catalyst or interfere with the catalytic cycle.

• Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and reagents.

Potential Cause 2: Oxidant-Induced Catalyst Degradation.

• Explanation: The high oxidation potential of the terminal oxidant can, over time, lead to oxidative degradation of the chiral salen ligand. This is exacerbated by incorrect pH or high temperatures.

• Solution:

  • Add the oxidant slowly over a prolonged period (syringe pump is best) to keep its instantaneous concentration low.

  • Ensure vigorous stirring in biphasic systems (like with bleach) to maximize interfacial area and prevent localized high concentrations of oxidant.

  • The use of an axial ligand like PPNO or NMO is highly recommended as it has been shown to stabilize the catalyst.[8]

Potential Cause 3: Substrate Impurities.

• Explanation: Impurities in the 3-methylstyrene, such as peroxides or other easily oxidizable functional groups, can consume the oxidant or poison the catalyst.

• Solution: Purify the 3-methylstyrene by passing it through a short plug of basic alumina or by distillation immediately before use.

Part 3: Advanced Concepts & Data

The Role of Salen Ligand Electronics and Sterics

For researchers aiming to push enantioselectivity beyond standard levels, modifying the salen ligand itself is a key strategy. The electronic and steric properties of the substituents on the salicylaldehyde rings have a profound impact on the catalyst's performance.

• Electronic Effects: Electron-donating groups (e.g., -OMe, -tBu) at the 5,5'-positions of the salen ligand generally lead to higher enantioselectivity.[9] The mechanistic basis is that these groups stabilize the electron-deficient transition state, effectively influencing its position along the reaction coordinate to enhance stereochemical communication.[9]

• Steric Effects: Bulky groups at the 3,3'-positions (e.g., -tBu) are crucial. They create a chiral "pocket" that forces the incoming olefin to approach the manganese-oxo active site from a specific trajectory, thereby dictating the stereochemical outcome.

The table below summarizes the typical effects observed when modifying the standard Jacobsen's catalyst for styrene epoxidation.

Catalyst Modification	Typical Effect on % ee	Mechanistic Rationale
Lowering Temperature	Increase	Magnifies the energetic difference between diastereomeric transition states.[9]
Adding Axial Ligand (NMO)	Increase / Stabilize	Stabilizes Mn(V)=O intermediate; prevents catalyst deactivation.[3][8][11]
Electron-Donating Groups	Increase	Stabilizes the transition state, leading to a more favorable geometry for stereoselection.[9]
Electron-Withdrawing Groups	Decrease	Destabilizes the transition state, leading to lower enantiomeric induction.[9]
Increased 3,3'-Steric Bulk	Increase	Enhances the steric differentiation of the olefin's approach trajectories.

Visualizing the Catalytic Cycle

The following diagram illustrates the simplified catalytic cycle for the Jacobsen-Katsuki epoxidation, highlighting the key active species.

Caption: Simplified catalytic cycle of Jacobsen-Katsuki epoxidation.

References

• Hanson, J. (2001). Synthesis and Use of Jacobsen's Catalyst: Enantioselective Epoxidation in the Introductory Organic Laboratory. Journal of Chemical Education, 78(9), 1266. [Link]

• Wang, Z.-X., Tu, Y., Frohn, M., Zhang, J.-R., & Shi, Y. (2006). Effective Asymmetric Epoxidation of Styrenes by Chiral Dioxirane. The Journal of Organic Chemistry, 71(4), 1715-1717. [Link]

• Tu, Y., Wang, Z.-X., Frohn, M., He, M., Zhang, H., & Shi, Y. (2003). Highly enantioselective epoxidation of styrenes: Implication of an electronic effect on the competition between spiro and planar transition states. Proceedings of the National Academy of Sciences, 100(13), 7357-7361. [Link]

• Palucki, M., Pospisil, P. J., Zhang, W., & Jacobsen, E. N. (1998). The Mechanistic Basis for Electronic Effects on Enantioselectivity in the (salen)Mn(III)-Catalyzed Epoxidation Reaction. Journal of the American Chemical Society, 120(5), 948-954. [Link]

• Jacobsen, E. N., Zhang, W., Muci, A. R., Ecker, J. R., & Deng, L. (1991). Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. Journal of the American Chemical Society, 113(18), 7063-7064. [Link]

• Verdugo-Torres, B. D., Cubillos-Lobo, J. A., & Rojas-Sarmiento, H. A. (2018). Enantioselective epoxidation of styrene using in-situ generated dimethyldioxirane and dimeric homochiral Mn(III)-Schiff base complex catalyst. CT&F - Ciencia, Tecnología y Futuro, 7(2), 55-64. [Link]

• Hughes, D. L., Smith, G. B., Liu, J., Dezeny, G. C., Senanayake, C. H., Larsen, R. D., Verhoeven, T. R., & Reider, P. J. (1997). Mechanistic Study of the Jacobsen Asymmetric Epoxidation of Indene. The Journal of Organic Chemistry, 62(7), 2222-2229. [Link]

• Organic Chemistry Portal. Jacobsen-Katsuki Epoxidation. [Link]

• Wikipedia. Jacobsen epoxidation. [Link]

• Zhang, W., Loebach, J. L., Wilson, S. R., & Jacobsen, E. N. (1990). Enantioselective Epoxidation of Unfunctionalized Olefins Catalyzed by Salen Manganese Complexes. Journal of the American Chemical Society, 112(7), 2801–2803. [Link]

• Moreno, M. A. Enantioselective Epoxide Ring Opening of Styrene Oxide with Jacobsen's Salen(Co) Catalyst. [Link]

• Chaudhary, P., Yadav, G. D., Damodaran, K. K., & Singh, S. (2022). Synthesis of new chiral Mn(iii)–salen complexes as recoverable and reusable homogeneous catalysts for the asymmetric epoxidation of styrenes and chromenes. New Journal of Chemistry, 46(3), 1308-1318. [Link]

• Wipf Group. (2006). 9. Jacobsen-Katsuki Epoxidations. [Link]

• Palucki, M., Pospisil, P. J., & Jacobsen, E. N. (1994). Highly Enantioselective, Low-Temperature Epoxidation of Styrene. Journal of the American Chemical Society, 116(20), 9333-9334. [Link]

• OpenOChem Learn. Jacobsen epoxidation. [Link]

• Zhang, H., et al. (2005). Heterogeneous enantioselective epoxidation catalyzed by Mn(salen) complexes grafted onto mesoporous materials by phenoxy group. Journal of Molecular Catalysis A: Chemical, 238(1-2), 175-184. [Link]

• ResearchGate. (2019). Request PDF: The influence of axial ligands on the catalytic activity and enantioselectivity of salen‐Mn complexes in the asymmetric epoxidation. [Link]

• ResearchGate. (2016). (Salen)Mn(III) Catalyzed Asymmetric Epoxidation Reactions by Hydrogen Peroxide in Water: A Green Protocol. [Link]

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• 2. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
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• 4. pnas.org [pnas.org]
• 5. Effective asymmetric epoxidation of styrenes by chiral dioxirane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sci-hub.box [sci-hub.box]
• 8. Mechanistic Study of the Jacobsen Asymmetric Epoxidation of Indene - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Validation of 2-(3-Methylphenyl)oxirane

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and validation methodology for 2-(3-Methylphenyl)oxirane (also known as 3-methylstyrene oxide) using Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. In the absence of a publicly available, verified complete dataset for the target molecule, this guide establishes a robust validation framework through a detailed comparative analysis with structurally similar analogs: styrene oxide and 2-(4-methylphenyl)oxirane.

This document is designed to be a practical resource, explaining not just the expected data but the underlying principles that govern the spectral outcomes. By understanding the influence of the methyl group's position on the phenyl ring, researchers can confidently predict, interpret, and validate the spectroscopic data of 2-(3-Methylphenyl)oxirane.

The Imperative of Spectroscopic Validation

Predicted Spectroscopic Profile of 2-(3-Methylphenyl)oxirane

Based on fundamental principles of NMR and IR spectroscopy and analysis of its structural analogs, we can predict the key spectral features of 2-(3-Methylphenyl)oxirane.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be complex in the aromatic region due to the meta-substitution. The protons of the oxirane ring will appear in the aliphatic region, typically upfield.

• Aromatic Protons (Ar-H): Four distinct signals are expected in the aromatic region (approximately δ 7.0-7.3 ppm). The meta-substitution pattern breaks the symmetry seen in the para-substituted analog, leading to a more complex splitting pattern.

• Oxirane Protons:

  • The proton on the carbon adjacent to the phenyl ring (benzylic proton) will be a single peak, likely a triplet or a doublet of doublets, in the range of δ 3.8-4.0 ppm.

  • The two protons on the terminal carbon of the oxirane ring are diastereotopic, meaning they are chemically non-equivalent. Therefore, they should appear as two separate signals, each likely a doublet of doublets, in the range of δ 2.7-3.2 ppm.

• Methyl Protons (-CH₃): A sharp singlet corresponding to the three methyl protons will be present in the upfield region, around δ 2.3-2.4 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of unique carbon environments.

• Aromatic Carbons: Six distinct signals are expected in the downfield region (δ 120-140 ppm). The carbon bearing the methyl group and the carbon attached to the oxirane ring will have distinct chemical shifts from the other four aromatic carbons.

• Oxirane Carbons: Two signals in the range of δ 45-60 ppm will correspond to the two carbons of the epoxide ring.

• Methyl Carbon: A single peak in the upfield region (δ ~21 ppm) will represent the methyl group's carbon.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• C-H Stretching (Aromatic): Peaks above 3000 cm⁻¹ are characteristic of C-H bonds on the aromatic ring.

• C-H Stretching (Aliphatic): Peaks just below 3000 cm⁻¹ will correspond to the C-H bonds of the oxirane ring and the methyl group.

• C=C Stretching (Aromatic): Several sharp bands in the 1450-1600 cm⁻¹ region are indicative of the carbon-carbon double bonds within the phenyl ring.

• Oxirane Ring Vibrations: The characteristic "ring breathing" of the epoxide ring typically appears as a band around 1250 cm⁻¹. Asymmetric and symmetric ring deformations are expected in the 800-950 cm⁻¹ region.

• C-O Stretching: A moderate to strong band in the 1000-1300 cm⁻¹ region will be present due to the C-O single bonds of the ether functionality within the oxirane ring.

Comparative Spectroscopic Data: Styrene Oxide and 2-(4-Methylphenyl)oxirane

To provide a concrete basis for the validation of 2-(3-Methylphenyl)oxirane, the experimental data for its close structural analogs are presented below. This data is sourced from the Spectral Database for Organic Compounds (SDBS), a trusted and authoritative resource.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
Styrene Oxide	7.2-7.4 (m, 5H, Ar-H), 3.85 (dd, 1H, CH), 3.14 (dd, 1H, CH₂), 2.79 (dd, 1H, CH₂)	137.9, 128.5, 128.1, 125.5 (Ar-C), 52.3 (CH), 51.1 (CH₂)	3030 (Ar C-H), 2990 (Ali C-H), 1600, 1490 (Ar C=C), 1260 (epoxide ring), 910, 840 (epoxide ring)
2-(4-Methylphenyl)oxirane	7.1-7.3 (m, 4H, Ar-H), 3.8 (t, 1H, CH), 3.1 (dd, 1H, CH₂), 2.7 (dd, 1H, CH₂), 2.3 (s, 3H, CH₃)	137.5, 134.8, 129.2, 125.5 (Ar-C), 52.2 (CH), 51.0 (CH₂), 21.1 (CH₃)	3025 (Ar C-H), 2980 (Ali C-H), 1610, 1510 (Ar C=C), 1255 (epoxide ring), 900, 820 (epoxide ring)

Data sourced from the Spectral Database for Organic Compounds (SDBS).

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following standard operating procedures are recommended.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Materials:

• NMR spectrometer (300 MHz or higher recommended for better resolution)

• NMR tubes

• Deuterated solvent (e.g., CDCl₃)

• 2-(3-Methylphenyl)oxirane sample (5-10 mg)

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the 2-(3-Methylphenyl)oxirane sample in about 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS in a clean, dry NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-2 seconds, and 8-16 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (may range from hundreds to thousands).

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

  • Integrate the peaks in the ¹H spectrum.

  • Analyze the splitting patterns (multiplicity) and coupling constants.

FTIR Spectroscopy

Objective: To obtain a high-quality infrared spectrum to identify the functional groups present.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer with an ATR (Attenuated Total Reflectance) accessory.

• 2-(3-Methylphenyl)oxirane sample (a few drops).

• Solvent for cleaning (e.g., isopropanol).

Procedure:

• Background Spectrum: Record a background spectrum of the clean ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small drop of the liquid 2-(3-Methylphenyl)oxirane sample directly onto the ATR crystal.

• Spectrum Acquisition:

  • Acquire the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The typical spectral range is 4000-400 cm⁻¹.

• Data Processing:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Identify and label the major absorption bands.

Visualizing the Validation Workflow

The logical flow for validating the structure of 2-(3-Methylphenyl)oxirane using the comparative method is outlined below.

Caption: Workflow for the spectroscopic validation of 2-(3-Methylphenyl)oxirane.

Interpreting the Data: Causality and Scientific Integrity

The trustworthiness of spectroscopic validation lies in understanding the causal relationships between molecular structure and spectral output.

• NMR Chemical Shifts: The position of a signal (chemical shift) is determined by the electronic environment of the nucleus. The electronegative oxygen atom in the oxirane ring deshields the adjacent protons and carbons, causing their signals to appear at a lower field (higher ppm) than in a simple alkane. The aromatic ring's magnetic anisotropy further influences the chemical shifts of the oxirane protons. The position of the methyl group in the meta position on the phenyl ring will subtly alter the electronic distribution in the ring compared to the para position, leading to predictable small changes in the chemical shifts of the aromatic protons.

• NMR Splitting Patterns: The splitting of NMR signals (multiplicity) is a result of spin-spin coupling between neighboring, non-equivalent protons. The diastereotopic protons on the terminal oxirane carbon will couple to each other and to the benzylic proton, resulting in complex doublet of doublets patterns. Analyzing these coupling constants provides definitive proof of the connectivity within the molecule.

• IR Absorption Frequencies: The frequency of an IR absorption band corresponds to the energy required to excite a specific vibrational mode of a bond. The strained three-membered ring of the epoxide has characteristic vibrational modes that are distinct from those of a linear ether, providing a clear diagnostic tool. The C=C stretching vibrations of the aromatic ring are also highly characteristic and can be used to confirm its presence.

By cross-referencing the predicted data with the experimental data and the data from known analogs, a high degree of confidence in the structural assignment of 2-(3-Methylphenyl)oxirane can be achieved. This methodical approach, grounded in fundamental principles, ensures the scientific integrity of the validation process.

References

• Spectral Database for Organic Compounds (SDBS) , National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• PubChem Compound Summary for CID 152312, 2-(3-Methylphenyl)oxirane. National Center for Biotechnology Information. [Link][1]

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• 1. 2-(3-Methylphenyl)oxirane | C9H10O | CID 152312 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Styrene and its Metabolite, Styrene Oxide

This guide provides a comprehensive comparison of the cytotoxic effects of styrene and its primary metabolite, styrene-7,8-oxide (styrene oxide). Intended for researchers, scientists, and drug development professionals, this document delves into the mechanisms of toxicity, presents supporting experimental data, and outlines detailed protocols for assessing cytotoxicity.

Introduction: The Metabolic Activation of Styrene

Styrene, a widely used industrial chemical in the production of plastics and resins, is a known hazardous substance.[1] Human exposure can occur in both occupational and residential settings, as well as through food consumption.[2][3] The toxicity of styrene is intrinsically linked to its metabolism.[4] Upon entering the body, styrene is primarily metabolized by the cytochrome P450 monooxygenase system, particularly CYP2E1, to its highly reactive epoxide metabolite, styrene oxide.[3][5][6] This metabolic activation is a critical step, as styrene oxide is generally considered to be more toxic and genotoxic than its parent compound.[7][8][9][10] Styrene oxide is classified as a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC).[11]

The primary detoxification pathways for styrene oxide involve hydrolysis by microsomal epoxide hydrolase (mEH) to form styrene glycol, and conjugation with glutathione (GSH) catalyzed by glutathione S-transferases (GSTs).[12][13][14] These detoxification processes are crucial in mitigating the harmful effects of styrene oxide.

dot

Figure 1: Metabolic pathway of styrene.

Comparative Cytotoxicity: Styrene vs. Styrene Oxide

Experimental evidence consistently demonstrates that styrene oxide is significantly more cytotoxic and genotoxic than styrene. This is primarily due to the high reactivity of the epoxide group in styrene oxide, which allows it to covalently bind to cellular macromolecules such as DNA, RNA, and proteins, leading to cellular damage and mutations.[1]

A study on C2C12 myoblasts showed that while both styrene and styrene oxide exhibited no cytotoxic effects at concentrations of 10–100 μM in an MTT assay, styrene oxide at 50–100 μM significantly inhibited cell proliferation, whereas styrene did not.[7] Similarly, research on testicular Leydig cells revealed that styrene oxide induced nuclear fragmentation and apoptosis, while styrene exposure did not show these effects at any tested concentration.[2][3][15][16] These findings highlight that cytotoxicity-mediated cell death in Leydig cells is more susceptible to styrene-7,8-oxide than to styrene.[3][15]

Compound	Cell Line	Assay	Key Findings	Reference
Styrene	C2C12 Myoblasts	MTT	No significant cytotoxicity at 10-100 μM.	[7]
Styrene Oxide	C2C12 Myoblasts	MTT	No significant cytotoxicity at 10-100 μM, but inhibited cell proliferation at 50-100 μM.	[7]
Styrene	TM3 Leydig Cells	Hoechst Staining	No nuclear fragmentation observed.	[2][3][16]
Styrene Oxide	TM3 Leydig Cells	Hoechst Staining	Induced nuclear fragmentation.	[2][3][16]

Mechanisms of Styrene Oxide-Induced Cytotoxicity

The cytotoxic effects of styrene oxide are multifaceted and involve several key cellular processes:

• Genotoxicity and DNA Adduct Formation: Styrene oxide is a known genotoxic agent that can directly interact with DNA to form adducts, primarily at the N7-guanine position.[8][17] These DNA adducts can lead to mutations and chromosomal aberrations, contributing to its carcinogenic potential.[17][18][19] The formation of DNA adducts has been observed in various tissues in animal studies and in the blood cells of workers exposed to styrene.[17][20]

• Induction of Apoptosis: Styrene oxide has been shown to induce apoptosis in various cell lines. In neuronal PC12 cells, styrene oxide triggered a dose- and time-dependent apoptotic response, characterized by caspase-3 activation and modulation of the Bcl-2 family of proteins.[21][22] Similarly, in C2C12 myoblasts, styrene oxide induced the expression of cleaved caspase-3 and -9, indicating the involvement of the intrinsic apoptotic pathway.[7][23] In contrast, styrene treatment did not induce these apoptotic markers.[23] Studies in human neuroblastoma SK-N-MC cells and primary cultures of rat cerebellar granule cells also demonstrated that styrene oxide induces apoptotic morphology, chromatin condensation, and DNA fragmentation, accompanied by the activation of class II caspases.[24]

• Oxidative Stress: Exposure to styrene and styrene oxide can lead to oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defense mechanisms.[6][19] This can result in damage to lipids, proteins, and DNA.[6] Styrene oxide has been shown to deplete glutathione (GSH), a key cellular antioxidant.[10][19]

dot

Figure 2: Mechanisms of styrene oxide toxicity.

Experimental Protocols for Assessing Cytotoxicity

To evaluate and compare the cytotoxicity of styrene and styrene oxide, several in vitro assays are commonly employed. The following are detailed protocols for key experiments.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Treat the cells with various concentrations of styrene or styrene oxide (e.g., 10, 25, 50, 100 μM) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 μL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control.

dot

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• 20. DNA adducts of styrene-7,8-oxide in target and non-target organs for tumor induction in rat and mouse after repeated inhalation exposure to styrene - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Styrene 7,8-oxide induces caspase activation and regular DNA fragmentation in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Enantiomeric Excess Determination of Chiral 2-(3-Methylphenyl)oxirane

For: Researchers, scientists, and drug development professionals involved in asymmetric synthesis and chiral analysis.

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess (ee) of chiral 2-(3-methylphenyl)oxirane, a key intermediate in the synthesis of various pharmaceutical compounds. The selection of an appropriate analytical method is critical for accurate stereochemical assignment and for ensuring the efficacy and safety of the final product. We will explore the methodologies of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, offering insights into the principles, experimental design, and comparative performance of each.

Introduction: The Significance of Chiral Purity

The biological activity of chiral molecules is often highly dependent on their stereochemistry. One enantiomer may exhibit desired therapeutic effects, while the other could be inactive or even toxic. Consequently, the precise determination of enantiomeric excess is a cornerstone of modern drug development and asymmetric synthesis. 2-(3-Methylphenyl)oxirane, also known as 3-methylstyrene oxide, presents a common challenge for chiral analysis due to the structural similarity of its enantiomers. This guide delves into the practical aspects of three principal analytical techniques to provide a framework for method selection and optimization.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most widely used technique for the enantiomeric separation of non-volatile or thermally labile compounds. The method relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Principle of Separation

The separation mechanism in chiral HPLC is based on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The stability of these complexes differs, causing one enantiomer to be retained longer on the column than the other, thus enabling their separation and quantification. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for a broad range of chiral compounds, including epoxides.

Experimental Protocol: A Step-by-Step Guide

• Column Selection: A polysaccharide-based chiral stationary phase is the primary choice. Columns such as those packed with cellulose tris(3,5-dimethylphenylcarbamate) or amylose tris(3,5-dimethylphenylcarbamate) are excellent starting points.

• Mobile Phase Preparation: The mobile phase typically consists of a mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The ratio of these solvents is a critical parameter for optimizing the separation. A common starting point is a 90:10 (v/v) mixture of hexane and isopropanol.

• Instrumentation Setup:

  • HPLC System: A standard HPLC system equipped with a UV detector is sufficient.

  • Column: A chiral column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Flow Rate: Typically set between 0.5 and 1.5 mL/min.

  • Detection Wavelength: 254 nm is a suitable wavelength for detecting the phenyl group in the analyte.

  • Column Temperature: Maintained at a constant temperature, usually 25 °C, to ensure reproducibility.

• Sample Preparation: Dissolve a small amount of the 2-(3-methylphenyl)oxirane sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject a small volume (e.g., 10 µL) of the sample onto the column and record the chromatogram. The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100, where A1 and A2 are the areas of the two enantiomer peaks.

Workflow for Chiral HPLC Analysis

Caption: Workflow for ee determination by Chiral HPLC.

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the separation of volatile and thermally stable chiral compounds. The separation is achieved using a chiral stationary phase coated on the inner wall of a capillary column.

Principle of Separation

Similar to chiral HPLC, the separation in chiral GC is based on the differential interaction between the enantiomers and the CSP. For epoxides like 2-(3-methylphenyl)oxirane, cyclodextrin derivatives are commonly used as chiral selectors. These cyclodextrin-based CSPs form transient diastereomeric inclusion complexes with the enantiomers, with the stability of these complexes dictating the retention time.

Experimental Protocol: A Step-by-Step Guide

• Column Selection: A capillary column coated with a cyclodextrin-based chiral stationary phase is recommended. Modified β-cyclodextrins are often effective for separating aromatic epoxides.

• Instrumentation Setup:

  • GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID) is standard.

  • Column: A chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium or hydrogen at a constant flow or pressure.

  • Injector Temperature: Typically set to 250 °C.

  • Detector Temperature: Typically set to 250 °C.

  • Oven Temperature Program: A temperature gradient is often necessary to achieve good separation and peak shape. A starting point could be: hold at 100 °C for 1 minute, then ramp to 150 °C at 5 °C/min.

• Sample Preparation: Dilute the 2-(3-methylphenyl)oxirane sample in a volatile organic solvent such as dichloromethane or hexane to a concentration of approximately 1 mg/mL.

• Analysis: Inject a small volume (e.g., 1 µL) of the sample into the GC. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.

Workflow for Chiral GC Analysis

Caption: Workflow for ee determination by Chiral GC.

NMR Spectroscopy with Chiral Shift Reagents

NMR spectroscopy can also be used to determine enantiomeric excess through the use of chiral shift reagents (CSRs) or chiral solvating agents (CSAs). These agents interact with the enantiomers to form diastereomeric complexes that have distinct NMR spectra.

Principle of Differentiation

When a chiral shift reagent, typically a lanthanide complex, is added to a solution of a chiral compound, it coordinates with the enantiomers to form diastereomeric complexes. This coordination induces changes in the chemical shifts of the protons near the coordination site. Because the diastereomeric complexes are different, the induced shifts for the protons of the two enantiomers are also different, leading to the splitting of signals in the NMR spectrum. The ratio of the integrals of these separated signals corresponds to the enantiomeric ratio.

Experimental Protocol: A Step-by-Step Guide

• Reagent Selection: Europium(III) or Ytterbium(III) complexes with chiral ligands, such as Eu(hfc)₃ (Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)), are common chiral shift reagents.

• Sample Preparation:

  • Dissolve a precise amount of the 2-(3-methylphenyl)oxirane sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum of the sample alone.

  • Add small, incremental amounts of the chiral shift reagent to the NMR tube and acquire a spectrum after each addition.

• Analysis:

  • Monitor the ¹H NMR spectrum for the separation of one or more proton signals into two distinct signals, corresponding to the two enantiomers.

  • Once sufficient separation is achieved, carefully integrate the two signals.

  • The enantiomeric excess is calculated from the integral values (I1 and I2) of the separated signals: ee (%) = |(I1 - I2) / (I1 + I2)| * 100.

Logical Flow for NMR Analysis

Caption: Logical flow for ee determination by NMR with a CSR.

Comparative Analysis

The choice of method for determining the enantiomeric excess of 2-(3-methylphenyl)oxirane depends on several factors, including the required accuracy, sample throughput, and available instrumentation.

Feature	Chiral HPLC	Chiral GC	NMR with CSR
Principle	Differential interaction with a chiral stationary phase	Differential interaction with a chiral stationary phase	Formation of diastereomeric complexes with a chiral shift reagent
Instrumentation	HPLC with UV detector	GC with FID	NMR Spectrometer
Sample Volatility	Not required	Required	Not required
Throughput	High	High	Low to medium
Sensitivity	High	Very High	Low
Precision & Accuracy	High	High	Moderate
Method Development	Can be time-consuming	Can be time-consuming	Relatively fast
Non-destructive	Yes (can collect fractions)	No	Yes
Best Suited For	Routine quality control, high-throughput screening	Volatile and thermally stable compounds	Structural confirmation, when chromatographic methods fail

Conclusion and Recommendations

For the routine and accurate determination of the enantiomeric excess of 2-(3-methylphenyl)oxirane, Chiral HPLC is often the method of choice due to its robustness, high precision, and applicability to a wide range of compounds without the need for derivatization. Chiral GC is an excellent alternative if the analyte is sufficiently volatile and thermally stable, often providing high resolution and sensitivity. NMR spectroscopy with chiral shift reagents is a valuable tool for orthogonal verification and can be particularly useful during methods development or when a non-destructive analysis is required. However, its lower sensitivity and potential for lower accuracy compared to chromatographic methods make it less suitable for high-throughput applications.

Ultimately, the selection of the most appropriate technique should be guided by the specific requirements of the analysis and the resources available in the laboratory. For regulatory submissions and quality control in a pharmaceutical setting, validated chromatographic methods like HPLC or GC are the industry standard.

References

• A Practical Guide to Chiral Separations by Liquid Chrom

  • Source: G. Subramanian, Wiley-VCH.

  • URL: [Link]

• Chiral Separations by Gas Chrom

  • Source: V.

  • URL: [Link]

• Enantiomeric excess determin

  • Source: D. S. Fulmer, et al., Organometallics.

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A Senior Application Scientist's Guide to Catalytic Systems for the Synthesis of Substituted Styrene Oxides

Published on: January 16, 2026

Introduction: The Significance of Substituted Styrene Oxides

Substituted styrene oxides are pivotal chiral building blocks in the synthesis of a wide array of pharmaceuticals and fine chemicals. Their inherent reactivity, driven by the strained epoxide ring, allows for diverse and stereospecific transformations, making them invaluable intermediates in the construction of complex molecular architectures. The enantiopurity of these epoxides is often critical to the biological activity and safety of the final active pharmaceutical ingredient. Consequently, the development of efficient and highly selective catalytic systems for their synthesis is a paramount objective in modern organic chemistry and drug development.

This guide provides a comparative analysis of the leading catalytic systems for the synthesis of substituted styrene oxides. We will delve into the mechanistic nuances, practical advantages, and limitations of homogeneous, heterogeneous, and biocatalytic approaches. This objective comparison, supported by experimental data, aims to equip researchers, scientists, and drug development professionals with the critical information needed to select the most appropriate catalytic strategy for their specific synthetic challenges.

Comparative Analysis of Catalytic Systems

The epoxidation of substituted styrenes can be achieved through a variety of catalytic methods, each with its own distinct characteristics. The choice of catalyst profoundly influences the reaction's efficiency, stereoselectivity, substrate scope, and scalability. Here, we compare the performance of prominent catalytic systems, including metalloporphyrins, metal-salen complexes (such as Jacobsen's catalyst), and enzymatic systems.

Homogeneous Catalysis: Precision in Solution

Homogeneous catalysts, being in the same phase as the reactants, often exhibit high activity and selectivity due to the well-defined nature of their active sites.

Inspired by the activity of cytochrome P450 enzymes, synthetic metalloporphyrins, particularly those of iron and manganese, have emerged as powerful catalysts for olefin epoxidation.[1][2] The catalytic cycle typically involves the formation of a high-valent metal-oxo species, which then transfers an oxygen atom to the alkene. The steric and electronic properties of the porphyrin ligand can be fine-tuned to modulate the catalyst's reactivity and selectivity.[3] While early systems showed low enantioselectivities, the development of chiral "picket-fence" and "strapped" porphyrins has led to significant improvements.[4] For instance, chiral iron porphyrin complexes have been reported to catalyze the epoxidation of styrene with high enantiomeric excess (>97% ee) and impressive turnover numbers (>16000) using iodosylbenzene as the oxidant.[4]

The Jacobsen-Katsuki epoxidation, utilizing a chiral manganese-salen complex, is a landmark achievement in asymmetric catalysis.[5] This system is particularly effective for the enantioselective epoxidation of cis-disubstituted and trisubstituted olefins.[4][6] While its application to terminal olefins like styrene can sometimes result in lower enantioselectivities at room temperature, these can often be improved by conducting the reaction at lower temperatures.[4][7] For example, the Jacobsen catalyst has been reported to provide (R)-styrene oxide with 57% ee at 5 °C, which increases to 86% ee at -78 °C.[4][7] The catalyst's versatility extends to various substituted styrenes, making it a valuable tool in the synthetic chemist's arsenal.[6][8]

Heterogeneous Catalysis: Bridging Performance and Practicality

Heterogeneous catalysts, existing in a different phase from the reactants, offer significant practical advantages, including ease of separation from the reaction mixture, recyclability, and improved stability.[9][10] This makes them particularly attractive for industrial-scale applications.

Various solid supports, such as silica, zeolites, metal-organic frameworks (MOFs), and polymers, have been employed to immobilize homogeneous catalysts like metalloporphyrins and salen complexes.[1][10] Immobilization can sometimes influence the catalyst's activity and selectivity, and care must be taken to minimize leaching of the active metal species.[1] Recent research has focused on developing robust heterogeneous catalysts that maintain high performance over multiple reaction cycles. For instance, manganese complexes supported on mesoporous silica have shown high conversions and selectivities in the epoxidation of styrene using hydrogen peroxide as a green oxidant.[9]

Biocatalysis: Nature's Approach to Precision Oxidation

Biocatalysis offers an environmentally benign and often highly selective alternative to traditional chemical catalysis. Enzymes can operate under mild reaction conditions (ambient temperature and pressure, neutral pH) and often exhibit exquisite chemo-, regio-, and stereoselectivity.[5]

Cytochrome P450 monooxygenases are nature's primary tool for oxidative metabolism. These heme-containing enzymes can catalyze the epoxidation of a wide range of substrates with high selectivity.[5][11] Styrene monooxygenases (SMOs), a subclass of P450 enzymes, are particularly efficient in converting styrene to styrene oxide.[12] Natural SMOs typically produce (S)-styrene oxide with excellent enantiomeric excess (>99% ee).[7] Through protein engineering, the enantioselectivity of P450 enzymes can be altered. For instance, engineered P450BM3 peroxygenases have been developed to produce (R)-styrene oxide with up to 99% ee and high turnover numbers.[11][13] These enzymatic systems can also be applied to a range of substituted styrenes.[11][14]

Lipases, typically known for their hydrolytic activity, can exhibit promiscuous activity in catalyzing epoxidation reactions.[15][16] The mechanism involves the lipase-mediated formation of a peroxy acid from a carboxylic acid and hydrogen peroxide, which then acts as the in situ oxidant for the alkene.[15][17] This chemo-enzymatic approach offers a greener alternative to the use of pre-formed peroxy acids. Systems using immobilized lipases, such as Novozym 435, have demonstrated high yields (83-98%) for the epoxidation of various alkenes, including styrene, in environmentally friendly solvents like supercritical carbon dioxide.[18] While typically not enantioselective, the mild conditions and broad substrate scope make this a valuable method for the synthesis of racemic epoxides.

Performance Data Summary

To facilitate a direct comparison, the following tables summarize the performance of various catalytic systems for the epoxidation of styrene and its substituted derivatives.

Table 1: Catalytic Performance in the Epoxidation of Styrene

Catalyst System	Specific Catalyst	Oxidant	Solvent	Temp. (°C)	Yield (%)	ee (%)	TON	Reference(s)
Homogeneous
Metalloporphyrin	Chiral Iron Porphyrin	PhIO	Various	RT	High	>97 (S)	>16000	[4]
Jacobsen's Cat.	(R,R)-Mn(salen)Cl	NaOCl	CH₂Cl₂	0	85	88 (R)	>100	[8]
Jacobsen's Cat.	(R,R)-Mn(salen)Cl	m-CPBA	CH₂Cl₂	-78	-	86 (R)	~40	[4][7]
Heterogeneous
Supported Mn	Mn₀.₁Cu₀.₉-MOF	H₂O₂	-	0	90.2	-	-	[9]
Biocatalytic
P450 Monooxygenase	Engineered P450BM3	H₂O₂	Buffer	4	High	99 (R)	up to 4350	[11]
Styrene Monooxygenase	SMO from Pseudomonas sp.	O₂/NADH	Biphasic	30	~65	>99 (S)	High	[12]
Lipase	Novozym 435	H₂O₂/n-caprylic acid	scCO₂	40	95	Racemic	-	[18]

Table 2: Catalytic Performance in the Epoxidation of Substituted Styrenes

Substrate	Catalyst System	Specific Catalyst	Oxidant	Yield (%)	ee (%)	Product Configuration	Reference(s)
p-Chlorostyrene	P450 Monooxygenase	Engineered P450BM3	H₂O₂	High	99	R	[11]
o-Chlorostyrene	P450 Monooxygenase	Engineered P450BM3	H₂O₂	High	95	R	[11]
p-Fluorostyrene	P450 Monooxygenase	Engineered P450BM3	H₂O₂	High	98	R	[11]
2-Chlorostyrene	Jacobsen-Katsuki	(R,R)-Mn(salen)Cl	NaOCl	85	88	-	[8]
α-Methylstyrene	Jacobsen's Cat.	(R,R)-Mn(salen)Cl	NaOCl	-	-	-	[19][20]

Experimental Protocols

Detailed, step-by-step methodologies for key catalytic systems are provided below to ensure reproducibility and facilitate direct comparison.

Protocol 1: Enantioselective Epoxidation of Styrene using Jacobsen's Catalyst

This protocol describes the epoxidation of styrene using (R,R)-Jacobsen's catalyst to yield (R)-styrene oxide.

Materials:

• (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride (Jacobsen's catalyst)

• Styrene

• Commercial bleach (e.g., Clorox, ~0.55 M in NaOCl)

• 0.05 M Na₂HPO₄ solution

• 1 M NaOH solution

• Dichloromethane (CH₂Cl₂)

• Heptane

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, combine 12.5 mL of commercial bleach and 5 mL of 0.05 M Na₂HPO₄ solution.

• Adjust the pH of the buffered bleach solution to 11.3 by the dropwise addition of 1 M NaOH.

• In a separate flask, dissolve the desired amount of styrene and 5-10 mol% of Jacobsen's catalyst in dichloromethane.

• Add the buffered bleach solution to the dichloromethane solution of styrene and catalyst.

• Stir the biphasic mixture vigorously at room temperature (or cooled in an ice bath for improved enantioselectivity) for the desired reaction time (typically 1-4 hours). Monitor the reaction progress by TLC.

• Upon completion, transfer the reaction mixture to a separatory funnel.

• Separate the organic layer, and wash it sequentially with water and saturated aqueous NaCl solution.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a heptane/dichloromethane gradient) to obtain the pure styrene oxide.

• Determine the yield and enantiomeric excess (by chiral GC or HPLC analysis).[21][22]

Protocol 2: Biocatalytic Epoxidation of Styrene using Engineered P450 Peroxygenase

This protocol is based on the use of whole E. coli cells expressing an engineered variant of P450BM3 for the (R)-enantioselective epoxidation of styrene.

Materials:

• Recombinant E. coli cells expressing the engineered P450BM3 variant.

• Phosphate buffer (e.g., 100 mM, pH 8.0)

• Styrene

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• Dual-functional small molecule (DFSM), if required by the specific enzyme variant[11]

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Cultivate the recombinant E. coli cells under appropriate conditions to induce the expression of the P450 enzyme.

• Harvest the cells by centrifugation and resuspend them in the phosphate buffer to a desired cell density.

• In a reaction vessel, combine the cell suspension, styrene (e.g., 4 mM), and the DFSM (if applicable, e.g., 2 mM).

• Initiate the reaction by the dropwise addition of H₂O₂ (e.g., to a final concentration of 20-80 mM) while maintaining the desired reaction temperature (e.g., 4 °C or 25 °C).

• Incubate the reaction mixture with shaking for a specified period (e.g., 30 minutes to several hours).

• Stop the reaction and extract the product by adding an equal volume of an organic solvent (e.g., ethyl acetate) and vortexing.

• Separate the organic phase by centrifugation.

• Analyze the organic extract by chiral GC to determine the conversion and enantiomeric excess of the styrene oxide.[11][14]

Visualizing the Catalytic Processes

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Reaction Mechanism and Experimental Workflow

Caption: Generalized experimental workflow for the catalytic epoxidation of substituted styrenes.

Caption: Simplified catalytic cycles for metalloporphyrin/salen and P450 monooxygenase systems.

Conclusion and Future Outlook

The synthesis of substituted styrene oxides is a field rich with diverse and powerful catalytic methodologies. Homogeneous catalysts like chiral metalloporphyrins and Jacobsen's catalyst offer high levels of enantioselectivity and are invaluable for laboratory-scale synthesis. The primary challenge remains in their separation and reuse, which heterogeneous systems aim to address. Heterogenization of these catalysts is a promising avenue, although maintaining high activity and preventing leaching are ongoing areas of research.

Biocatalysis, particularly with engineered P450 monooxygenases, stands out for its exceptional selectivity and environmentally benign reaction conditions. The ability to tune enzyme selectivity through protein engineering opens up exciting possibilities for accessing a wider range of enantioenriched epoxides. While scalability and cofactor regeneration can be hurdles for enzymatic systems, whole-cell biocatalysis provides a practical solution for many applications.

The selection of an optimal catalytic system is ultimately dependent on the specific requirements of the synthesis, including the desired enantiomer, the scale of the reaction, cost considerations, and environmental impact. For high enantiopurity on a laboratory scale, a chiral homogeneous catalyst or an engineered enzyme may be the preferred choice. For larger-scale industrial processes, the development of robust and recyclable heterogeneous catalysts or efficient whole-cell biocatalytic systems will be crucial. Future research will likely focus on the development of more sustainable catalytic systems that combine the high selectivity of homogeneous catalysts with the practical advantages of heterogeneous and biocatalytic approaches.

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• Experiment #3: Asymmetric Synthesis – Use of a Chiral Manganese Catalyst for the Enantioselective Epoxidation of Alkenes. University of Wisconsin-Madison, N.D.
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• comparison of different catalysts for styrene epoxid
• Peroxygenase‐Catalysed Epoxidation of Styrene Derivatives in Neat Reaction Media.
• Enantioselective Epoxidation of 1,2- Dihydronapthalene and Styrene By Use of Jacobsen's C

• Enabling highly ( R )-enantioselective epoxidation of styrene by engineering unique non-natural P450 peroxygenases. RSC Publishing, 2021. [Link]

• Enabling Highly (R)-Enantioselective Epoxidation of Styrene by Engineering Unique Non-Natural P450 Peroxygenases.
• Recent Investigation on Epoxidation of Styrene with Hydrogen Peroxide by Heterogeneous Catalysis.

• Enabling highly (R)-enantioselective epoxidation of styrene by engineering unique non-natural P450 peroxygenases. Chemical Science, 2021. [Link]

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A Comparative Guide to the Reactivity of Ortho, Meta, and Para Methylstyrene Oxides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Influence of a Methyl Group

Styrene oxides are valuable intermediates in organic synthesis, serving as precursors to a wide array of functionalized molecules, including pharmaceuticals and agrochemicals. The reactivity of the epoxide ring is highly sensitive to the electronic and steric nature of substituents on the aromatic ring. This guide focuses on the nuanced yet significant differences in reactivity imparted by a single methyl group at the ortho, para, and meta positions of the styrene oxide phenyl ring. Understanding these differences is crucial for predicting and controlling the regioselectivity and rate of ring-opening reactions, which are fundamental to their synthetic utility.

The position of the methyl group—an electron-donating substituent—alters the electron density distribution within the molecule and presents varying degrees of steric hindrance to incoming nucleophiles or activating species. These factors collectively dictate the kinetic and thermodynamic landscape of reactions involving the epoxide ring.

The Foundation of Reactivity: Electronic and Steric Effects

The reactivity of substituted styrene oxides is governed by a delicate interplay of electronic and steric effects. The methyl group, being weakly electron-donating, influences the stability of carbocationic intermediates that can form during acid-catalyzed ring-opening reactions.

• Electronic Effects : The methyl group can donate electron density to the aromatic ring through an inductive effect and hyperconjugation. This donation is most pronounced when the methyl group is at the ortho or para position, as it can effectively stabilize a positive charge developed at the benzylic carbon during the transition state of the ring-opening.[1][2] In contrast, a meta methyl group has a less significant electronic influence on the benzylic position.[3]

• Steric Effects : The steric bulk of the methyl group can hinder the approach of a nucleophile. This effect is most prominent for the ortho isomer, where the methyl group is in close proximity to the epoxide ring. For the meta and para isomers, steric hindrance from the methyl group is generally considered minimal.[3]

The following diagram illustrates the general mechanism of acid-catalyzed epoxide ring-opening, highlighting the formation of a carbocation-like transition state.

Figure 1: General mechanism of acid-catalyzed epoxide ring-opening.

Comparative Reactivity Analysis

The positional isomerism of the methyl group leads to distinct reactivity profiles for ortho-, meta-, and para-methylstyrene oxides. This section compares their behavior in key reaction types, supported by experimental observations.

Acid-Catalyzed Hydrolysis

In acid-catalyzed hydrolysis, the epoxide oxygen is first protonated, followed by nucleophilic attack of water. The regioselectivity of this attack is determined by the stability of the resulting carbocationic character at the two carbons of the epoxide ring.

Isomer	Relative Rate of Hydrolysis	Major Product	Mechanistic Rationale
Para-Methylstyrene Oxide	Fastest	Attack at the benzylic carbon (Cα)	The para-methyl group effectively stabilizes the positive charge developing at the benzylic carbon through resonance and inductive effects, favoring the formation of the more stable benzylic carbocation-like transition state.[4][5]
Ortho-Methylstyrene Oxide	Intermediate	Attack at the benzylic carbon (Cα)	The ortho-methyl group also stabilizes the benzylic carbocation. However, steric hindrance from the adjacent methyl group can slightly impede the approach of the nucleophile, potentially slowing the reaction compared to the para isomer.
Meta-Methylstyrene Oxide	Slowest	Mixture of attack at Cα and Cβ	The meta-methyl group offers weaker electronic stabilization to the benzylic position compared to the ortho and para isomers.[3] This diminished stabilization leads to a slower reaction rate and potentially less regioselectivity.

The following diagram illustrates the influence of the methyl group's position on the stability of the benzylic carbocation-like transition state.

Figure 2: Influence of methyl group position on reaction rate.

Nucleophilic Ring-Opening under Basic or Neutral Conditions

Under basic or neutral conditions, the reaction proceeds via an SN2 mechanism, where the nucleophile attacks one of the epoxide carbons. In this case, steric hindrance plays a more dominant role in determining the site of attack.

Isomer	Predominant Site of Attack	Rationale
Para-Methylstyrene Oxide	Terminal carbon (Cβ)	With minimal steric hindrance from the para-methyl group, the nucleophile preferentially attacks the less substituted terminal carbon, following the typical SN2 pathway for epoxides.
Ortho-Methylstyrene Oxide	Terminal carbon (Cβ)	The significant steric hindrance from the ortho-methyl group strongly disfavors attack at the adjacent benzylic carbon, making attack at the terminal carbon the overwhelmingly favored pathway.
Meta-Methylstyrene Oxide	Terminal carbon (Cβ)	Similar to the para isomer, the meta-methyl group exerts little steric influence on the epoxide ring, leading to preferential attack at the less hindered terminal carbon.

The regioselectivity of nucleophilic ring-opening is influenced by both electronic and steric factors.[6]

Experimental Protocols

Synthesis of Methylstyrene Oxides

A general procedure for the epoxidation of methylstyrenes involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).

Step-by-Step Protocol:

• Dissolve the respective methylstyrene isomer (ortho, meta, or para) in a suitable solvent like dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of m-CPBA in DCM to the cooled styrene solution over a period of 30 minutes.

• Allow the reaction mixture to stir at 0 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the excess peroxy acid by adding a saturated aqueous solution of sodium sulfite.

• Separate the organic layer, wash it with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methylstyrene oxide.

• Purify the product by column chromatography on silica gel.

Note: Epoxides can be volatile, so care should be taken during concentration steps.[7]

Kinetic Study of Acid-Catalyzed Hydrolysis

The rate of hydrolysis can be monitored by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Step-by-Step Protocol:

• Prepare a stock solution of the methylstyrene oxide isomer in a suitable solvent mixture (e.g., acetonitrile/water).

• Prepare a solution of a strong acid (e.g., perchloric acid) in the same solvent mixture.

• Initiate the reaction by mixing the epoxide solution with the acid solution at a constant temperature.

• At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding a base (e.g., sodium bicarbonate).

• Analyze the quenched aliquots by GC or HPLC to determine the concentration of the remaining epoxide and the formed diol product.

• Plot the concentration of the epoxide versus time and determine the rate constant from the slope of the line.

Conclusion

The position of a methyl group on the phenyl ring of styrene oxide exerts a profound influence on its reactivity. The para isomer is generally the most reactive towards acid-catalyzed ring-opening due to optimal electronic stabilization of the benzylic carbocation-like transition state. The ortho isomer, while also electronically activated, experiences steric hindrance that can modulate its reactivity. The meta isomer is the least reactive in this context due to weaker electronic effects. In nucleophilic ring-opening under basic conditions, steric factors dominate, leading to preferential attack at the terminal carbon for all isomers, with the effect being most pronounced for the ortho isomer.

A thorough understanding of these structure-reactivity relationships is indispensable for chemists aiming to leverage the synthetic potential of methylstyrene oxides in the development of new chemical entities.

References

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A Comparative Guide to the Validation of Analytical Methods for 2-(3-Methylphenyl)oxirane in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of 2-(3-methylphenyl)oxirane, a potential genotoxic impurity (PGI), is paramount in ensuring the safety and quality of pharmaceutical products. Its reactive epoxide ring raises concerns for genotoxicity, necessitating highly sensitive and specific analytical methods for its control at trace levels in complex matrices such as drug substances and formulations.[1][2] This guide provides a comprehensive comparison of analytical strategies, underpinned by the principles of method validation, to empower researchers and drug development professionals in selecting and implementing the most appropriate analytical methodology.

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[3][4] This involves a thorough evaluation of various performance characteristics to ensure the generation of reliable and accurate data.[5] Key validation parameters, as outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, include specificity, linearity, range, accuracy, precision, detection limit, and quantitation limit.[6][7][8]

The Challenge of Analyzing a Reactive Electrophile

2-(3-Methylphenyl)oxirane's electrophilic nature presents unique analytical challenges. Its reactivity can lead to instability in solution and potential interactions with matrix components, complicating sample preparation and analysis. Therefore, the chosen analytical method must not only be sensitive enough to detect trace amounts but also robust enough to overcome these potential interferences.

Comparison of Analytical Techniques

The two primary analytical techniques for the determination of 2-(3-methylphenyl)oxirane are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The selection between these powerful methods hinges on the specific characteristics of the analyte and the sample matrix.[9]

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.[10][11]	Separates compounds in the liquid phase, suitable for a wider range of polarities and thermal stabilities.[9][10]
Analyte Suitability	Well-suited for volatile or semi-volatile compounds like 2-(3-methylphenyl)oxirane.[9]	Can be used, but may require derivatization to improve chromatographic performance and sensitivity.
Sensitivity	Generally provides excellent sensitivity for volatile analytes.[11]	Can offer very high sensitivity, especially with tandem mass spectrometry (MS/MS).[11][12]
Sample Throughput	Can have longer run times compared to modern UHPLC-MS systems.	Faster analysis times are often achievable with Ultra-High-Performance Liquid Chromatography (UHPLC).
Matrix Effects	Can be susceptible to matrix effects, but often mitigated by the high efficiency of capillary GC columns.	More prone to matrix effects (ion suppression or enhancement), requiring careful method development and sample cleanup.
Instrumentation Cost	Generally lower initial instrument cost compared to LC-MS/MS systems.	Higher initial investment, particularly for high-resolution mass spectrometers.

Expert Insight: For a relatively volatile and thermally stable compound like 2-(3-methylphenyl)oxirane, GC-MS is often the preferred technique due to its inherent suitability for such analytes and generally simpler method development.[13] However, for complex matrices where extensive sample cleanup is challenging, the selectivity of LC-MS/MS can be advantageous.

Experimental Workflows & Protocols

A robust analytical method begins with a well-designed experimental workflow. The following diagrams and protocols outline the key stages in the validation of a GC-MS method for 2-(3-methylphenyl)oxirane.

Overall Analytical Workflow

Caption: High-level workflow for the analysis and validation of 2-(3-methylphenyl)oxirane.

Detailed Sample Preparation Protocol (GC-MS)

• Weighing: Accurately weigh approximately 100 mg of the drug substance or a powdered equivalent of the drug product into a suitable volumetric flask.[14]

• Dissolution: Add a known volume of a suitable solvent (e.g., dichloromethane or a solvent in which the analyte is stable and soluble) to dissolve the sample.

• Extraction (for complex matrices): If the sample matrix is complex, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte and remove interfering components.[15]

• Sonication: Sonicate the sample for a predetermined time to ensure complete dissolution and extraction of the analyte.

• Dilution: Dilute the sample to the final volume with the chosen solvent.

• Filtration: Filter an aliquot of the sample solution through a 0.45 µm syringe filter into a GC vial.[14]

Causality Behind Choices: The choice of solvent is critical to ensure the stability of the reactive oxirane ring. Dichloromethane is often a good starting point due to its volatility and ability to dissolve a wide range of organic compounds. For complex matrices, SPE can provide a cleaner extract, reducing matrix effects and improving the longevity of the GC column.[15]

Method Validation Logic

Caption: Logical flow of the analytical method validation process.

Comparative Validation Data

The following table summarizes typical performance characteristics for a validated GC-MS method for the quantification of 2-(3-methylphenyl)oxirane.

Validation Parameter	Acceptance Criteria (Typical)	Experimental Results (Example)
Specificity	No interference at the retention time of the analyte.	No interfering peaks from placebo and degradation samples.
Linearity (r²)	≥ 0.99	0.9995
Range	Typically from LOQ to 120% of the specification limit.	1-20 ppm
Accuracy (% Recovery)	80-120%	98.5-101.2%
Precision (RSD%)	Repeatability: ≤ 15% at LOQ, ≤ 10% at higher concentrations. Intermediate Precision: ≤ 20% at LOQ, ≤ 15% at higher concentrations.	Repeatability: 4.2% at LOQ. Intermediate Precision: 6.8% at LOQ.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	0.3 ppm
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10	1.0 ppm
Robustness	No significant impact on results from minor variations in method parameters.	Method performance remains acceptable with small changes in GC oven temperature ramp and flow rate.

Trustworthiness of the Protocol: This self-validating system ensures that the method is not only accurate and precise under ideal conditions but also remains reliable when subjected to minor, inadvertent variations in the analytical process.[16]

Regulatory Context and Genotoxic Impurity Limits

Regulatory bodies like the European Medicines Agency (EMA) and the US Food and Drug Administration (FDA) have established guidelines for the control of genotoxic impurities.[12][17] The Threshold of Toxicological Concern (TTC) is a key concept, with a widely accepted value of 1.5 µ g/day intake for a genotoxic impurity, corresponding to a lifetime cancer risk of less than 1 in 100,000.[17][18] The analytical method must, therefore, be sensitive enough to quantify the impurity at a level that complies with the calculated limit based on the maximum daily dose of the drug.

Conclusion

The validation of analytical methods for 2-(3-methylphenyl)oxirane in complex matrices is a critical component of ensuring patient safety. Both GC-MS and LC-MS are powerful techniques capable of achieving the required sensitivity and selectivity. The choice between them should be based on a thorough evaluation of the analyte's properties, the complexity of the sample matrix, and the available instrumentation. A well-designed and rigorously validated analytical method, following the principles outlined in ICH guidelines, provides the necessary confidence in the quality and safety of the final drug product.

References

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• BioPharm International. (2004, November 1). Validating Analytical Methods for Biopharmaceuticals, Part 2. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). 2-(3-Methylphenyl)oxirane. PubChem. Retrieved from [Link]

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• LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. (2025, July 11). Retrieved from [Link]

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A Comparative Guide to the Cross-Reactivity of 2-(3-Methylphenyl)oxirane with Biological Macromolecules

For researchers, scientists, and drug development professionals, understanding the potential for small molecules to interact with biological macromolecules is a cornerstone of modern toxicology and drug safety assessment. This guide provides an in-depth technical comparison of the cross-reactivity of 2-(3-Methylphenyl)oxirane, a representative aromatic epoxide, with critical biological targets such as DNA and proteins. We will objectively compare its performance with that of well-characterized alternative epoxides, namely styrene oxide and propylene oxide, and provide the supporting experimental data and detailed protocols necessary for a comprehensive evaluation.

Introduction: The Significance of Epoxide Reactivity

Epoxides are a class of cyclic ethers containing a strained three-membered ring. This inherent ring strain makes them susceptible to nucleophilic attack, leading to ring-opening reactions.[1] This reactivity is of paramount importance in a biological context, as the nucleophilic centers present in macromolecules like DNA and proteins can be targeted by epoxides. Such covalent modifications, or "adducts," can have profound biological consequences, including mutagenicity and carcinogenicity.[2] 2-(3-Methylphenyl)oxirane, with its aromatic and epoxide moieties, serves as a relevant model compound for investigating these interactions.

Comparative Analysis of Reactivity

While specific quantitative data on the direct formation of DNA and protein adducts by 2-(3-Methylphenyl)oxirane is not extensively available in the public domain, we can infer its reactivity through comparative analysis of its mutagenicity and the well-documented reactivity of structurally similar epoxides.

Mutagenicity as an Indicator of DNA Reactivity

The Ames test, which assesses the mutagenic potential of a chemical in bacteria, is a widely accepted initial screen for genotoxicity. Studies on α-methylstyrene oxide derivatives, which are structurally analogous to 2-(3-Methylphenyl)oxirane, have shown that these compounds exhibit mutagenicity in Salmonella typhimurium strains TA100 and TA1535.[3] Notably, these α-methylstyrene oxides displayed mutagenicity values that were either comparable to or greater than that of styrene oxide, a known mutagen and carcinogen.[3][4] This suggests that the presence of a methyl group on the styrene oxide structure, as in 2-(3-Methylphenyl)oxirane, does not diminish, and may even enhance, its mutagenic potential.

Table 1: Comparative Mutagenicity of Styrene Oxide and a-Methylstyrene Oxide Derivatives

Compound	Salmonella typhimurium Strain	Mutagenic Activity (Revertants/nmol)	Reference
Styrene Oxide	TA100	~1.0	[3]
α-Methylstyrene Oxide	TA100	~1.2	[3]
p-Nitro-α-methylstyrene Oxide	TA100	~2.5	[3]

This enhanced mutagenicity is particularly noteworthy as the same study indicated that α-methylstyrene oxides are less potent alkylating agents towards the model nucleophile 4-(p-nitrobenzyl)pyridine compared to styrene oxide.[3] This highlights the complexity of predicting biological reactivity from simple chemical reactivity assays and underscores the importance of direct biological testing.

DNA Adduct Formation: Insights from Styrene Oxide and Propylene Oxide

The genotoxicity of epoxides is primarily attributed to their ability to form covalent adducts with DNA bases. Styrene oxide, a metabolite of styrene, is known to react with various nucleophilic sites in DNA, with the N7 position of guanine being a major target.[2][3] Adducts at the N2 and O6 positions of guanine, as well as with adenine, have also been identified.[3][5]

Propylene oxide, a simpler aliphatic epoxide, also forms DNA adducts, predominantly at the N7 position of guanine.[6] The formation of these adducts has been quantified in various tissues of exposed animals.[6]

dot

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A Senior Application Scientist's Guide to the Comparative Analysis of Styrene Oxide-Hemoglobin Adducts

For researchers, toxicologists, and drug development professionals, the accurate quantification of biomarkers is paramount. Styrene, a ubiquitous industrial chemical, is metabolized in the body to the reactive electrophile styrene oxide (SO). This metabolite can form covalent adducts with macromolecules, including hemoglobin (Hb). The analysis of styrene oxide-hemoglobin adducts serves as a crucial biomarker for assessing exposure to styrene and understanding its potential health risks. This guide provides a comparative analysis of the primary analytical methodologies used to quantify these adducts, offering insights into their principles, performance, and practical applications.

The Significance of Styrene Oxide-Hemoglobin Adducts as Biomarkers

Styrene is classified as a probable human carcinogen, and its metabolite, styrene oxide, is known to be genotoxic. Upon entering the bloodstream, styrene oxide can react with nucleophilic sites on proteins. Hemoglobin, being abundant and having a well-defined lifespan of approximately 120 days in humans, provides a stable, long-term record of exposure. The measurement of SO-Hb adducts offers an integrated assessment of the internal dose of the reactive metabolite, which is often more informative than monitoring the parent compound in biological fluids.[1]

Several amino acid residues in hemoglobin are targets for adduction by styrene oxide, with N-terminal valine, cysteine, and carboxylic acid residues being of particular interest.[2][3] The choice of analytical method often depends on the specific adduct being targeted and the required sensitivity and throughput of the analysis.

Core Analytical Strategies: A Comparative Overview

The quantification of styrene oxide-hemoglobin adducts primarily relies on four distinct analytical strategies: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the Modified Edman Degradation, and Immunoassays. Each method possesses a unique set of advantages and limitations that must be carefully considered in the context of the research question.

Gas Chromatography-Mass Spectrometry (GC-MS) Based Methods

GC-MS has been a cornerstone in the analysis of hemoglobin adducts for decades, offering high sensitivity and specificity. These methods typically involve the chemical cleavage of the adduct from the globin protein, followed by derivatization to enhance volatility for gas chromatographic separation and mass spectrometric detection.

a) Analysis of Carboxylic Acid Adducts via Hydrolysis

This approach targets adducts formed at carboxylic acid residues in hemoglobin.[4][5]

Principle: Mild alkaline hydrolysis is used to cleave the ester bond between styrene oxide and the carboxylic acid groups of amino acid residues (e.g., aspartic acid, glutamic acid), releasing styrene glycol. The liberated styrene glycol is then derivatized, typically by silylation, to increase its volatility for GC-MS analysis.

Experimental Workflow:

Caption: Workflow for GC-MS analysis of carboxylic acid adducts.

Experimental Protocol:

• Globin Isolation: Isolate globin from red blood cells by precipitation with an organic solvent (e.g., acetone/HCl).

• Alkaline Hydrolysis: Resuspend the globin in a basic solution (e.g., 0.1 M NaOH) and incubate to hydrolyze the ester adducts.

• Internal Standard Addition: Add a known amount of an isotopically labeled internal standard (e.g., d8-styrene glycol) to the sample for accurate quantification.

• Extraction: Neutralize the solution and extract the styrene glycol using an organic solvent (e.g., ethyl acetate).

• Derivatization: Evaporate the solvent and derivatize the residue with a silylating agent (e.g., BSTFA with 1% TMCS) to form trimethylsilyl (TMS) ethers.

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system. Use selected ion monitoring (SIM) for sensitive and specific detection of the styrene glycol-TMS derivative and the internal standard.

b) Analysis of Cysteine Adducts via Raney Nickel Cleavage

This method specifically targets adducts formed at cysteine residues.[6][7][8]

Principle: The strong carbon-sulfur bond in the styrene oxide-cysteine adduct is cleaved using Raney nickel, a nickel-aluminum alloy catalyst. This reaction releases 1-phenylethanol and 2-phenylethanol, which are then derivatized and analyzed by GC with electron capture detection (ECD) or GC-MS.

Experimental Workflow:

Caption: Workflow for GC-based analysis of cysteine adducts.

Experimental Protocol:

• Globin Isolation: Isolate globin from erythrocytes.

• Raney Nickel Reaction: Add Raney nickel slurry to the globin sample and incubate at a controlled temperature (e.g., 5°C) to minimize side reactions.[7][8]

• Extraction: Extract the released 1-phenylethanol and 2-phenylethanol with an organic solvent.

• Derivatization: Derivatize the alcohols with a reagent like pentafluorobenzoyl chloride (PFBCl) to form pentafluorobenzoyl esters, which are highly sensitive to electron capture detection.

• GC-ECD/MS Analysis: Analyze the derivatized products by GC-ECD or GC-MS. Due to potential issues with the reproducibility of 1-phenylethanol recovery, quantification is often based on the 2-phenylethanol derivative.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as a powerful alternative to GC-MS, offering high sensitivity, specificity, and the ability to analyze less volatile and thermally labile molecules without derivatization.

Principle: This approach typically involves the enzymatic digestion of the globin protein into smaller peptides. The resulting peptide mixture is then separated by liquid chromatography and analyzed by tandem mass spectrometry. Adducted peptides are identified and quantified based on their specific mass-to-charge (m/z) ratios and fragmentation patterns. Alternatively, total hydrolysis of the protein to individual amino acids can be performed, followed by LC-MS/MS analysis of the adducted amino acid.[9][10]

Experimental Workflow:

Caption: Workflow for LC-MS/MS analysis of hemoglobin adducts.

Experimental Protocol:

• Globin Isolation: Isolate globin from red blood cells.

• Enzymatic Digestion: Denature the globin and digest it with a protease such as trypsin (for peptide analysis) or a non-specific protease like pronase (for total hydrolysis to amino acids).

• Internal Standard Addition: Add a stable isotope-labeled internal standard, which can be an adducted peptide or amino acid, to the digest.

• Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering substances from the digest.

• LC-MS/MS Analysis: Inject the cleaned-up sample into an LC-MS/MS system. Use a reversed-phase column for separation. Operate the mass spectrometer in multiple reaction monitoring (MRM) or selected reaction monitoring (SRM) mode for highly specific and sensitive quantification of the target adducted peptide or amino acid.

Modified Edman Degradation

The modified Edman degradation method is a classic technique specifically designed for the analysis of adducts at the N-terminal valine of hemoglobin.[11][12]

Principle: This method utilizes a modified version of the Edman degradation chemistry. An isothiocyanate reagent, such as pentafluorophenyl isothiocyanate (PFPITC), reacts with the N-terminal amino group of the globin chains. In the case of an N-alkylated valine (such as the styrene oxide adduct), the resulting thiocarbamoyl derivative is unstable and cleaves off the protein under mild alkaline conditions, forming a stable pentafluorophenylthiohydantoin (PFPTH) derivative. This is in contrast to the standard Edman degradation, which requires acidic conditions for cleavage. The cleaved PFPTH derivative is then extracted and analyzed, typically by GC-MS.[11]

Experimental Workflow:

Caption: Workflow for the modified Edman degradation method.

Experimental Protocol:

• Globin Isolation: Isolate globin from erythrocytes.

• Reaction with PFPITC: Dissolve the globin in a suitable solvent (e.g., formamide) and react it with PFPITC under alkaline conditions.

• Internal Standard Addition: Use a globin standard with a known amount of an isotopically labeled N-terminal adduct as an internal standard.

• Cleavage and Extraction: The PFPTH derivative of the adducted N-terminal valine is cleaved and extracted into an organic solvent.

• GC-MS Analysis: Analyze the extracted PFPTH derivative by GC-MS, typically using negative-ion chemical ionization (NICI) for high sensitivity.

Immunoassays

Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), offer a high-throughput and often more cost-effective approach for screening a large number of samples.[6][9][13]

Principle: These methods rely on the specific recognition of the styrene oxide adduct by antibodies. In a competitive ELISA format, an antibody specific to the SO adduct is immobilized on a microplate. The sample containing the adducted hemoglobin is mixed with a known amount of an enzyme-labeled SO-hapten conjugate. The free and labeled adducts compete for binding to the immobilized antibody. The amount of bound enzyme, which is inversely proportional to the concentration of the adduct in the sample, is then measured colorimetrically after the addition of a substrate.[14][15]

Experimental Workflow:

Caption: Workflow for a competitive ELISA for SO-Hb adducts.

Experimental Protocol (Competitive ELISA):

• Plate Coating: Coat a 96-well microplate with an antibody specific for the styrene oxide adduct.

• Blocking: Block the unoccupied sites on the plate to prevent non-specific binding.

• Competitive Reaction: Add the samples (or standards) and a fixed amount of enzyme-conjugated styrene oxide-hapten to the wells. Incubate to allow for competitive binding.

• Washing: Wash the plate to remove unbound reagents.

• Substrate Addition: Add a chromogenic substrate for the enzyme.

• Signal Detection: Measure the absorbance of the resulting color, which is inversely proportional to the concentration of the SO adduct in the sample.

• Quantification: Determine the concentration of the adduct in the samples by comparing their absorbance to a standard curve.

Performance Comparison of Analytical Methods

The choice of an appropriate analytical method depends on a variety of factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. The following table provides a comparative summary of the key performance characteristics of the different methods for the analysis of styrene oxide-hemoglobin adducts.

Feature	GC-MS (Hydrolysis)	GC-MS (Raney Nickel)	LC-MS/MS	Modified Edman Degradation	Immunoassays (ELISA)
Analyte	Styrene glycol (from carboxylic acid adducts)	1- and 2-Phenylethanol (from cysteine adducts)	Adducted peptides or amino acids (e.g., N-terminal valine, cysteine, histidine)	N-terminal valine adduct	Styrene oxide adducts (specificity depends on the antibody)
Limit of Detection (LOD)	pmol/g globin range[4][5]	~0.04 nmol/sample[7][8]	fmol to pmol/g globin range[4]	pmol/g globin range[1]	Varies, can be in the nM range for the competing hapten[9]
Linear Range	Typically 2-3 orders of magnitude	Moderate	Wide, often 3-4 orders of magnitude	Moderate	Narrower, typically 1-2 orders of magnitude[14]
Precision (CV%)	Generally <15%	Can be higher due to the heterogeneity of the Raney nickel reaction	Excellent, typically <10%	Good, typically <15%	Good, typically <15%
Throughput	Moderate	Moderate	High (with automation)	Low to moderate	High
Specificity	High (mass spectrometric detection)	Moderate (potential for interferences)	Very high (tandem MS)	High (for N-terminal valine)	Can be variable, potential for cross-reactivity
Instrumentation Cost	High	Moderate to High	Very High	High	Low
Sample Preparation	Multi-step (hydrolysis, extraction, derivatization)	Multi-step (Raney nickel reaction, extraction, derivatization)	Multi-step (digestion, cleanup)	Multi-step (derivatization, cleavage, extraction)	Relatively simple
Advantages	Well-established, sensitive	Targets specific cysteine adducts	High specificity and sensitivity, can analyze multiple adducts simultaneously	Highly specific for N-terminal valine adducts	High throughput, cost-effective for large sample numbers
Disadvantages	Indirect measurement, derivatization required	Harsh chemical treatment, potential for incomplete reaction	High instrument cost and complexity	Labor-intensive, only targets N-terminal valine	Antibody development can be challenging, potential for cross-reactivity

Conclusion and Future Perspectives

The selection of an analytical method for styrene oxide-hemoglobin adducts is a critical decision that should be guided by the specific research objectives and available resources.

• GC-MS based methods , including those utilizing hydrolysis and Raney nickel cleavage, are well-established and sensitive techniques, particularly suited for targeted analysis of specific adduct types.

• LC-MS/MS has become the gold standard for many applications due to its exceptional sensitivity, specificity, and the potential for multiplexed analysis of different adducts in a single run. The "bottom-up" proteomics approach, in particular, offers a comprehensive view of adduction sites.[4]

• The modified Edman degradation remains a valuable tool for the specific and accurate quantification of N-terminal valine adducts, which are often used as a surrogate for the total adduct load.

• Immunoassays provide a high-throughput screening platform, ideal for large-scale epidemiological studies where cost and speed are major considerations. However, the specificity of the antibodies is a critical factor that needs careful validation.

Future advancements in this field will likely focus on the further development of high-resolution mass spectrometry techniques for more comprehensive adductome analysis, allowing for the simultaneous detection and quantification of a wide range of adducts. Additionally, the development of more specific and sensitive antibodies will enhance the utility of immunoassays for routine biomonitoring. Ultimately, the integration of data from these diverse analytical approaches will provide a more complete understanding of the mechanisms of styrene toxicity and aid in the development of more effective strategies for risk assessment and prevention.

References

• Mass Spectrometry-Based Strategies for Assessing Human Exposure Using Hemoglobin Adductomics. PubMed Central. [Link]

• Applicability of a modified Edman procedure for measurement of protein adducts: mechanisms of formation and degradation of phenylthiohydantoins. PubMed. [Link]

• Structural analysis of styrene oxide/haemoglobin adducts by mass spectrometry: identification of suitable biomarkers for human exposure evaluation. Sci-Hub. [Link]

• Development of Polyclonal Antibodies for the Detection of Styrene Oxide Modified Proteins. American Chemical Society. [Link]

• Procedure for Monitoring Exposure to Sulfur Mustard Based on Modified Edman Degradation of Globin. ResearchGate. [Link]

• Development of Enantioselective Polyclonal Antibodies to Detect Styrene Oxide Protein Adducts. PubMed Central. [Link]

• Development of enantioselective polyclonal antibodies to detect styrene oxide protein adducts. PubMed. [Link]

• Monitoring of exposure to styrene oxide by GC-MS analysis of phenylhydroxyethyl esters in hemoglobin. PubMed. [Link]

• Interlaboratory comparison of current high-performance methods for HbA2. PubMed. [Link]

• Analysis of styrene oxide-globin adducts based upon reaction with Raney nickel. PubMed. [Link]

• Identification and analysis of styrene oxide adducts with amino acids in human globin. ResearchGate. [Link]

• Structural Analysis of Styrene oxide/haemoglobin Adducts by Mass Spectrometry: Identification of Suitable Biomarkers for Human Exposure Evaluation. PubMed. [Link]

• The N-alkyl Edman method for haemoglobin adduct measurement: updating and applications to humans. Oxford Academic. [Link]

• Analysis of styrene oxide-globin adducts based upon reaction with Raney nickel. PubMed. [Link]

• Structural analysis of styrene oxide/haemoglobin adducts by mass spectrometry: identification of suitable biomarkers for human exposure evaluation. Sci-Hub. [Link]

• Competitive ELISA. Creative Diagnostics. [Link]

• Methods and analyzers for hemoglobin measurement in clinical laboratories and field settings. PubMed Central. [Link]

• A Comparative Evaluation of Various Techniques for Haemoglobin Estimation. Impactfactor.org. [Link]

• Comparative Study of Blood Hemoglobin between Calculated Method through ABG Analyzer and Impedance Method Through Fully Automate. Indian Journal of Medical Biochemistry. [Link]

• Mechanistic and Other Relevant Data - Styrene, Styrene-7,8-oxide, and Quinoline. NCBI Bookshelf. [Link]

• Adduct Formation on DNA and Haemoglobin in Mice Intraperitoneally Administered With Styrene. PubMed. [Link]

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• 2. Sci-Hub. Monitoring of in Vitro and in Vivo Exposure to Sulfur Mustard by GC/MS Determination of the N-Terminal Valine Adduct in Hemoglobin after a Modified Edman Degradation / Chemical Research in Toxicology, 1996 [sci-hub.box]
• 3. sci-hub.ru [sci-hub.ru]
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• 5. Monitoring of exposure to styrene oxide by GC-MS analysis of phenylhydroxyethyl esters in hemoglobin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of Enantioselective Polyclonal Antibodies to Detect Styrene Oxide Protein Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of eight hemoglobin adducts of genotoxic substances by isotope-dilution UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of styrene oxide-globin adducts based upon reaction with Raney nickel - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Synthesis of 2-(3-Methylphenyl)oxirane: Benchmarking Novel Routes Against Established Methods

Introduction: The Significance of 2-(3-Methylphenyl)oxirane in Modern Synthesis

2-(3-Methylphenyl)oxirane, an important chiral epoxide, serves as a versatile building block in the synthesis of a wide array of biologically active molecules and pharmaceuticals. Its stereochemistry is often crucial for the efficacy and selectivity of the final drug product. Consequently, the development of efficient, cost-effective, and highly stereoselective synthetic routes to access this key intermediate is an area of intense research. This guide provides a critical comparison of novel synthetic strategies for 2-(3-Methylphenyl)oxirane against well-established, traditional methods. We will delve into the mechanistic rationale behind these approaches, present comparative performance data, and offer detailed experimental protocols to assist researchers in making informed decisions for their synthetic campaigns.

I. Established Methodologies: The Foundation of Epoxide Synthesis

Traditional methods for the synthesis of epoxides like 2-(3-Methylphenyl)oxirane have been the workhorses of organic chemistry for decades. These routes are generally reliable and utilize readily available reagents, but often lack the stereocontrol and green chemistry credentials of more modern alternatives.

A. Direct Epoxidation with Peroxy Acids

The most classic approach involves the direct epoxidation of the parent olefin, 3-methylstyrene, using a peroxy acid, most commonly meta-chloroperoxybenzoic acid (m-CPBA).

Mechanism: The reaction proceeds via the "Butterfly mechanism," where the peroxy acid delivers an oxygen atom to the double bond in a concerted fashion. This method is straightforward and often high-yielding; however, it produces a racemic mixture of the epoxide, meaning both enantiomers are formed in equal amounts. This lack of stereoselectivity is a significant drawback for pharmaceutical applications where a single enantiomer is required. Furthermore, the reaction generates a stoichiometric amount of carboxylic acid byproduct, which can complicate purification and presents waste disposal challenges.

B. The Halohydrin Route

Another established two-step method is the halohydrin formation followed by intramolecular cyclization.

• Halohydrin Formation: 3-methylstyrene is reacted with a halogen (e.g., Br₂) in the presence of water. This proceeds via electrophilic addition to form a bromohydrin intermediate.

• Base-Induced Cyclization: The resulting halohydrin is treated with a base (e.g., sodium hydroxide), which deprotonates the hydroxyl group. The subsequent intramolecular SN2 reaction expels the halide ion, closing the three-membered epoxide ring.

While effective, this route also typically produces a racemic product and involves the use of hazardous elemental halogens and generates significant salt waste, making it less environmentally benign.

II. Modern Catalytic Approaches: The Pursuit of Asymmetry and Efficiency

To overcome the limitations of classical methods, significant research has focused on developing catalytic, and particularly asymmetric, epoxidation reactions. These methods offer superior control over stereochemistry and improved atom economy.

A. Jacobsen-Katsuki Asymmetric Epoxidation

The Jacobsen-Katsuki epoxidation is a landmark achievement in asymmetric catalysis, enabling the synthesis of enantioenriched epoxides from cis-disubstituted and certain terminal olefins.

Mechanism & Rationale: This method utilizes a chiral manganese-salen complex as the catalyst. The reaction involves the generation of a high-valent manganese-oxo species, which acts as the active oxidant. The chiral ligands create a sterically defined environment around the metal center, directing the oxygen atom transfer to one face of the olefin preferentially. This "facial selectivity" results in the formation of one enantiomer of the epoxide in high excess. Common oxidants used include sodium hypochlorite (NaOCl) or iodosylbenzene (PhIO). The choice of catalyst enantiomer dictates which epoxide enantiomer is produced, providing rational control over the product's stereochemistry.

B. Biocatalytic Epoxidation: Harnessing Nature's Catalysts

Biocatalysis has emerged as a powerful and sustainable alternative for chemical synthesis. Specific enzymes, such as monooxygenases, can catalyze the epoxidation of olefins with exceptional levels of selectivity under mild, aqueous conditions.

Mechanism & Rationale: Styrene monooxygenases (SMOs), for example, are enzymes that can be engineered to accept a range of styrene derivatives. The reaction occurs within the enzyme's active site, which provides a precisely tailored chiral pocket. Using molecular oxygen from the air as the ultimate oxidant and a biological reducing agent like NADH, the enzyme delivers an oxygen atom to the substrate with near-perfect enantioselectivity. This approach is highly attractive from a green chemistry perspective, as it avoids harsh reagents and organic solvents. However, challenges can include enzyme stability, substrate scope, and the need for specialized fermentation and purification equipment.

III. Performance Benchmark: A Head-to-Head Comparison

The choice of synthetic route depends on a careful evaluation of several key performance indicators. The following table summarizes the performance of the discussed methods for the synthesis of 2-(3-Methylphenyl)oxirane.

Method	Typical Yield	Enantiomeric Excess (e.e.)	Key Reagents	Advantages	Disadvantages
m-CPBA Epoxidation	>90%	0% (Racemic)	m-CPBA, Dichloromethane	Simple, fast, high yield	Racemic product, stoichiometric waste
Halohydrin Route	70-85%	0% (Racemic)	Br₂, NaOH, H₂O	Uses inexpensive reagents	Racemic product, uses hazardous Br₂, salt waste
Jacobsen-Katsuki Epoxidation	75-95%	>95%	Chiral Mn-salen catalyst, NaOCl	High enantioselectivity, catalytic	Requires catalyst synthesis, may need phase-transfer catalyst
Biocatalytic Epoxidation	60-90%	>99%	Engineered Monooxygenase, Glucose	Extremely high enantioselectivity, green conditions	Requires specialized biological setup, potential substrate limitations

IV. Detailed Experimental Protocols

Here we provide detailed, step-by-step protocols for two representative methods: the classic m-CPBA epoxidation and the modern Jacobsen-Katsuki asymmetric epoxidation.

Protocol 1: Racemic 2-(3-Methylphenyl)oxirane via m-CPBA Epoxidation

Objective: To synthesize racemic 2-(3-Methylphenyl)oxirane from 3-methylstyrene using m-CPBA.

Materials:

• 3-methylstyrene (1.0 eq)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%, 1.1 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Dissolve 3-methylstyrene in dichloromethane in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve m-CPBA in dichloromethane.

• Add the m-CPBA solution dropwise to the stirred solution of 3-methylstyrene over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction by TLC.

• Upon completion, quench the reaction by adding saturated aqueous Na₂SO₃ solution to destroy any excess peroxide.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to remove m-chlorobenzoic acid) and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• The product can be further purified by flash column chromatography on silica gel.

Protocol 2: Enantioenriched (R,R)-2-(3-Methylphenyl)oxirane via Jacobsen-Katsuki Epoxidation

Objective: To synthesize enantioenriched 2-(3-Methylphenyl)oxirane using a chiral Mn-salen catalyst.

Materials:

• 3-methylstyrene (1.0 eq)

• (R,R)-Jacobsen's catalyst ((R,R)-(−)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride, 0.01 eq)

• 4-Phenylpyridine N-oxide (4-PPNO, 0.25 eq)

• Dichloromethane (DCM)

• Buffered commercial bleach (NaOCl, ~8%, 1.5 eq)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 3-methylstyrene, (R,R)-Jacobsen's catalyst, and 4-phenylpyridine N-oxide.

• Dissolve the components in dichloromethane.

• Cool the mixture to 0 °C in an ice bath.

• Add the buffered bleach solution dropwise to the vigorously stirred reaction mixture over a period of 1-2 hours. The mixture should remain biphasic.

• Allow the reaction to stir at 0 °C for 12-24 hours. Monitor the progress by TLC or GC analysis.

• Once the starting material is consumed, separate the organic layer. Extract the aqueous layer twice with dichloromethane.

• Combine the organic layers and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the solvent under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the enantioenriched epoxide. The enantiomeric excess can be determined by chiral HPLC or GC analysis.

V. Visualizing the Synthetic Landscape

Diagrams can clarify the relationships between different synthetic strategies and workflows.

Caption: Overview of synthetic routes to 2-(3-Methylphenyl)oxirane.

Caption: Experimental workflow for Jacobsen-Katsuki epoxidation.

VI. Conclusion and Future Outlook

The synthesis of 2-(3-Methylphenyl)oxirane provides a clear illustration of the evolution of synthetic organic chemistry. While classic methods like m-CPBA epoxidation remain useful for their simplicity and high yields in contexts where stereochemistry is not a concern, the demands of modern pharmaceutical development necessitate the use of advanced catalytic methods. The Jacobsen-Katsuki epoxidation offers a robust and highly selective route to enantioenriched product, representing a significant step forward. Looking ahead, biocatalytic methods hold immense promise for achieving near-perfect enantioselectivity under exceptionally mild and environmentally friendly conditions. The continued development of these green technologies will undoubtedly pave the way for more sustainable and efficient manufacturing of chiral intermediates in the future. The choice of method will ultimately be guided by the specific requirements of the project, balancing the need for stereocontrol with considerations of cost, scale, and environmental impact.

References

• Jacobsen, E. N. (2000). Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, 33(6), 421–431. [Link]

• Schmid, A., Hofstetter, K., Feiten, H.-J., & Witholt, B. (2001). Integrated biocatalytic synthesis and process optimization of (S)-styrene oxide. Biotechnology and Bioengineering, 76(2), 146-155. [Link]